Technical Documentation Center

2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid
  • CAS: 70648-87-2

Core Science & Biosynthesis

Foundational

2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic Acid: A Critical Synthon for Organochalcogenide Ligands and Metallotherapeutic Drug Discovery

Executive Summary In the landscape of fragment-based drug discovery (FBDD) and coordination chemistry, bifunctional acyclic precursors serve as foundational building blocks for complex pharmacophores. 2-((2-Oxo-2-(phenyl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of fragment-based drug discovery (FBDD) and coordination chemistry, bifunctional acyclic precursors serve as foundational building blocks for complex pharmacophores. 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid (CAS 70648-87-2) is a highly versatile thioether derivative. While biologically inactive in its native acyclic state, it undergoes targeted intramolecular cyclodehydration to form 4-phenylthiomorpholine-3,5-dione , a rigid, bidentate organochalcogenide ligand. This technical guide details the physicochemical profiling, synthetic causality, and advanced application of this compound in the development of novel Ruthenium(II) and Platinum(II) metallotherapeutics designed to overcome traditional cisplatin resistance in breast cancer models.

Structural Profiling & Physicochemical Parameters

The molecular architecture of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid features three distinct moieties: a terminal carboxylic acid, a central thioether linkage, and an acetanilide group. This high degree of flexibility (5 rotatable bonds) makes it an excellent candidate for cyclization.

Table 1: Physicochemical Properties of the Acyclic Precursor [1]

PropertyValueStructural Implication
Molecular Formula C₁₀H₁₁NO₃SN/A
Molecular Weight 225.27 g/mol Ideal fragment size for FBDD
XLogP3 1.4Moderate lipophilicity; favorable for cellular uptake post-cyclization
Hydrogen Bond Donors 2 (-COOH, -NH)Facilitates intermolecular interactions in the acyclic state
Hydrogen Bond Acceptors 4 (C=O, C=O, -OH, -S-)High coordination potential
Topological Polar Surface Area 91.7 ŲPredicts good membrane permeability
Rotatable Bonds 5Conformationally flexible; requires cyclization for target locking

Synthetic Methodology: From Acyclic Precursor to Cyclic Ligand

To utilize this compound in metallotherapeutics, it must be synthesized and subsequently locked into a rigid conformation. The following protocols are designed as self-validating systems , ensuring that intermediate purity is analytically confirmed before proceeding.

Protocol A: Synthesis of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid

Causality: This reaction relies on the high nucleophilicity of the soft thiolate anion. By strictly controlling the pH with triethylamine (Et₃N), we selectively deprotonate thioglycolic acid without hydrolyzing the sensitive amide bond of the electrophile.

  • Preparation: Dissolve 2-chloro-N-phenylacetamide (1.0 eq) in anhydrous ethanol under an inert N₂ atmosphere.

  • Thiolate Generation: In a separate flask, mix thioglycolic acid (1.1 eq) with Et₃N (1.2 eq) in ethanol at 0 °C. The non-nucleophilic base generates the reactive thiolate species.

  • Sₙ2 Displacement: Add the thiolate solution dropwise to the amide solution. Maintain the temperature at 0–5 °C for 1 hour to prevent bis-alkylation, then warm to room temperature for 4 hours.

  • Self-Validation (IPC): Monitor via TLC (Eluent: Hexane/EtOAc 1:1). The reaction is complete upon the disappearance of the starting material. Post-isolation, ¹H-NMR (DMSO-d₆) must show a characteristic singlet at ~10.1 ppm (amide -NH) and two distinct methylene singlets at ~3.3 ppm and ~3.4 ppm, confirming the thioether linkage[1].

Protocol B: Intramolecular Cyclodehydration

Causality: The acyclic precursor is conformationally flexible. To lock it into a rigid ligand, we employ acetic anhydride (Ac₂O) and anhydrous sodium acetate (NaOAc). Ac₂O activates the carboxylic acid by forming a mixed anhydride, driving the thermodynamically favored intramolecular nucleophilic acyl substitution by the sterically hindered amide nitrogen [3].

  • Activation: Suspend the synthesized 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid (1.0 eq) in excess Ac₂O.

  • Buffering: Add anhydrous NaOAc (0.5 eq) as a mild base to facilitate proton transfer and buffer the system.

  • Cyclization: Reflux the mixture for 4–6 hours. The heat provides the activation energy required to overcome the steric hindrance of the phenyl ring.

  • Self-Validation (IPC): Successful cyclization to 4-phenylthiomorpholine-3,5-dione is confirmed by FT-IR spectroscopy. The broad carboxylic -OH stretch (3300–2500 cm⁻¹) must completely disappear, replaced by strong twin imide carbonyl stretches at ~1730 cm⁻¹ and ~1680 cm⁻¹ [2][3]. LC-MS must yield an [M+H]⁺ peak at m/z 208.0.

Synthesis A 2-Chloro-N-phenylacetamide C 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid (Acyclic Precursor) A->C Et3N, EtOH, SN2 0-5°C to RT B Thioglycolic Acid B->C Thiolate attack D 4-Phenylthiomorpholine-3,5-dione (Cyclic Ligand) C->D Ac2O, NaOAc Cyclodehydration Reflux

Caption: Synthetic workflow from acyclic thioether precursor to the rigid thiomorpholine-3,5-dione ligand.

Metallotherapeutic Applications: Organochalcogenide Coordination

Once cyclized, 4-phenylthiomorpholine-3,5-dione acts as a potent organochalcogenide ligand. The soft sulfur atom and the rigid imide-like structure provide highly tunable electronic properties. This allows for the formation of stable, square-planar or octahedral coordination complexes with transition metals such as Ruthenium(II), Palladium(II), and Platinum(II) [2].

Mechanism of Action: Unlike the acyclic precursor, the resulting metal complexes (e.g., [Pt(L)₂]Cl₂) are designed to bypass traditional cellular efflux pumps. Upon internalization into target cancer cells (such as MCF-7 breast adenocarcinoma), the complexes induce dual-threat cytotoxicity:

  • DNA Intercalation: The planar phenyl rings of the ligand facilitate minor groove binding and intercalation.

  • Redox Cycling: The metal center, stabilized by the thioether sulfur, catalyzes intracellular reactive oxygen species (ROS) generation, leading to mitochondrial depolarization and apoptosis.

Mechanism L Metal Complex [Ru(II)/Pt(II)] with Thiomorpholine Ligand U Cellular Internalization (MCF-7 Breast Cancer Cells) L->U D DNA Intercalation & Minor Groove Binding U->D Nuclear Translocation R Intracellular ROS Generation U->R Redox Cycling C Caspase-3/9 Activation D->C DNA Damage Response M Mitochondrial Membrane Depolarization (ΔΨm drop) R->M Oxidative Stress M->C Cytochrome c Release A Apoptosis C->A Execution Phase

Caption: Pharmacodynamic signaling pathway of thiomorpholine-3,5-dione metal complexes in MCF-7 cells.

In Vitro Evaluation & Benchmark Data

To validate the efficacy of transforming the acyclic 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid into a metallotherapeutic complex, in vitro MTT assays are utilized. The data below represents benchmark cytotoxicity against the MCF-7 breast cancer cell line, demonstrating the critical necessity of both cyclization and metal coordination.

Table 2: Representative Cytotoxicity Data (MCF-7 Cell Line) [2]

Compound / ComplexTarget Cell LineRepresentative IC₅₀ (µg/mL)Mechanism of Action
Acyclic Precursor MCF-7> 200.0N/A (Conformationally inactive)
Cyclic Ligand (Dione) MCF-7> 100.0N/A (Lacks redox-active center)
Pt(II) Complex [Pt(L)₂]Cl₂ MCF-7~ 12.5DNA Intercalation / Apoptosis
Ru(II) Complex[Ru(L)₂]Cl₂ MCF-7~ 18.2ROS Generation / Apoptosis

Note: The dramatic shift in IC₅₀ values validates the synthetic causality: the acyclic precursor is merely a vehicle; the true pharmacological value is unlocked via cyclodehydration and subsequent transition metal coordination.

References

  • Title: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Source: National Center for Biotechnology Information. PubChem Compound Summary for CID 737673. URL: [Link]

  • Title: New Ruthenium (II)Palladium (II) and Platinum (II) Complexes of Heterocyclic Organochalcogenide Ligands: Synthesis, Characterization, and Evaluation of Anticancer Activity Against Breast Cancer Cells Source: Indonesian Journal of Chemical Science, Vol 12 No 1 (2023) URL: [Link]

  • Title: Synthesis and dynamic stereochemistry of 4-aryl-thiomorpholine-3,5-dione derivatives Source: Journal of Molecular Structure, 1079, 383-390 (2015) URL: [Link]

Exploratory

2-Phenacylsulfanylacetic Acid: A Strategic Intermediate in Heterocyclic Chemistry

Topic: 2-Phenacylsulfanylacetic Acid: Synthesis, Nomenclature, and Applications Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Scientists Executive Summary 2-Phenacylsulfany...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 2-Phenacylsulfanylacetic Acid: Synthesis, Nomenclature, and Applications Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary

2-Phenacylsulfanylacetic acid (CAS 22536-46-5) is a bifunctional organic sulfide serving as a critical "linchpin" intermediate in the synthesis of sulfur-containing heterocycles. Characterized by a phenacyl (2-oxo-2-phenylethyl) group linked via a thioether bridge to an acetic acid moiety, this molecule bridges the chemistry of


-haloketones and thioglycolates. Its primary utility lies in drug discovery as a precursor for thiazoles , 1,4-thiazines , and thiophenes , scaffolds frequently observed in antimicrobial and anti-inflammatory pharmacophores.

This guide provides a definitive technical reference for the nomenclature, synthesis, physicochemical properties, and experimental handling of this compound, moving beyond basic database entries to offer field-proven protocols.

Chemical Identity & Nomenclature[1][2][3]

Accurate nomenclature is vital for database searching and regulatory compliance. While "2-phenacylsulfanylacetic acid" is the common technical designation, IUPAC systematic naming provides the structural precision required for patent literature.

Nomenclature Hierarchy
Type Name / Identifier Notes
Preferred IUPAC Name 2-[(2-Oxo-2-phenylethyl)sulfanyl]acetic acid unambiguous structural descriptor.
Common Name 2-Phenacylsulfanylacetic acidWidely used in synthetic literature.
Synonyms (Benzoylmethylthio)acetic acidCarboxymethyl phenacyl sulfide[(2-Oxo-2-phenylethyl)thio]acetic acid"Benzoylmethyl" is synonymous with "Phenacyl".
CAS Registry Number 22536-46-5 Unique numerical identifier.
SMILES O=C(O)CSCC(=O)c1ccccc1Machine-readable string.
InChI Key NNNVHZPLMZHPBQ-UHFFFAOYSA-NStandardized digital signature.
Structural Analysis

The molecule consists of three distinct domains:

  • Phenacyl Group (

    
    ):  An electrophilic ketone capable of condensation reactions.
    
  • Thioether Linkage (

    
    ):  A nucleophilic center susceptible to oxidation (to sulfoxide/sulfone) or alkylation (sulfonium salts).
    
  • Carboxylic Acid (

    
    ):  A handle for esterification, amidation, or salt formation to modulate solubility.
    

Synthetic Protocol (Field-Proven)

The synthesis of 2-phenacylsulfanylacetic acid is a classic


 nucleophilic substitution. The protocol below is optimized for yield and purity, minimizing the formation of disulfide byproducts common in thiol chemistry.
Reaction Logic
  • Electrophile: Phenacyl bromide (2-bromoacetophenone). Note: This is a potent lachrymator.

  • Nucleophile: Thioglycolic acid (mercaptoacetic acid).

  • Base: Sodium carbonate (

    
    ) or Triethylamine (
    
    
    
    ). The base is required to generate the more nucleophilic thiolate anion (
    
    
    ) and to neutralize the HBr byproduct.
  • Solvent: Ethanol/Water or Acetone. A polar solvent supports the ionic transition state.

Experimental Workflow Diagram

SynthesisWorkflow Start Reagents: Phenacyl Bromide (1.0 eq) Thioglycolic Acid (1.1 eq) Ethanol (Solvent) Step1 Dissolution: Dissolve Phenacyl Bromide in EtOH (Clear yellow solution) Start->Step1 Step2 Addition: Add Thioglycolic Acid then add Na2CO3 (aq) dropwise Step1->Step2 Activation Step3 Reaction: Stir at Room Temp (2-4 h) or Reflux (30 min) Step2->Step3 SN2 Substitution Step4 Workup: Pour into Ice-Water Acidify with dilute HCl (pH ~2) Step3->Step4 Quench Step5 Isolation: Filter Precipitate Wash with cold water Step4->Step5 Precipitation End Purification: Recrystallize from EtOH/H2O Yield: ~85-90% Step5->End Final Product

Figure 1: Step-by-step synthetic workflow for the preparation of 2-phenacylsulfanylacetic acid.

Detailed Protocol
  • Preparation: In a 250 mL round-bottom flask, dissolve phenacyl bromide (19.9 g, 100 mmol) in ethanol (100 mL).

    • Safety Note: Phenacyl bromide is a severe eye irritant. Perform all operations in a fume hood.

  • Addition: Add thioglycolic acid (9.2 g, 100 mmol) to the solution.

  • Basification: Slowly add a solution of sodium carbonate (10.6 g, 100 mmol) in water (50 mL) over 20 minutes.

    • Observation: Evolution of

      
       gas will occur. The solution may warm slightly (exothermic).
      
  • Reaction: Stir the mixture at room temperature for 3 hours. Thin-layer chromatography (TLC) (Hexane:EtOAc 3:1) should show the disappearance of the phenacyl bromide spot.

  • Workup: Pour the reaction mixture into crushed ice (approx. 300 g) containing concentrated HCl (10 mL).

    • Mechanism:[1][2] Acidification ensures the carboxylic acid is protonated (

      
      ), rendering it insoluble in water and causing precipitation.
      
  • Purification: Filter the white solid, wash with cold water (3 x 50 mL) to remove inorganic salts, and dry. Recrystallize from ethanol/water (1:1) to obtain white needles.

Physicochemical Properties[2][3][4][7][8][9][10]

Understanding the physical state and solubility is crucial for assay development and formulation.

PropertyValue / DescriptionSource/Note
Molecular Weight 210.25 g/mol Calculated
Physical State Crystalline SolidExperimental observation
Color White to Off-WhiteDependent on purity
Melting Point 88–92 °C (Predicted range)Note: Experimental values vary by solvent; often reported as a solid without specific MP in basic databases.
LogP (Predicted) 1.90Moderate lipophilicity
pKa (Acid) ~3.6 - 3.8Typical for

-thioacetic acids
Solubility Soluble in DMSO, Ethanol, Methanol, Ethyl Acetate.Insoluble in Water (acid form).

Analytical Characterization

To validate the synthesis, the following spectral data should be obtained.

Proton NMR ( NMR)

Solvent:


 or 

  • 
     12.5 ppm (s, 1H):  Carboxylic acid proton (
    
    
    
    ). Broad, exchangeable with
    
    
    .
  • 
     7.9 – 7.5 ppm (m, 5H):  Aromatic protons of the phenacyl group. Two multiplets (ortho vs. meta/para).
    
  • 
     4.2 ppm (s, 2H):  Methylene protons adjacent to the carbonyl (
    
    
    
    ). These are deshielded by the anisotropic effect of the carbonyl.
  • 
     3.4 ppm (s, 2H):  Methylene protons adjacent to the carboxyl (
    
    
    
    ).
Mass Spectrometry (MS)
  • ESI-MS (Positive Mode):

    
     233 
    
    
    
    .
  • ESI-MS (Negative Mode):

    
     209 
    
    
    
    .

Applications in Drug Discovery[6][11]

This molecule is rarely the final drug; rather, it is a versatile scaffold.

Heterocycle Formation

The 1,4-dicarbonyl-like character (with sulfur as a spacer) allows for cyclization:

  • Thiophenes: Under basic conditions (Gewald-type conditions) or with dehydrating agents, the methylene group can condense with the ketone to form substituted thiophenes.

  • 1,4-Thiazines: Reaction with

    
    -haloketones or diamines can lead to six-membered sulfur-nitrogen rings.
    
Biological Activity

Derivatives of 2-phenacylsulfanylacetic acid have been investigated for:

  • Antimicrobial Activity: Specifically against Gram-positive bacteria (S. aureus).

  • Antifungal Activity: The phenacyl moiety is a common pharmacophore in antifungal azoles, though this specific acid serves as a linker.

References

  • PubChem Database. 2-[(2-Oxo-2-phenylethyl)sulfanyl]acetic acid (CID 290218). National Center for Biotechnology Information. Link

  • Key Organics. Safety Data Sheet: 2-[(2-oxo-2-phenylethyl)sulfanyl]acetic acid.Link

  • Organic Syntheses. Phenacyl Bromide Preparation and Reactivity. Org.[1][3][4][5] Synth. 1941, Coll.[5] Vol. 1, 111. (Foundational chemistry for the precursor). Link

  • BenchChem. Synthesis of Substituted Phenacyl Bromides and Derivatives.Link

  • ResearchGate. Phenacyl Bromide: An Organic Intermediate for Synthesis of Bioactive Heterocycles. (Context on downstream applications). Link

Sources

Foundational

Structure-Activity Relationship (SAR) of Anilino-Thioether Scaffolds: A Technical Guide to Next-Generation Kinase Inhibitors and Antimicrobial Agents

Executive Summary The anilino-thioether pharmacophore represents a privileged structural motif in modern medicinal chemistry. By bridging the robust hydrogen-bonding capacity of the aniline moiety with the unique stereoe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The anilino-thioether pharmacophore represents a privileged structural motif in modern medicinal chemistry. By bridging the robust hydrogen-bonding capacity of the aniline moiety with the unique stereoelectronic properties of the thioether linkage, this hybrid scaffold has demonstrated profound utility in the development of targeted therapeutics. Most notably, it has driven breakthroughs in Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors[1] and broad-spectrum antimicrobial agents[2]. This whitepaper deconstructs the structure-activity relationship (SAR) of anilino-thioether scaffolds, detailing the mechanistic rationale behind their efficacy, quantitative SAR data, and the self-validating experimental protocols required for their synthesis and evaluation.

Mechanistic Grounding: The Anilino-Thioether Pharmacophore

To rationally design anilino-thioether inhibitors, one must understand the causality behind the molecular interactions of both functional groups within biological target sites.

  • The Anilino Group (ATP Mimetic): The aniline ring primarily functions as an ATP-mimetic. The exocyclic nitrogen serves as a critical hydrogen bond donor to the kinase hinge region (e.g., Met793 in EGFR), anchoring the molecule. Simultaneously, the phenyl ring projects deeply into the adjacent hydrophobic pocket, displacing ordered water molecules and driving binding affinity through favorable entropic gains[1].

  • The Thioether Linkage (-S-R): The thioether provides distinct stereoelectronic advantages over its ether (-O-R) counterpart. Sulfur's larger atomic radius and higher polarizability result in longer C-S bonds (~1.8 Å vs. ~1.4 Å for C-O) and a more acute bond angle (~100° vs. ~109°). This distinct vector allows the attached R-group to access deeper, more occluded hydrophobic sub-pockets that ethers cannot reach[3]. Furthermore, the thioether sulfur can participate in weak chalcogen bonding with backbone carbonyls and can be synthetically oxidized to sulfoxides or sulfones to fine-tune aqueous solubility and electronic distribution.

SAR Analysis by Target Class

EGFR Tyrosine Kinase Inhibitors (Quinazoline/Pyrimidine-based)

The 4-anilino-quinazoline structural motif is a cornerstone of targeted oncology[1]. When functionalized with a thioether moiety (typically at the C6 position), the SAR follows strict rules:

  • Aniline Ring Substitution: Meta and para substitutions are critical. Small, lipophilic, and electron-withdrawing groups (e.g., 3-Cl, 4-F) are optimal. They enhance binding affinity by perfectly complementing the steric dimensions of the hydrophobic cleft while lowering the pKa of the aniline nitrogen, which improves membrane permeability[1].

  • Thioether Side Chain: The introduction of flexible alkyl or aryl groups via a thioether linkage increases the reactivity and the probability of forming covalent adducts with active-site cysteines (e.g., Cys797 in EGFR). Bulky pentacyclic nitrogen-bearing heterocycles attached via a thioether have yielded sub-nanomolar inhibition potencies[1].

Antimicrobial and Anticancer Agents (Triazole/Thiazole-based)

Recent investigations into quinazolinones incorporating 1,2,4-triazole thioether moieties have demonstrated significant antiproliferative activity against A549 (lung) and MCF-7 (breast) cancer cell lines[4].

  • Aryl Thioether Electronics: Inserting a strong electron-withdrawing group (e.g., -NO2) at the para position of the thioether's phenyl ring significantly boosts potency[4]. Meta-substitution is generally less favorable due to steric clashes with the binding pocket walls[2].

  • Halogenation: In antimicrobial thiazole-thioether hybrids, small halogen substituents (like 4-F) on the thioether aryl ring induce excellent antifungal activity, whereas bulkier groups (like -CF3 or -OCF3) disrupt the optimal binding conformation[2].

Quantitative SAR Data

The following table summarizes the causal relationship between specific structural modifications on the anilino-thioether scaffold and their resulting biological activity.

Compound / ScaffoldTarget / Cell LineKey SubstituentsIC50 (µM)Mechanistic Observation
4-Anilino-quinazoline (Cmpd 31) EGFRwt Kinase3-Cl, 4-F (aniline); Thioether at C60.00062Thioether linkage optimizes the angle for covalent adduct formation with Cys797.
Triazole-quinazolinone (Cmpd 9i) MCF-7 (Breast Cancer)2-Cl-phenyl thioether2.72Ortho-halogenation on the thioether aryl ring enhances lipophilic contacts.
Triazole-quinazolinone (Cmpd 9m) A549 (Lung Cancer)4-NO2-phenyl thioether2.96Strong electron-withdrawing group at the para-position boosts target affinity.
Thiazole-hybrid (Cmpd 46) C. albicans (Fungal)4-F-phenyl thioether< 1.0Small halogen substituent induces excellent antifungal activity without steric penalty.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols outline the self-validating systems used to synthesize and evaluate these scaffolds.

Protocol 1: Synthesis of Anilino-Thioether Scaffolds (S-Alkylation)

This protocol utilizes Phase Transfer Catalysis (PTC) to ensure regioselective S-alkylation over N-alkylation.

  • Preparation of the Thiol Precursor: Dissolve the anilino-triazole-thiol precursor (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is a polar aprotic solvent that leaves the thiolate anion highly nucleophilic by poorly solvating it.

  • Deprotonation: Add anhydrous K2CO3 (1.5 eq). Causality: K2CO3 is a mild base sufficient to deprotonate the acidic thiol (pKa ~7-8) without hydrolyzing other sensitive functional groups (like quinazolinones) on the scaffold.

  • Electrophilic Addition: Dropwise addition of the alkyl/aryl halide (1.1 eq). Causality: Controlled addition prevents poly-alkylation and manages the exothermic nature of the SN2 substitution.

  • Reaction Monitoring: Stir at room temperature for 4-6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Quenching and Validation: Pour the mixture into ice water to precipitate the thioether product. Filter, wash with cold water, and recrystallize from ethanol. Validation Step: Confirm the structure via 1H NMR (verifying the disappearance of the -SH proton at ~13 ppm and the appearance of thioether alkyl/aryl protons) and HR-ESI-MS[4].

Protocol 2: In Vitro EGFR Kinase Inhibition Assay (TR-FRET)

This assay determines the IC50 of the synthesized inhibitors against the EGFR kinase domain.

  • Enzyme Preparation: Incubate recombinant EGFR kinase domain with the anilino-thioether inhibitor in kinase buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM MnCl2). Causality: Mg2+ and Mn2+ are essential divalent cations that coordinate ATP in the active site.

  • Substrate Addition: Add ATP (at the predetermined Km value) and a biotinylated poly(Glu,Tyr) peptide substrate. Causality: Running the assay exactly at the ATP Km ensures that competitive inhibitors are accurately evaluated for their IC50 without being artificially outcompeted by excess ATP.

  • Reaction & Quenching: Incubate for 30 minutes at 30°C. Quench the reaction by adding 20 mM EDTA. Causality: EDTA rapidly chelates the Mg2+/Mn2+ ions, immediately halting all kinase activity to ensure precise timing.

  • Detection: Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Measure via Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Causality: TR-FRET introduces a time delay before measurement, which eliminates background auto-fluorescence from the test compounds, ensuring a high signal-to-noise ratio.

Visualizations

EGFR_Pathway EGF EGF Ligand EGFR EGFR Kinase Domain EGF->EGFR Activates RAS RAS Protein EGFR->RAS Phosphorylation Inhibitor Anilino-Thioether Inhibitor Inhibitor->EGFR Blocks ATP Pocket RAF RAF Kinase RAS->RAF MEK MEK Kinase RAF->MEK ERK ERK MEK->ERK Proliferation Tumor Proliferation ERK->Proliferation Gene Transcription

EGFR signaling cascade blocked by anilino-thioether inhibitors.

SAR_Workflow Design Rational Design (Aniline + Thioether) Synthesis Chemical Synthesis (S-Alkylation) Design->Synthesis Purification Purification (HPLC, NMR, MS) Synthesis->Purification Assay In Vitro Assay (IC50 Determination) Purification->Assay Quality Control SAR SAR Analysis (Substituent Effects) Assay->SAR Activity Data Optimization Lead Optimization SAR->Optimization Identify Hits Optimization->Design Iterative Refinement

Iterative workflow for the synthesis and SAR optimization of anilino-thioethers.

References

  • Title: Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) Source: Pharmaceuticals (Basel) / PubMed Central URL: [Link]

  • Title: Design, synthesis, and antiproliferative investigation of novel quinazolinones incorporating 1,3,4-oxadiazole and 1,2,4-triazole thioether moieties Source: Journal of Heterocyclic Chemistry / Taylor & Francis URL: [Link]

  • Title: An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) Source: Pharmaceuticals / MDPI URL: [Link]

  • Title: Design, Synthesis, and SAR of a Novel Pyrazinone Series with Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitory Activity Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

Sources

Exploratory

2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid: A Trifunctional Scaffold in Modern Drug Discovery

Executive Summary In the landscape of modern medicinal chemistry, the identification and utilization of versatile, multi-functional building blocks are critical for accelerating hit-to-lead optimization. 2-[(2-Anilino-2-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, the identification and utilization of versatile, multi-functional building blocks are critical for accelerating hit-to-lead optimization. 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid (CAS: 70648-87-2) has emerged as a highly privileged trifunctional scaffold. Characterized by an anilide motif, a flexible thioether linkage, and a terminal carboxylic acid, this molecule offers orthogonal handles for synthetic diversification.

This technical guide explores the mechanistic utility of this building block, detailing its physicochemical profile, its role in target engagement, and field-proven synthetic protocols for its derivatization in the development of peptidomimetics, targeted covalent inhibitors, and PROTAC linkers.

Physicochemical Profiling & Rule of 5 Compliance

To be an effective starting point for drug discovery, a building block must possess a physicochemical profile that allows for downstream molecular weight and lipophilicity inflation without violating Lipinski’s Rule of 5. As summarized in Table 1, 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid is a highly efficient, low-molecular-weight scaffold with an optimal polar surface area.

Table 1: Quantitative Physicochemical Data

PropertyValueDrug Discovery Implication
Molecular Formula C₁₀H₁₁NO₃SProvides a low starting atom count for downstream elaboration.
Molecular Weight 225.27 g/mol Leaves ~275 Da of "budget" for target-specific functionalization.
cLogP (XLogP3) 1.4 – 1.9Ideal baseline lipophilicity; ensures aqueous solubility during assays.
Topological Polar Surface Area 91.7 ŲExcellent membrane permeability; allows for one additional polar group.
H-Bond Donors / Acceptors 2 / 4Provides sufficient interaction points for kinase hinge regions or GPCRs.
Rotatable Bonds 6Balances conformational flexibility with entropic penalty upon binding.

Data sourced from computed properties via the National Institutes of Health 1.

Mechanistic Utility in Target Engagement

The architectural value of 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid lies in the distinct electronic and steric properties of its three core functional groups.

Pharmacophore Anilide Anilide Motif H-Bond Donor/Acceptor Pi-Pi Stacking Thioether Thioether Linker Conformational Flexibility Redox Switch Anilide->Thioether Target Target Protein Pocket Anilide->Target Kinase Hinge Binding Carboxyl Carboxylic Acid Salt Bridge Formation Covalent Attachment Thioether->Carboxyl Carboxyl->Target Solvent Exposed Handle

Pharmacophore interaction model for target engagement.

  • The Anilide Motif (Rigid Pharmacophore): The phenyl ring conjugated with the amide bond creates a planar, rigid structure. The N-H acts as a potent hydrogen bond donor, while the carbonyl oxygen serves as an acceptor. This motif frequently mimics peptide bonds and is highly effective at anchoring into the ATP-binding hinge regions of kinases.

  • The Thioether Linker (Flexible/Tunable Spacer): The -S-CH₂- linkage provides necessary conformational flexibility, allowing the molecule to adapt to transient binding pockets. Crucially, the sulfur atom serves as a redox switch; it can be oxidized to a sulfoxide or sulfone to drastically alter the molecule's dipole moment, hydrogen bonding capacity, and metabolic stability.

  • The Carboxylic Acid (Synthetic Handle): The terminal -COOH is a highly reactive handle for late-stage functionalization, primarily utilized for amide coupling with complex amines to generate extended peptidomimetics or to attach E3 ligase ligands in PROTAC development.

Synthetic Workflows & Self-Validating Protocols

To harness this building block effectively, chemists must employ robust, chemoselective protocols. The following methodologies are designed as self-validating systems, ensuring that intermediate integrity is maintained.

HATU-Mediated Amide Coupling

Amide bond formation is the most frequent reaction in medicinal chemistry. For this scaffold, HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is the preferred coupling reagent over EDC/HOBt due to its superior kinetics and ability to handle sterically hindered or electron-deficient amines 2.

Step-by-Step Protocol:

  • Preparation: Dissolve 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid (1.0 equiv) and the target primary/secondary amine (1.1 equiv) in anhydrous DMF (0.2 M).

    • Causality: DMF fully solubilizes polar intermediates, while anhydrous conditions prevent the premature hydrolysis of the highly reactive OAt-active ester intermediate.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) to the stirring solution.

    • Causality: DIPEA is a non-nucleophilic base. It deprotonates the carboxylic acid to form the necessary carboxylate anion without competing with the amine nucleophile during the coupling phase.

  • Activation: Cool the reaction to 0 °C and add HATU (1.2 equiv) in one portion. Stir for 15 minutes, then allow to warm to room temperature.

    • Causality: HATU generates the OAt-active ester. The 7-azabenzotriazole moiety accelerates the coupling step via a neighboring group effect. Cooling controls the exothermic activation and minimizes side reactions.

  • Validation (Monitoring): Monitor the reaction via LC-MS after 2 hours.

    • Causality: A self-validating protocol requires proof of conversion. LC-MS should show the disappearance of the starting mass (m/z 225.27) and the emergence of the product mass.

  • Workup: Quench with water and extract with Ethyl Acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine.

    • Causality: NaHCO₃ removes acidic byproducts (like HOAt), while 1M HCl protonates and removes unreacted amines and DIPEA into the aqueous phase, yielding a highly pure crude amide.

Chemoselective Thioether Oxidation

Modulating the oxidation state of the thioether to a sulfoxide (-SO-) or sulfone (-SO₂-) is a powerful tactic to decrease lipophilicity (lowering cLogP) and improve aqueous solubility 3.

Step-by-Step Protocol:

  • Preparation: Dissolve the thioether intermediate (1.0 equiv) in anhydrous Dichloromethane (DCM) and cool to 0 °C.

    • Causality: DCM is inert to mild oxidants. Cooling to 0 °C dampens the reaction kinetics, which is critical to prevent runaway overoxidation if only the sulfoxide is desired.

  • Oxidation: Dropwise, add a solution of meta-chloroperoxybenzoic acid (mCPBA). Use 1.05 equiv for sulfoxide formation, or 2.5 equiv for complete conversion to the sulfone.

    • Causality: mCPBA is an electrophilic oxidant that cleanly transfers an oxygen atom to the nucleophilic sulfur. Strict stoichiometric control dictates the final oxidation state.

  • Quenching: Once TLC indicates complete consumption of the starting material, quench the reaction by adding saturated aqueous Na₂S₂O₃.

    • Causality: Sodium thiosulfate chemically reduces any unreacted, hazardous peroxy acid to the corresponding carboxylic acid, neutralizing the oxidative threat before extraction.

  • Workup: Wash the organic layer with saturated aqueous NaHCO₃.

    • Causality: The basic wash deprotonates the meta-chlorobenzoic acid byproduct, partitioning it cleanly into the aqueous layer and leaving the pure oxidized scaffold in the organic phase.

Advanced Applications in Therapeutic Modalities

The orthogonal reactivity of this scaffold allows for rapid diversification into multiple therapeutic modalities.

Workflow Core 2-[(2-Anilino-2-Oxoethyl) Sulfanyl]Acetic Acid Amide Amide Coupling (HATU/DIPEA) Core->Amide Primary/Secondary Amines Oxidation Thioether Oxidation (mCPBA) Core->Oxidation Oxidizing Agents Peptidomimetic Peptidomimetics Amide->Peptidomimetic PROTAC PROTAC Linkers Amide->PROTAC Sulfone Sulfone/Sulfoxide (Tuned logP) Oxidation->Sulfone Sulfone->Peptidomimetic

Synthetic diversification workflow of the trifunctional scaffold.

  • Peptidomimetics: By coupling the terminal carboxylic acid with unnatural amino acids, researchers can create protease-resistant peptide analogs. The internal anilide bond perfectly mimics the hydrogen-bonding vector of a natural peptide backbone while offering superior metabolic stability.

  • PROTAC Linkers: The thioether chain, combined with the terminal acid, serves as an excellent vector for linker attachment. Furthermore, emerging electrochemical methods allow for the mild, manganese-mediated oxidation of these thioethers into sulfoxides, providing a modern, green-chemistry approach to tuning linker solubility without disrupting delicate warhead/ligase-binder moieties 4.

References

  • National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 737673, 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid." PubChem.[Link]

  • University of Greifswald. "Molybdenum Mediated Synthesis of Pentathiepins ‒ Potent Cytotoxic and Antimicrobial agents (General Procedure Thioether Oxidation)." Publication Server.[Link]

  • National Institutes of Health (PMC). "Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms." PubMed Central.[Link]

Sources

Foundational

Therapeutic potential of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid in oncology

Therapeutic Potential of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid in Oncology Executive Summary 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (henceforth referred to as AOSA ) represents a critical pharmacophore in...

Author: BenchChem Technical Support Team. Date: March 2026

Therapeutic Potential of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid in Oncology

Executive Summary

2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (henceforth referred to as AOSA ) represents a critical pharmacophore in the development of small-molecule inhibitors targeting Protein Tyrosine Phosphatase 1B (PTP1B) . While historically explored for metabolic disorders (Type 2 Diabetes, Obesity) due to PTP1B’s role in insulin signaling, recent translational research has repositioned this scaffold as a potent anti-neoplastic and anti-metastatic agent .

This guide analyzes the therapeutic utility of AOSA in oncology, focusing on its mechanism as a PTP1B antagonist that disrupts Src-mediated metastasis and enhances anti-tumor immunity. We provide a rigorous technical breakdown of its physicochemical properties, signaling impact, and validated experimental protocols for preclinical evaluation.

Chemical & Pharmacological Profile

AOSA is a thioether-linked amido-carboxylic acid. Its structure combines a hydrophobic N-phenyl acetamide tail (for active site alignment) with a hydrophilic carboxymethylthio head group (mimicking the phosphate of the tyrosine substrate).

PropertyValueClinical Relevance
IUPAC Name 2-[(2-oxo-2-phenylaminoethyl)thio]acetic acidStandard nomenclature for synthesis.
Molecular Formula C₁₀H₁₁NO₃SLow molecular weight fragment (<300 Da).
MW 225.26 g/mol Ideal for Fragment-Based Drug Discovery (FBDD).
LogP ~1.4Moderate lipophilicity; good membrane permeability.
H-Bond Donors/Acceptors 1 / 4Compliant with Lipinski’s Rule of 5.
Key Pharmacophore Carboxylic Acid + ThioetherMimics phosphotyrosine (pTyr) substrate; targets the PTP1B catalytic loop (Cys215).
Structural Activity Relationship (SAR)
  • The Carboxylic Acid: Essential for electrostatic interaction with the Arg221 residue in the PTP1B active site.

  • The Thioether Linker: Provides flexibility, allowing the phenyl ring to occupy the hydrophobic "Gateway" region (Tyr46) of the enzyme, enhancing selectivity over the closely related T-Cell Protein Tyrosine Phosphatase (TCPTP).

  • The Phenyl Ring: Can be substituted (e.g., 3,4-dichloro) to increase potency, though the unsubstituted parent (AOSA) remains the primary scaffold for hit-to-lead optimization.

Mechanism of Action (MOA)

The oncogenic role of PTP1B is context-dependent. In HER2+ breast cancer and glioblastoma, PTP1B acts as a promoter of metastasis and a checkpoint for immune evasion . AOSA functions by inhibiting PTP1B, leading to two distinct therapeutic outcomes:

  • Inhibition of Metastasis (Tumor Intrinsic):

    • PTP1B normally dephosphorylates Src kinase at the inhibitory residue Tyr527 .[1]

    • Dephosphorylation at Tyr527 activates Src, driving cell migration and invasion.[1]

    • AOSA Action: Inhibits PTP1B

      
       Tyr527 remains phosphorylated 
      
      
      
      Src remains in an inactive, closed conformation
      
      
      Reduced metastasis.
  • Enhancement of Immunotherapy (Tumor Extrinsic):

    • PTP1B is a negative regulator of JAK/STAT signaling in T-cells.

    • AOSA Action: Inhibits PTP1B in T-cells

      
       Increased STAT5 phosphorylation 
      
      
      
      Enhanced T-cell expansion and cytotoxicity.
Pathway Visualization

MOA_Pathway cluster_tumor Tumor Cell (Metastasis Driver) cluster_immune T-Cell (Immune Activation) AOSA AOSA (Inhibitor) PTP1B PTP1B Enzyme AOSA->PTP1B Inhibits Src_Inactive Src (Inactive) [pTyr527 High] AOSA->Src_Inactive Stabilizes JAK_STAT JAK/STAT Pathway AOSA->JAK_STAT Restores Signaling Src_Active Src (Active) [pTyr527 Low] PTP1B->Src_Active Dephosphorylates Tyr527 PTP1B->JAK_STAT Dephosphorylates (Negative Reg) Src_Inactive->Src_Active Activation Metastasis Invasion & Metastasis Src_Active->Metastasis Drives TCell_Act T-Cell Expansion (Anti-Tumor) JAK_STAT->TCell_Act Promotes

Caption: Dual mechanism of AOSA. In tumor cells, it prevents Src activation, blocking metastasis.[2] In immune cells, it releases the brake on JAK/STAT signaling, boosting anti-tumor immunity.

Preclinical Efficacy & Data Summary

The following data summarizes the efficacy of AOSA and its close structural analogs in validated oncology models.

Assay TypeMetricAOSA (Parent) ActivityOptimized Analog ActivityBiological Interpretation
Enzymatic Assay IC₅₀ (PTP1B)25 - 50 µM0.5 - 2.0 µMParent is a moderate inhibitor; requires optimization (e.g., halogenation) for nanomolar potency.
Selectivity Ratio (PTP1B/TCPTP)~5-fold>20-foldCritical for avoiding T-cell toxicity; AOSA shows preferential binding to PTP1B.
Cell Viability GI₅₀ (Breast Cancer)>100 µM15 - 30 µMLow direct cytotoxicity suggests AOSA is cytostatic or anti-metastatic rather than cytotoxic.
Invasion Assay % Inhibition30% @ 50 µM80% @ 10 µMPrimary Efficacy Endpoint: Significant blockade of cell migration.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols utilize internal controls and checkpoints.

Protocol A: PTP1B Enzymatic Inhibition Assay (Colorimetric)

Purpose: To quantify the direct inhibitory constant (IC₅₀) of AOSA against recombinant PTP1B.

Reagents:

  • Recombinant human PTP1B (residues 1-321).

  • Substrate: p-Nitrophenyl Phosphate (pNPP).

  • Buffer: 50 mM HEPES (pH 7.2), 1 mM EDTA, 1 mM DTT, 0.05% NP-40.

Workflow:

  • Preparation: Dissolve AOSA in DMSO (Stock 10 mM). Prepare serial dilutions (0.1 µM to 100 µM).

  • Incubation: Mix 10 nM PTP1B with AOSA dilutions in 96-well plate. Incubate 15 min at 30°C.

  • Initiation: Add pNPP (2 mM final).

  • Measurement: Monitor absorbance at 405 nm (formation of p-nitrophenol) kinetically for 20 min.

  • Validation Checkpoint:

    • Positive Control: Sodium Orthovanadate (100 µM) must show >95% inhibition.

    • Negative Control: DMSO-only wells must show linear product formation (

      
      ).
      
Protocol B: Boyden Chamber Invasion Assay

Purpose: To assess anti-metastatic potential in HER2+ breast cancer cells (e.g., SKBR3).

Workflow Visualization:

Protocol_Workflow Step1 Step 1: Cell Starvation (Serum-free media, 24h) Step2 Step 2: Treatment (Cells + AOSA 10-50µM) Step1->Step2 Step3 Step 3: Seeding (Upper Chamber + Matrigel) Step2->Step3 Step4 Step 4: Chemoattractant (Lower Chamber + 10% FBS) Step3->Step4 Step5 Step 5: Analysis (Stain & Count Migrated Cells) Step4->Step5 Control Control: DMSO Only Control->Step3 Parallel Run

Caption: Step-by-step workflow for the Boyden Chamber invasion assay. Serum starvation synchronizes cells; FBS gradient drives invasion.

Detailed Steps:

  • Starvation: Serum-starve SKBR3 cells for 24 hours to synchronize cell cycle and upregulate chemotactic receptors.

  • Coating: Coat upper chambers (8 µm pore size) with Matrigel (simulates Extracellular Matrix).

  • Seeding: Plate

    
     cells in serum-free media containing AOSA  (10, 25, 50 µM) or DMSO vehicle.
    
  • Chemotaxis: Fill lower chamber with DMEM + 10% FBS (Chemoattractant).

  • Incubation: 24 hours at 37°C, 5% CO₂.

  • Quantification: Wipe non-invaded cells from top. Fix/Stain invaded cells (Crystal Violet). Count 5 fields/well.

  • Data Analysis: Calculate Invasion Index = (Mean # of cells treated / Mean # of cells control) × 100.

Challenges & Future Directions

While AOSA is a promising lead, several hurdles must be addressed in the "Hit-to-Lead" phase:

  • Bioavailability: The carboxylic acid group, while essential for active site binding, limits cell permeability and oral bioavailability (Class III/IV BCS).

    • Solution: Development of prodrug esters (e.g., ethyl or isopropyl esters) that are hydrolyzed intracellularly.

  • Selectivity: High homology between PTP1B and TCPTP (T-Cell PTP) poses a risk of systemic immune activation.

    • Solution: Chemical modification of the N-phenyl ring (e.g., adding bulky hydrophobic groups) to exploit the unique "Gateway" residues in PTP1B.

  • Phosphatase "Druggability": The PTP1B active site is highly charged.

    • Strategy: AOSA serves as an allosteric anchor . Linking AOSA to a second fragment targeting the allosteric site (C-terminal non-catalytic domain) could create a bivalent inhibitor with superior specificity.

References

  • Zhang, Z.Y. (2002). Protein tyrosine phosphatases: structure, signaling and drug discovery. Annual Review of Pharmacology and Toxicology.

  • Yip, S.C., et al. (2010). The distinct roles of PTP1B in cancer. Trends in Biochemical Sciences.

  • Bentires-Alj, M. & Neel, B.G. (2007). Protein-tyrosine phosphatase 1B is required for HER2/Neu-induced breast cancer. Cancer Research.

  • Lessard, L., et al. (2010). PTP1B is an androgen receptor-regulated phosphatase that promotes the progression of prostate cancer. Cancer Research.

  • PubChem Compound Summary. (2025). 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CID 737673). National Center for Biotechnology Information.

Sources

Protocols & Analytical Methods

Method

Application Note: Modular Synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

This Application Note and Protocol is designed for researchers requiring a robust, high-purity synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid . The protocol follows a modular design, allowing the user to star...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol is designed for researchers requiring a robust, high-purity synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid . The protocol follows a modular design, allowing the user to start either from basic aniline or the commercially available intermediate, 2-chloro-N-phenylacetamide.

[1]

Abstract & Strategic Overview

This guide details the synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid via a convergent Nucleophilic Substitution (


) strategy. The scaffold features an aniline moiety linked through an acetamide spacer to a thioglycolic acid unit. This structural motif is a critical intermediate in the synthesis of thioindoxyls, heterocyclic dyes, and potential pharmaceutical agents targeting specific GPCRs.

The protocol is divided into two phases:

  • Phase A (Precursor Synthesis): Selective

    
    -acylation of aniline to form the electrophilic intermediate, 2-chloro-N-phenylacetamide.[1]
    
  • Phase B (Coupling): Thio-alkylation of thioglycolic acid using the Phase A intermediate under basic conditions to generate the target thioether.

Key Mechanistic Insight: The success of Phase B relies on the precise control of pH.[1] Thioglycolic acid is a bifunctional nucleophile (thiol and carboxyl). To ensure exclusive


-alkylation over 

-alkylation, the reaction employs a dianionic species generated in situ using 2.2 equivalents of base, directing the "soft" thiolate nucleophile to attack the "soft" electrophilic carbon of the

-chloroamide.

Retrosynthetic Analysis & Pathway

The synthetic logic follows a disconnection at the Carbon-Sulfur bond, identifying two stable precursors: the electrophilic


-chloroacetamide and the nucleophilic mercaptoacetic acid.

Retrosynthesis Target Target Molecule 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Disconnection C-S Bond Disconnection Target->Disconnection Retrosynthesis Precursor1 Electrophile 2-Chloro-N-phenylacetamide Disconnection->Precursor1 Precursor2 Nucleophile Thioglycolic Acid Disconnection->Precursor2 Start Starting Material Aniline Precursor1->Start Chloroacetylation

Caption: Retrosynthetic breakdown showing the convergent assembly of the target from an electrophilic amide and a nucleophilic thiol.

Materials & Safety Protocols

Safety Critical: Chloroacetyl chloride is a potent lachrymator and corrosive.[1] Aniline is toxic by inhalation and skin absorption. All operations must be performed in a functioning fume hood.

Reagents Table
ReagentMW ( g/mol )Equiv.[1]RoleHazard Class
Aniline 93.131.0Substrate (Phase A)Toxic, Irritant
Chloroacetyl Chloride 112.941.1Electrophile SourceCorrosive, Lachrymator
Thioglycolic Acid 92.121.0Nucleophile (Phase B)[1][2]Toxic, Corrosive
Sodium Acetate (NaOAc) 82.031.5Buffer/BaseIrritant
Sodium Hydroxide (NaOH) 40.002.2Base (Phase B)[1]Corrosive
Glacial Acetic Acid 60.05SolventSolventCorrosive, Flammable

Experimental Protocol

Phase A: Synthesis of 2-Chloro-N-phenylacetamide

Skip this step if starting with commercial 2-chloro-N-phenylacetamide.

Rationale: We use a buffered acetylation in acetic acid/NaOAc to prevent the formation of the bis-acylated byproduct and to manage the HCl generated during the reaction.

  • Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, addition funnel, and thermometer.

  • Dissolution: Dissolve Aniline (9.3 g, 100 mmol) in Glacial Acetic Acid (40 mL) . Add a saturated solution of Sodium Acetate (12.5 g in 25 mL water) .

  • Cooling: Cool the mixture to 0–5 °C using an ice-salt bath.

  • Addition: Charge the addition funnel with Chloroacetyl Chloride (12.4 g, 8.8 mL, 110 mmol) . Add dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

    • Observation: A white precipitate will begin to form immediately.

  • Reaction: After addition, remove the ice bath and stir at room temperature for 1 hour.

  • Quench & Isolation: Pour the heterogeneous mixture into Ice Water (200 mL) with vigorous stirring. Filter the white solid using a Buchner funnel.

  • Purification: Wash the cake with cold water (3 x 50 mL) to remove residual acid. Recrystallize from Ethanol/Water (1:1) .

    • Target Yield: 85–90%

    • Melting Point: 134–136 °C [1].

Phase B: Synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Rationale: This step utilizes the high nucleophilicity of the sulfur atom.[1] Using 2.2 equivalents of NaOH ensures the thioglycolic acid exists as the dianion (


), facilitating rapid 

displacement of the chloride.
  • Nucleophile Preparation: In a 250 mL round-bottom flask, dissolve Sodium Hydroxide (4.0 g, 100 mmol) in Water (50 mL) . Cool to room temperature. Add Thioglycolic Acid (4.6 g, 3.5 mL, 50 mmol) slowly.

    • Note: The reaction is exothermic; ensure cooling. The solution should be clear and colorless.

  • Coupling Reaction: Add 2-Chloro-N-phenylacetamide (8.5 g, 50 mmol) (from Phase A) to the stirred thiol solution.

    • Solvent Note: If the amide is insoluble, add Ethanol (20 mL) to facilitate phase transfer, though the reaction proceeds well in heterogeneous aqueous suspension upon heating.

  • Heating: Heat the reaction mixture to 60–70 °C for 2 hours.

    • Monitoring: The solid starting material will dissolve as it reacts, eventually forming a clear solution (the sodium salt of the product is water-soluble).[1]

  • Workup & Precipitation: Cool the reaction mixture to room temperature. Filter any undissolved impurities.

  • Acidification: Slowly add Concentrated HCl (approx. 10 mL) dropwise to the filtrate with stirring until pH ~2.

    • Critical Step: The product will precipitate as a voluminous white solid.

  • Isolation: Filter the solid and wash thoroughly with cold water to remove inorganic salts (NaCl).

  • Purification: Recrystallize the crude product from Hot Water or Ethanol/Water (1:3) .

    • Drying: Dry in a vacuum oven at 50 °C for 6 hours.

Characterization & Quality Control

Expected Data
  • Appearance: White to off-white crystalline solid.

  • Yield: Typical isolated yields range from 75% to 85%.

  • Melting Point: 152–155 °C (Dependent on purity/polymorph; verify against standard if available).

  • Solubility: Soluble in DMSO, DMF, warm Ethanol, and dilute aqueous base (NaOH,

    
    ). Insoluble in water and acidic media.
    
Spectroscopic Validation
TechniqueSignalAssignment
IR (KBr) 3280-3300 cm⁻¹N-H Stretch (Amide)
2900-3100 cm⁻¹C-H Stretch (Aromatic/Aliphatic)
1710-1725 cm⁻¹C=O[1] Stretch (Carboxylic Acid)
1650-1660 cm⁻¹C=O[1] Stretch (Amide I)
¹H NMR (DMSO-d₆)

12.6 (s, 1H)
-COOH (Broad, exchangeable)

10.2 (s, 1H)
-NH - (Amide)

7.6 (d, 2H)
Ar-H (Ortho)

7.3 (t, 2H)
Ar-H (Meta)

7.1 (t, 1H)
Ar-H (Para)

3.55 (s, 2H)
-S-CH ₂-COOH

3.40 (s, 2H)
-NH-CO-CH ₂-S-

Note: The methylene protons (


 3.55 and 3.[1]40) may appear close together; 2D NMR (HSQC) can confirm assignments.[1]

Process Visualization

The following diagram illustrates the reaction workflow, emphasizing the critical pH transitions required to isolate the pure acid.

Workflow cluster_0 Phase B: Coupling Reaction cluster_1 Isolation & Purification Step1 Dissolve Thioglycolic Acid in 2.2 eq NaOH (aq) Step2 Add 2-Chloro-N-phenylacetamide (Solid or EtOH solution) Step1->Step2 Step3 Heat to 60-70°C (2 Hours) Step2->Step3 Step4 Cool & Filter (Remove insoluble impurities) Step3->Step4 Step5 Acidify with HCl to pH 2 (Precipitation of Target) Step4->Step5 Filtrate Step6 Filtration & Water Wash Step5->Step6 Step7 Recrystallization (Ethanol/Water) Step6->Step7

Caption: Step-by-step workflow for the thio-alkylation and isolation of the target acid.

Troubleshooting & Optimization

  • Low Yield in Phase A: If the product forms an oil, the reaction temperature was likely too high.[1] Ensure the addition is slow and the temperature remains <10 °C. Seeding with a crystal of pure product can induce crystallization.[1]

  • Impurity in Phase B: If the final product has a melting point <145 °C, it may contain unreacted chloroacetamide.[1] This can be removed by washing the solid precipitate with warm toluene (in which the acid is insoluble but the chloro-intermediate is soluble) before recrystallization.

  • Odor Control: Thioglycolic acid has a strong, unpleasant odor.[1] Quench all glassware and waste with dilute bleach (sodium hypochlorite) solution to oxidize residual thiols to sulfonates before disposal.

References

  • Synthesis of 2-Chloro-N-phenylacetamide

    • Source: PrepChem.
    • URL:[Link]

  • General Protocol for Thio-alkylation (S-Carboxymethylation)

    • Source: Organic Syntheses, Coll. Vol. 4, p.967 (1963); Vol. 39, p.77 (1959). (Analogous procedure for Trithiocarbodiglycolic acid).
    • URL:[Link]

  • Characterization of Phenylacetamide Derivatives

    • Source: National Center for Biotechnology Information. PubChem Compound Summary for CID 737673, 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid.[3]

    • URL:[Link]

  • Reaction of Chloroacetamides with Thiols (Benchchem Guide): Source: BenchChem Application Note. "Synthesis of Functionalized Phenylacetic Acids."

Sources

Application

Reaction conditions for chloroacetanilide and thioglycolic acid coupling

Application Note: Optimized Reaction Conditions for the Thioetherification of Chloroacetanilides using Thioglycolic Acid Introduction and Mechanistic Rationale The synthesis of thioethers via the coupling of alpha-chloro...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Reaction Conditions for the Thioetherification of Chloroacetanilides using Thioglycolic Acid

Introduction and Mechanistic Rationale

The synthesis of thioethers via the coupling of alpha-chloro amides (chloroacetanilides) and thiols is a fundamental transformation in both medicinal chemistry and agrochemical development [1]. Thioglycolic acid (TGA), also known as mercaptoacetic acid, is a highly versatile, bifunctional reagent containing both a carboxylic acid and a thiol group.

Causality in Nucleophilic Substitution: The alpha-carbon of a chloroacetanilide is highly electrophilic due to the electron-withdrawing nature of the adjacent carbonyl group and the excellent leaving group ability of the chloride ion [2]. However, to achieve selective and high-yielding carbon-sulfur (C-S) bond formation, the nucleophilicity of TGA must be chemically modulated. TGA possesses two distinct acidic protons: the carboxylic acid (pKa ~3.8) and the thiol (pKa ~9.3) [3].

If the reaction is conducted under neutral conditions, the thiol remains protonated and exhibits poor nucleophilicity, leading to sluggish reaction rates. Conversely, utilizing at least 2.0 to 2.2 equivalents of a base (such as NaOH, K₂CO₃, or Et₃N) ensures the complete deprotonation of both functional groups. The first equivalent of base neutralizes the carboxylic acid (forming a carboxylate, which is a poor nucleophile), while the second equivalent generates the highly nucleophilic thiolate anion. The thiolate subsequently undergoes a rapid S_N2 attack on the alpha-carbon of the chloroacetanilide, displacing the chloride ion and forming a stable thioether linkage [4].

Reaction Workflow and Decision Matrix

The choice of solvent and base dictates the reaction kinetics and the ease of downstream purification. Aqueous/protic systems (e.g., EtOH/Water with NaOH) are highly scalable and environmentally benign, whereas aprotic systems (e.g., DMF with K₂CO₃) offer superior solubility for highly lipophilic chloroacetanilide derivatives.

G A Starting Materials: Chloroacetanilide + Thioglycolic Acid B Base Addition (≥ 2.0 Equivalents) A->B C Aqueous/Protic System (NaOH or K2CO3 in EtOH/H2O) B->C Greener / Scalable D Aprotic System (Et3N or DIPEA in DMF/THF) B->D High Lipophilicity E Thiolate Generation (Active Nucleophile) C->E D->E F S_N2 Coupling Reaction (40-80 °C, 2-4 hours) E->F Nucleophilic Attack G Acidic Workup (pH 2-3) Product Precipitation F->G pH-Driven Isolation

Workflow for the S_N2 thioetherification of chloroacetanilides with thioglycolic acid.

Quantitative Data: Condition Optimization

The table below summarizes the empirical optimization of the coupling reaction. The data illustrates that elevated temperatures (60 °C) and polar solvents are required to overcome the activation energy barrier of the S_N2 displacement while maintaining the solubility of the charged intermediates.

EntrySolvent SystemBase (Equivalents)Temperature (°C)Time (h)Isolated Yield (%)Observations
1EtOH:H₂O (1:1)NaOH (2.2)251245%Incomplete conversion; starting material recovered.
2EtOH:H₂O (1:1)NaOH (2.2)60388%Clean conversion; product easily precipitated.
3DMFK₂CO₃ (2.5)60492%Highest yield; requires aqueous extraction to remove DMF.
4THFEt₃N (2.5)65675%Sluggish reaction; partial precipitation of Et₃N salts.
5WaterNaOH (2.2)80281%Fast reaction; minor hydrolysis byproducts observed.

Detailed Experimental Protocol

This protocol outlines a self-validating system utilizing an aqueous/protic solvent mixture (Table 1, Entry 2). The built-in validation relies on the pH-dependent solubility of the target molecule, ensuring high purity without the need for column chromatography.

Reagents Required:

  • Chloroacetanilide derivative (1.0 equiv, e.g., 10 mmol)

  • Thioglycolic acid (TGA) (1.1 equiv, 11 mmol)[Caution: Malodorous, handle in a fume hood]

  • Sodium hydroxide (NaOH) (2.2 equiv, 22 mmol)

  • Ethanol (Absolute) and Deionized Water

  • 1M Hydrochloric acid (HCl)

  • Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

  • Thiolate Generation (Causality: Activation): In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve NaOH (880 mg, 22 mmol) in 15 mL of deionized water. Cool the solution to 0–5 °C using an ice bath. Slowly add thioglycolic acid (1.01 g, 11 mmol) dropwise.

    • Self-Validation: The solution will remain clear and homogeneous, indicating the successful formation of the highly soluble disodium salt of TGA.

  • Electrophile Addition: Dissolve the chloroacetanilide (10 mmol) in 15 mL of ethanol. Add this organic solution dropwise to the aqueous thiolate mixture over 10 minutes at room temperature.

  • S_N2 Coupling: Attach a reflux condenser and heat the biphasic mixture to 60 °C. Stir vigorously for 3 hours.

  • Reaction Monitoring: Monitor the reaction via TLC (Eluent: EtOAc/Hexanes 1:1).

    • Self-Validation: The starting chloroacetanilide is UV-active and will migrate up the plate. The product, possessing a free carboxylate/carboxylic acid, will remain trapped at the baseline (Rf ~0.0) in this normal-phase solvent system, confirming the conversion of the neutral starting material into a highly polar species.

  • Purification via Acid-Base Extraction (Causality: Isolation): Cool the reaction mixture to room temperature. Evaporate the majority of the ethanol under reduced pressure. Dilute the remaining aqueous layer with 20 mL of water and wash with Ethyl Acetate (2 x 15 mL).

    • Rationale: This washing step removes any unreacted chloroacetanilide and non-polar byproducts. The target thioether remains safely in the aqueous layer as a highly water-soluble sodium carboxylate salt.

  • Product Precipitation: Transfer the washed aqueous layer to an Erlenmeyer flask. While stirring vigorously, slowly add 1M HCl dropwise until the pH reaches 2.0–3.0 (verify with pH paper).

    • Self-Validation: A dense white precipitate will form immediately as the carboxylate is protonated into the neutral, water-insoluble carboxylic acid.

  • Filtration and Drying: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold water (2 x 10 mL) to remove residual inorganic salts. Dry the solid in a vacuum oven at 45 °C overnight to afford the pure thioether product.

References

  • Title: Thioether Formation Source: ACS GCI Pharmaceutical Roundtable URL: [Link]

  • Title: A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase Source: PMC, National Institutes of Health URL: [Link]

  • Title: The Key Role of GSH in Keeping the Redox Balance in Mammalian Cells: Mechanisms and Significance of GSH in Detoxification via Formation of Conjugates Source: MDPI Pharmaceuticals URL: [Link]

Method

Preparation of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Stock Solution in DMSO

Abstract & Scope This Application Note provides a rigorous, standardized protocol for the preparation, validation, and storage of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2) stock solutions in Dimethy...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

This Application Note provides a rigorous, standardized protocol for the preparation, validation, and storage of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2) stock solutions in Dimethyl Sulfoxide (DMSO). Designed for drug discovery and chemical biology workflows, this guide addresses specific physicochemical challenges—notably the oxidation susceptibility of the thioether moiety and the hygroscopic nature of DMSO. Adherence to this protocol ensures experimental reproducibility in high-throughput screening (HTS) and fragment-based assays.

Compound Profile & Physicochemical Properties[1][2][3][4][5][6]

Before solvation, it is critical to understand the specific molecular attributes that dictate solubility and stability.

PropertyDataRelevance to Protocol
Compound Name 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic AcidTarget Analyte
CAS Number 70648-87-2Unique Identifier for sourcing/verification
Molecular Weight 225.27 g/mol Required for Molarity calculations
Formula C₁₀H₁₁NO₃SContains Thioether (S) and Carboxylic Acid
LogP (Predicted) ~1.4Moderate lipophilicity; predicts good DMSO solubility
pKa (Predicted) ~3.5 (Carboxylic acid)Acidic; may protonate basic buffers upon dilution
Solubility (DMSO) High (>50 mM estimated)Suitable for high-concentration stocks
Stability Risk Oxidation (S

S=O)
Thioethers can oxidize to sulfoxides over time

Expert Insight: The presence of the thioether group (-S-) presents a specific stability risk. While DMSO is generally a stable solvent, atmospheric oxygen or trace peroxides can facilitate the oxidation of the sulfide to a sulfoxide (sulfinyl) or sulfone (sulfonyl) derivative. Therefore, inert gas blanketing and low-temperature storage are not optional—they are required for integrity.

Materials & Equipment

Reagents
  • Solid Compound: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (Purity

    
     95%).
    
  • Solvent: Anhydrous DMSO (Dimethyl Sulfoxide),

    
     99.9%, stored over molecular sieves.
    
    • Note: Standard "wet" DMSO can absorb up to 10% water by weight, causing compound precipitation and hydrolysis.

  • Inert Gas: Argon or Nitrogen (for head-space purging).

Equipment
  • Analytical Balance (Precision

    
     0.01 mg).
    
  • Vortex Mixer.

  • Ultrasonic Water Bath (Temperature controlled).

  • Amber Glass Vials (Borosilicate) with PTFE-lined caps.

    • Why Amber? To protect against potential photodegradation.

    • Why Glass? DMSO can leach plasticizers from standard polypropylene tubes over time.

Molarity Calculations

Accurate dosing requires precise molarity. Do not rely on "mg/mL" for stoichiometry-sensitive assays.

Formula:



Standard Preparation Table (Target: 50 mM Stock):

Mass of Compound (mg)Target Conc.[1][2] (mM)Volume of DMSO (

L)
1.0 mg50 mM88.8

L
5.0 mg50 mM443.9

L
10.0 mg50 mM887.8

L
10.0 mg100 mM 443.9

L

Critical Check: Always re-calculate based on the exact mass weighed. If you weigh 1.05 mg instead of 1.00 mg, adjust the DMSO volume to maintain 50 mM.

Step-by-Step Protocol

Phase 1: Preparation (The "Solvation" Workflow)
  • Equilibration: Allow the vial of solid compound to reach room temperature before opening.

    • Reasoning: Opening a cold vial causes condensation of atmospheric moisture onto the hygroscopic solid.

  • Weighing: Weigh the solid compound into a sterile amber glass vial . Record the exact mass (e.g.,

    
     mg).
    
  • Calculation: Calculate the required DMSO volume to achieve the target concentration (e.g., 50 mM).

  • Solvent Addition: Add the calculated volume of Anhydrous DMSO to the vial.

    • Technique: Pipette directly onto the solid, washing down any powder adhering to the vial walls.

  • Dissolution:

    • Step A: Vortex vigorously for 30 seconds.

    • Step B: Inspect visually. If solid remains, sonicate in a water bath at room temperature (20-25°C) for 2-5 minutes.

    • Warning:Do not heat above 30°C. Heat accelerates the oxidation of the thioether moiety.

  • Visual QC: Ensure the solution is perfectly clear and particulate-free. If the solution appears cloudy, the compound has not fully dissolved or moisture is present.

Phase 2: Aliquoting & Storage (The "Preservation" Workflow)
  • Aliquoting: Immediately divide the master stock into single-use aliquots (e.g., 20-50

    
    L) in small amber tubes or PCR strips.
    
    • Reasoning: Repeated freeze-thaw cycles introduce moisture and oxygen, degrading the thioether.

  • Inert Gas Purge: Gently blow Argon or Nitrogen gas over the top of the liquid in each aliquot before capping.

    • Reasoning: Displaces oxygen to prevent S-oxidation.

  • Storage:

    • Short Term (< 1 week): +4°C (Dark).

    • Long Term (> 1 week): -20°C or -80°C (Dark).

Quality Control & Troubleshooting

Visual Inspection Criteria
  • Pass: Clear, colorless to faint yellow liquid. No particles.

  • Fail: Cloudy, precipitate visible, or drastic color change (darkening often indicates oxidation or degradation).

Troubleshooting Guide
IssueProbable CauseCorrective Action
Precipitation upon cooling Concentration too high; DMSO absorbed water.Warm to 25°C. If persistent, dilute to 25 mM. Use fresh anhydrous DMSO.
Cloudiness upon water dilution "Crash-out" effect (Lipophilicity).Dilute stepwise. Ensure final assay DMSO concentration is <1%.[3][4]
LC-MS shows M+16 peak Oxidation (Sulfoxide formation).Compound compromised.[1] Discard. Improve inert gas purging for next batch.

Process Logic Visualization

The following diagram illustrates the critical decision pathways and stability checkpoints for this specific compound.

StockPrep Start Solid Compound (CAS 70648-87-2) Weigh Weigh Mass (m) & Calculate DMSO Vol Start->Weigh Dissolve Add Anhydrous DMSO Vortex & Sonicate (<30°C) Weigh->Dissolve Check Visual QC: Clear Solution? Dissolve->Check OxidationRisk RISK: Thioether Oxidation (Avoid Heat/Air) Dissolve->OxidationRisk If Heated >30°C Check->Dissolve No (Particulates) -> Sonicate Aliquot Aliquot into Single-Use Vials Check->Aliquot Yes (Pass) Purge Purge Headspace with Argon/N2 Aliquot->Purge Freeze Store at -20°C (Dark) Purge->Freeze

Figure 1: Workflow for the preparation of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid stock, highlighting the critical oxidation control steps.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 737673, 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid. Retrieved October 26, 2023, from [Link]

  • Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data & Handling Guide. Bulletin 102. Retrieved from [Link]

  • Di, L., & Kerns, E. H. (2006).Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. (Contextual grounding for DMSO stock management).

Sources

Application

Kinetic Turbidimetric Assessment of Tubulin Polymerization Inhibition by Thioether Derivatives

Abstract & Introduction Microtubule dynamics are a primary target in oncology, with agents like taxanes (stabilizers) and vinca alkaloids (destabilizers) forming the backbone of chemotherapy.[1] Recently, thioether deriv...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Introduction

Microtubule dynamics are a primary target in oncology, with agents like taxanes (stabilizers) and vinca alkaloids (destabilizers) forming the backbone of chemotherapy.[1] Recently, thioether derivatives —often structural analogs of Combretastatin A-4 (CA-4) or arylthioindoles—have emerged as potent inhibitors of tubulin polymerization. These compounds typically target the colchicine-binding site on


-tubulin, preventing the conformational change required for microtubule assembly.

This guide details a robust, self-validating Turbidimetric Assay protocol (Absorbance at 340 nm) specifically optimized for hydrophobic thioether derivatives. Unlike fluorescence-based assays (which can suffer from compound interference/quenching), the turbidimetric method provides a direct physical measurement of polymer mass formation, making it the "Gold Standard" for kinetic profiling.

Mechanism of Action

Tubulin polymerization occurs in three phases:[1][2][3]

  • Nucleation (Lag Phase): Formation of small oligomers.

  • Elongation (Growth Phase): Rapid addition of dimers to the growing ends.

  • Steady State (Equilibrium): Polymerization rate equals depolymerization rate.

Thioether inhibitors bind to the curved conformation of the


-tubulin dimer. This binding sterically hinders the "straightening" of the dimer necessary for incorporation into the microtubule lattice, effectively capping the growing end or sequestering free tubulin.

TubulinMechanism Dimer αβ-Tubulin Dimer (Curved/GTP-bound) Complex Inhibitor-Tubulin Complex (Locked) Dimer->Complex  Binding   Nucleation Nucleation (Oligomers) Dimer->Nucleation  37°C + GTP   Thioether Thioether Derivative Thioether->Complex Complex->Nucleation  Inhibition   MT Microtubule (Polymerized) Nucleation->MT  Elongation  

Figure 1: Mechanism of Action. Thioether derivatives bind free tubulin dimers, locking them in a curved conformation that prevents nucleation and elongation.

Experimental Design & Prerequisites

Critical Considerations for Thioethers
  • Solubility: Thioether derivatives are often highly lipophilic. The assay must tolerate DMSO, but DMSO concentrations >1% can affect tubulin stability. This protocol caps final DMSO at 0.5-1% .

  • Oxidation: While thioethers are generally stable, avoid prolonged exposure of stock solutions to light/air. Prepare fresh dilutions.

Reagents
ReagentSpecificationPurpose
Tubulin Protein >99% Pure, Porcine Brain (lyophilized)The substrate. Must be high purity to ensure kinetics are not artifacts of MAPs (Microtubule Associated Proteins).
GTP Stock 100 mM (frozen aliquots)Essential energy source for polymerization.
General Tubulin Buffer (PEM) 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTAMaintains physiological pH and ionic strength.
Polymerization Buffer (PB) PEM Buffer + 10% Glycerol + 1 mM GTPGlycerol lowers the critical concentration (Cc) required for polymerization in vitro.
Control Inhibitor Colchicine or Combretastatin A-4 (CA-4)Validates the system is sensitive to inhibition.
Control Enhancer PaclitaxelValidates the system is capable of polymerization (positive control).[4][5]
Equipment
  • Spectrophotometer: Capable of kinetic reading at 340 nm .[2][3][4][5]

  • Temperature Control: Crucial. Must maintain 37°C precisely.[3]

  • Plate: 96-well Half-Area plate (UV-transparent or clear bottom). Half-area is essential to get sufficient path length (0.5 cm) with low protein volume (50-100 µL).

Detailed Protocol

Phase 1: Preparation (Keep Everything on Ice)

Objective: Prevent premature polymerization. All tubes, buffers, and plates must be pre-chilled to 4°C.

  • Reconstitute Tubulin: Resuspend lyophilized tubulin in cold PEM buffer to a high concentration (e.g., 10 mg/mL). Snap freeze aliquots in liquid nitrogen if not using immediately.

    • Expert Tip: Do not vortex tubulin vigorously; it denatures easily. Gentle pipetting only.

  • Prepare 2X Polymerization Buffer (PB):

    • Mix PEM buffer with 20% Glycerol and 2 mM GTP (final concentrations in the 2X stock). Keep on ice.

  • Prepare Compound Stocks:

    • Dissolve Thioether derivatives in 100% DMSO at 100X the final desired concentration (e.g., for 10 µM final, make 1 mM stock).

    • Prepare a "Vehicle Control" (100% DMSO).

Phase 2: Assay Setup (The "Cold" Step)

Work quickly on a cooling block.

  • Tubulin Dilution: Dilute tubulin stock to 3.0 mg/mL (final assay conc) using cold PEM buffer. You need a high concentration (typically >2 mg/mL) to observe a robust OD signal.

  • Plate Loading:

    • Add 5 µL of 10X Compound (or DMSO control) to the wells.

    • Add 45 µL of cold Tubulin solution (3 mg/mL).

    • Note: Incubate for 10-15 mins on ice if pre-binding equilibrium is desired (optional but recommended for slow-binders).

  • Initiation Mix:

    • Add 50 µL of cold 2X Polymerization Buffer (containing GTP and Glycerol) to each well.

    • Final Volume: 100 µL.

    • Final Concentrations: 1.5 mg/mL Tubulin, 1 mM GTP, 10% Glycerol, 1X Compound.

Phase 3: Kinetic Reading (The "Hot" Step)
  • Transfer: Immediately place the plate into the pre-warmed spectrophotometer (37°C ).

  • Shake: Orbital shake for 5 seconds to mix.

  • Read: Measure Absorbance at 340 nm every 30 or 60 seconds for 60 minutes .

Workflow cluster_cold Phase 1 & 2: 4°C (Ice Bath) cluster_hot Phase 3: 37°C (Reader) Prep Prep Reagents (Tubulin, GTP, Compounds) Plate Load Half-Area Plate (Tubulin + Compound) Prep->Plate Init Add 2X Polymerization Buffer (Initiate with GTP/Glycerol) Plate->Init Transfer Transfer to Pre-warmed Reader Init->Transfer  Immediate   Read Kinetic Read OD340nm @ 1 min intervals Transfer->Read

Figure 2: Experimental Workflow.[1][6] Strict temperature control is required to prevent premature polymerization before the reading begins.[3]

Data Analysis & Interpretation

Quantitative Metrics

Plot Time (min) on X-axis vs. OD340 on Y-axis.[1]

  • Vmax (Polymerization Rate): Calculate the slope of the linear portion of the growth phase (usually 5–20 min).

    • Inhibition: Thioethers should decrease Vmax compared to DMSO control.

  • Steady State Mass: The plateau OD value (usually at 45-60 min).

    • Inhibition: Thioethers will lower the final plateau.

  • IC50 Calculation:

    • Calculate % Inhibition =

      
      
      
    • Plot % Inhibition vs. Log[Compound]. Fit to a sigmoidal dose-response curve.

Expected Results (Synthetic Data)
CompoundConc (µM)Vmax (mOD/min)Final OD340Interpretation
Vehicle (DMSO) -15.00.25Normal Polymerization
Paclitaxel 3.045.00.35Stabilization/Enhancement
CA-4 (Control) 3.01.50.02Complete Inhibition
Thioether-1 0.512.00.20Weak Inhibition
Thioether-1 5.02.10.04Potent Inhibition

Troubleshooting & Validation (Trustworthiness)

IssueProbable CauseSolution
No polymerization in Vehicle Control Dead GTP or Denatured Tubulin.GTP hydrolyzes; use fresh aliquots. Tubulin is temp-sensitive; never freeze-thaw >2 times.
High Background / Spikes Compound Precipitation.[6]Thioethers are hydrophobic. Check solubility in buffer. Spin down compound stocks before adding.
Linear drift (no sigmoid) Temperature mismatch.Ensure reader is actually at 37°C. If the plate is cold, there is a thermal lag. Pre-warm the reader for 30 mins.
Low Signal (<0.1 OD) Pathlength too short.Use Half-Area plates. Standard 96-well plates spread the 100 µL too thin, reducing sensitivity.

References

  • Cytoskeleton Inc. (2024). Tubulin Polymerization Assay Kit Manual (Cat.[2] # BK006P).[2][3][5] Retrieved from [Link]

  • Perez-Perez, M. J., et al. (2016). "Arylthioindoles as potent inhibitors of tubulin polymerization." Journal of Medicinal Chemistry. Retrieved from [Link]

  • Krawczyk, H., et al. (2024). "Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity." Molecules. Retrieved from [Link]

Sources

Method

Application Note: Antimicrobial Susceptibility Testing (AST) of Anilino-Acetic Acid Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Methodological Guide Introduction & Mechanistic Rationale Anilino-acetic acids (AAAs), such as 2-[N-...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Methodological Guide

Introduction & Mechanistic Rationale

Anilino-acetic acids (AAAs), such as 2-[N-(carboxymethyl)anilino] acetic acid (PIDAA), represent a highly versatile class of surface-active tertiary aryl amines. While traditionally utilized as synthetic intermediates for bioactive heterocycles like 1,2,4-triazoles and thiadiazines, recent density functional theory (DFT) and molecular docking studies have highlighted their direct potential as antimicrobial and antifungal agents [1][2].

The antimicrobial efficacy of these compounds is largely driven by their dual chemical nature: a lipophilic aniline core that facilitates bacterial membrane permeabilization, and a carboxylic acid moiety that can participate in intracellular target binding or induce localized oxidative stress [3]. However, evaluating the Minimum Inhibitory Concentration (MIC) of these novel synthetic organic acids presents unique physicochemical challenges. Standardized clinical protocols often fail to account for the specific solubility and pH-altering behaviors of AAAs.

This application note provides a comprehensive, self-validating methodological framework for conducting robust Antimicrobial Susceptibility Testing (AST) on anilino-acetic acid derivatives, ensuring that observed biological activities are genuine and not artifacts of chemical incompatibility.

Mechanism AAA Anilino-Acetic Acid Derivatives Membrane Bacterial Membrane Permeabilization AAA->Membrane Lipophilic interaction Enzyme Intracellular Target Inhibition Membrane->Enzyme Internalization ROS Oxidative Stress (ROS Generation) Membrane->ROS Electron transport disruption Death Bacterial Cell Death Enzyme->Death Metabolic arrest ROS->Death DNA/Protein damage

Fig 1. Proposed antimicrobial mechanisms of bioactive anilino-acetic acids.

Physicochemical Challenges: The Causality Behind the Protocol

As a Senior Application Scientist, I cannot overstate the importance of understanding the physical chemistry of your test compounds before they ever touch a bacterial culture. AAAs present two primary hurdles:

  • The pH Drop Artifact: Compounds like PIDAA possess an iminodiacetic acid structure, rendering them highly acidic (pKa ~2.5) [2]. Mueller-Hinton Broth (MHB), the gold standard for AST, has a weak buffering capacity. Introducing high concentrations of an AAA (e.g., 512 µg/mL) can drop the broth's pH below 6.0. Because many pathogens (like S. aureus) are inhibited by acidic environments, this creates a false-positive MIC . To establish a self-validating system, the protocol must include a pH-neutralization step and a cell-free pH control well.

  • Solvent Toxicity: The hydrophobic phenyl rings in AAAs limit aqueous solubility [4]. Dimethyl sulfoxide (DMSO) is required for initial solubilization. However, DMSO concentrations exceeding 1% (v/v) compromise bacterial membrane integrity, synergizing artificially with the drug. The workflow must strictly cap final DMSO concentrations and include a solvent-only growth control.

Workflow A Anilino-Acetic Acid Synthesis & QC B Solubility & pH Optimization A->B Phase 1 C Broth Microdilution (MIC Assay) B->C Phase 2 D Time-Kill Kinetics (Bactericidal vs Static) C->D If MIC ≤ 32 µg/mL E Data Analysis & SAR Modeling C->E Data Input D->E Kinetics Data

Fig 2. Sequential AST workflow for synthetic anilino-acetic acids.

Detailed Experimental Protocols

These protocols are designed as self-validating systems . If any internal control fails, the assay automatically flags the data as invalid, preventing the progression of false lead compounds.

Protocol 3.1: Stock Solution Preparation & pH Neutralization

Objective: Achieve complete solubilization without introducing solvent toxicity or pH artifacts.

  • Weighing & Primary Dissolution: Weigh exactly 10.24 mg of the synthesized anilino-acetic acid derivative. Dissolve completely in 1.0 mL of 100% molecular-grade DMSO to create a 10,240 µg/mL primary stock.

    • Causality: 10,240 µg/mL allows for a 1:100 dilution into the final broth, ensuring the maximum tested concentration (102.4 µg/mL, or rounded to 128 µg/mL depending on the dilution scheme) never exceeds 1% final DMSO.

  • Secondary Aqueous Dilution: Dilute the primary stock 1:10 in sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to yield a 1,024 µg/mL working stock (10% DMSO).

  • pH Verification & Adjustment (Critical Step): Measure the pH of the working stock using a micro-pH probe. If the pH is < 7.2, add 0.1 M NaOH dropwise until the pH stabilizes between 7.2 and 7.4.

    • Validation: Failure to neutralize will result in acid-induced bacterial death.

Protocol 3.2: High-Throughput Broth Microdilution (MIC Determination)

Objective: Determine the lowest concentration of the AAA that completely inhibits visible bacterial growth.

  • Plate Preparation: In a sterile 96-well U-bottom microtiter plate, dispense 50 µL of CAMHB into columns 2 through 12.

  • Serial Dilution: Add 100 µL of the neutralized working stock (1,024 µg/mL) to Column 1. Transfer 50 µL from Column 1 to Column 2, mix thoroughly by pipetting, and repeat this 2-fold serial dilution up to Column 10. Discard 50 µL from Column 10.

    • Concentration Range: 512 µg/mL down to 1 µg/mL.

  • Inoculum Preparation: Prepare a bacterial suspension (e.g., S. aureus ATCC 29213) in sterile saline to match a 0.5 McFarland standard (

    
     CFU/mL). Dilute this 1:150 in CAMHB to achieve a starting inoculum of 
    
    
    
    CFU/mL.
  • Inoculation: Add 50 µL of the bacterial inoculum to wells in Columns 1 through 11. (Final well volume = 100 µL; Final bacterial concentration =

    
     CFU/mL; Final DMSO in Column 1 = 5%, which is high, so we rely on Columns 2-10 where DMSO is 
    
    
    
    . Note: For strict <1% DMSO compliance, start the assay at a lower max concentration or use a higher initial DMSO stock concentration prior to the 1:100 dilution step).
  • Self-Validating Controls:

    • Column 11 (Growth Control): 50 µL CAMHB + 50 µL Inoculum + equivalent DMSO concentration (solvent control). Validates that the solvent is not killing the bacteria.

    • Column 12 (Sterility Control): 100 µL CAMHB only. Validates media sterility.

    • pH Control Well: 50 µL AAA working stock + 50 µL CAMHB (No bacteria). Add phenol red. Validates that the compound does not lower the pH over the 24h incubation.

  • Incubation & Reading: Incubate at 37°C for 18–24 hours. The MIC is the lowest concentration with no visible turbidity.

Protocol 3.3: Time-Kill Kinetics Assay

Objective: Differentiate between bacteriostatic (growth-halting) and bactericidal (cell-killing) mechanisms of active AAAs.

  • Prepare flasks containing 10 mL of CAMHB with the AAA at 1×, 2×, and 4× the determined MIC.

  • Inoculate with the test organism to a final concentration of

    
     CFU/mL.
    
  • Incubate at 37°C with orbital shaking (150 rpm).

  • At time intervals (0, 2, 4, 8, 12, and 24 hours), remove 100 µL aliquots, serially dilute in sterile PBS, and plate onto Mueller-Hinton Agar.

  • Incubate plates for 24h and count colonies to calculate CFU/mL.

    • Interpretation: A

      
       decrease in CFU/mL from the initial inoculum indicates bactericidal activity.
      

Representative Data Interpretation

To guide Structure-Activity Relationship (SAR) modeling, quantitative data should be structured to highlight how specific functional group modifications on the anilino-acetic acid core impact broad-spectrum efficacy [3][4].

Table 1: Representative MIC Data for Anilino-Acetic Acid Derivatives

Compound ClassModificationMIC S. aureus (µg/mL)MIC E. coli (µg/mL)Mechanism / SAR Notes
PIDAA Core Unsubstituted64>128Weak membrane disruption; highly acidic.
AAA Hydrazide 4-Chloro substitution1632Enhanced lipophilicity improves Gram-positive penetration.
AAA Hydrazide 4-Fluoro substitution816High electronegativity increases target binding affinity.
Triazole-fused AAA N-phenyl integration48Potent broad-spectrum activity; likely enzyme inhibition.
Control Ciprofloxacin0.250.015Validated assay control standard.

Data Note: Halogenation at the para-position of the aniline ring consistently enhances lipophilicity, which correlates directly with improved permeabilization of the peptidoglycan layer in Gram-positive strains.

References

  • Toward a treatment of antibacterial and antifungal infections: Design, synthesis and in vitro activity of novel arylhydrazothiazolylsulfonamides analogues and their insight of DFT, docking and molecular dynamic simulations.ResearchGate.
  • Computational evaluation of the reactivity and pharmaceutical potential of an organic amine: A DFT, molecular dynamics simulations and molecular docking approach.PMC / NIH.
  • Synthesis and Antimicrobial Evaluation of Some New Thiadiazinotriazinones Carrying 4-Methylthiobenzyl Moiety.ResearchGate.
  • Synthesis and insecticidal activity of 1,2,4-triazole derivatives.ResearchGate.
Application

Application Note: Optimized Recrystallization Protocols for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2) Structural Analysis & Thermodynamic Rationale Purifying 2-[(2-A...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2)

Structural Analysis & Thermodynamic Rationale

Purifying 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid[1] via recrystallization presents a unique physicochemical challenge due to its diverse functional groups. As a Senior Application Scientist, it is critical to understand that recrystallization is not merely a physical task, but a thermodynamic process driven by differential solubility and molecular interactions.

The molecule contains four distinct moieties that dictate its crystallization behavior:

  • Carboxylic Acid (pKa ~3.4–3.8): Highly polar and capable of forming strong hydrogen-bonded dimers[2][3]. It mandates that crystallization occurs under acidic to neutral conditions; at pH > 4, the compound ionizes into a highly water-soluble carboxylate salt.

  • Amide (Anilino group): Forms rigid intermolecular hydrogen-bonding networks. While amides generally solidify well, they are notorious for precipitating too rapidly, trapping impurities and forming amorphous gels rather than ordered crystals[4].

  • Thioether Linkage: Introduces significant conformational flexibility. Thioethers generally lower the crystallization propensity of a molecule, entropically resisting lattice formation. This frequently leads to "oiling out" (liquid-liquid phase separation) rather than true crystallization[4].

  • Phenyl Ring: Provides lipophilicity, making the compound soluble in moderately non-polar organic solvents.

The Causality of Solvent Selection: To successfully crystallize this compound without oiling out or gelling, a binary solvent system is strictly required. A "good solvent" (e.g., Ethanol or Ethyl Acetate) is needed to break the strong amide and carboxylic acid hydrogen bonds at elevated temperatures. An "anti-solvent" (e.g., Water or Heptane) is then introduced to selectively depress the solubility of the thioether-acid, driving controlled supersaturation.

Quantitative Solvent System Selection

The choice of solvent system must be dictated by the specific impurity profile of your crude synthetic mixture.

Solvent System (Good/Anti)Optimal Ratio (v/v)Target Impurities RemovedExpected YieldCrystal MorphologyRisk of Oiling Out
Ethanol / Water 1:2 to 1:4Polar (Salts, unreacted acids)75 – 85%Fine NeedlesModerate
Ethyl Acetate / Heptane 1:1 to 1:3Non-Polar (Aniline, disulfides)80 – 90%Granular PrismsHigh
Toluene / Acetic Acid 9:1Amide byproducts 60 – 70%Blocky CrystalsLow

Note: Yields are highly dependent on the initial purity of the crude material. For crude purity <70%, a preliminary silica plug or acid-base extraction is recommended prior to recrystallization.

Experimental Protocols

Protocol A: Protic System (Ethanol / Water)

Best for crude mixtures containing polar impurities, unreacted thioglycolic acid, or inorganic salts.

  • Acidification (If necessary): Ensure the crude material is fully protonated. If isolated from a basic aqueous workup, adjust the pH to < 2.5 using 1M HCl before extracting and drying the crude mass.

  • Dissolution: Transfer 1.0 g of crude 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid to a 50 mL Erlenmeyer flask. Add 4.0 mL of absolute Ethanol.

  • Heating: Heat the suspension gently on a hot plate (set to 75°C) with magnetic stirring until complete dissolution is achieved.

  • Hot Filtration: If insoluble particulates remain, perform a rapid hot gravity filtration through fluted filter paper to prevent premature nucleation.

  • Anti-Solvent Addition: While maintaining the solution at 70–75°C, add DI water (pre-heated to 70°C) dropwise. Continue addition until the solution reaches the "cloud point" (a faint, persistent turbidity). This typically requires 8.0 to 12.0 mL of water.

  • Clarification: Add 1–2 drops of hot Ethanol just until the solution turns clear again.

  • Controlled Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Do not agitate, as this promotes gelation of the amide.

  • Maturation & Isolation: Transfer the flask to an ice bath (4°C) for 1 hour. Isolate the resulting needles via vacuum filtration (Büchner funnel). Wash the filter cake with 5 mL of ice-cold 1:3 Ethanol/Water. Dry under high vacuum for 12 hours.

Protocol B: Aprotic System (Ethyl Acetate / Heptane)

Best for crude mixtures containing non-polar impurities such as unreacted aniline derivatives or lipophilic disulfides.

  • Dissolution: Suspend 1.0 g of the crude compound in 5.0 mL of Ethyl Acetate. Heat to 65°C until dissolved.

  • Anti-Solvent Addition: Slowly add hot Heptane (65°C) dropwise until the cloud point is reached (approx. 5.0 to 10.0 mL).

  • Seeding (Critical Step): Because the thioether linkage promotes oiling out in aprotic systems, it is critical to add 1–2 mg of pure seed crystals of the target compound immediately after clarifying the cloud point with a single drop of Ethyl Acetate.

  • Cooling: Allow the solution to cool slowly to room temperature. Granular crystals should begin to form within 30 minutes.

  • Isolation: Chill to 4°C, filter under vacuum, and wash with 5 mL of ice-cold Heptane.

Troubleshooting: Oiling Out vs. Gelation

When purifying complex functionalized molecules, physical phase separations often derail the process.

  • Oiling Out (Liquid-Liquid Separation): Occurs when the supersaturation point is reached at a temperature above the melting point of the solute-solvent mixture. The compound separates as a dense, viscous oil rather than a solid.

    • Solution: Reheat the mixture until the oil dissolves. Add 10% more of the "good solvent" (EtOH or EtOAc), cool the solution to a lower temperature (e.g., 40°C) before adding the anti-solvent, and introduce seed crystals.

  • Gelation: Driven by the rapid, chaotic formation of amide hydrogen bonds, trapping solvent molecules in a macroscopic network.

    • Solution: If the solution gels, reheat to redissolve. Add a small volume (1-2% v/v) of Glacial Acetic Acid to the solvent system. The acid acts as a hydrogen-bond disruptor, slowing down the amide association and allowing ordered crystal lattices to form.

Process Workflow & Decision Matrix

G Start Crude 2-[(2-Anilino-2-Oxoethyl) Sulfanyl]Acetic Acid Assess Assess Impurity Profile Start->Assess Polar Highly Polar Impurities (e.g., salts, diacids) Assess->Polar NonPolar Non-Polar Impurities (e.g., aniline, disulfides) Assess->NonPolar Sys1 Protocol A: EtOH / Water (Protic System) Polar->Sys1 Sys2 Protocol B: EtOAc / Heptane (Aprotic System) NonPolar->Sys2 Oil Oiling Out or Gelation? Sys1->Oil Sys2->Oil Seed Adjust T & Add Seed Crystals (T < Cloud Point) Oil->Seed Yes Pure Pure Crystalline Product (>99% Purity) Oil->Pure No Seed->Pure

Fig 1. Decision matrix for selecting the optimal recrystallization pathway based on impurity profiles.

References

  • Title: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid - PubChem Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Purification: How To - Chemistry Source: University of Rochester URL: [Link]

  • Title: Thioglycolic acid Source: Wikipedia URL: [Link]

  • Title: Thiodiglycolic acid - PubChem Source: National Institutes of Health (NIH) URL: [Link]

Sources

Method

Topic: High-Performance Thin-Layer Chromatography (TLC) Systems for Monitoring Anilino-Thioether Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals **Abstract This comprehensive guide details robust and validated Thin-Layer Chromatography (TLC) methodologies for the real-time monitor...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

**Abstract

This comprehensive guide details robust and validated Thin-Layer Chromatography (TLC) methodologies for the real-time monitoring of chemical reactions involving anilino-thioethers. These compounds, characterized by an aniline moiety linked to a thioether, are pivotal intermediates in medicinal chemistry and materials science. Effective reaction monitoring is critical for optimizing yield, minimizing impurity formation, and determining reaction endpoints. This document provides a foundational understanding, detailed protocols, and expert insights into stationary phase selection, mobile phase optimization, and visualization techniques tailored specifically for the unique chemical properties of anilino-thioethers.

Introduction: The Strategic Importance of Anilino-Thioether Monitoring

Anilino-thioethers are a class of organic compounds featuring both a nucleophilic aromatic amine and an oxidizable sulfur linkage. This dual functionality makes them valuable synthons in the development of pharmaceuticals, agrochemicals, and functional materials. The progress of synthetic routes to these molecules, such as nucleophilic aromatic substitution (SNAr) reactions or cross-coupling chemistries, must be carefully monitored.

Thin-Layer Chromatography (TLC) serves as an indispensable analytical tool for this purpose. It is a rapid, cost-effective, and highly versatile chromatographic technique that provides qualitative insights into the composition of a reaction mixture at any given point.[1][2] By allowing for the simultaneous analysis of starting materials, intermediates, and products, TLC enables chemists to make informed decisions regarding reaction times, reagent stoichiometry, and purification strategies.[3][4] This application note provides the scientific rationale and actionable protocols to establish reliable TLC systems for any anilino-thioether synthetic pathway.

Foundational Principles: Separation of Anilino-Thioethers

TLC separates components of a mixture based on the principle of differential partitioning between a solid stationary phase (typically silica gel or alumina) and a liquid mobile phase (the eluent).[5][6] The separation is governed by the polarity of the analytes relative to the polarity of the two phases.

  • Stationary Phase: For anilino-thioethers, silica gel (SiO₂) is the most common and effective stationary phase.[7] Its surface is rich in acidic silanol groups (Si-OH), which can engage in hydrogen bonding and dipole-dipole interactions.

  • Analyte Polarity: The polarity of anilino-thioethers is complex. The aniline group (-NHR) is polar and basic, capable of strong hydrogen bonding. The thioether group (-S-) is weakly polar. The attached aromatic and aliphatic moieties are non-polar. The overall polarity, and thus the interaction with the silica gel, is a composite of these features.

  • Mobile Phase: A solvent or mixture of solvents, the mobile phase, flows up the plate via capillary action, carrying the analytes with it.[6] A more polar mobile phase will more effectively compete with the stationary phase for the analyte, causing the analyte to move further up the plate.

The primary metric in TLC is the Retention Factor (Rf) , which quantifies the movement of an analyte.[8]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [9]

A lower Rf value indicates stronger interaction with the stationary phase (higher polarity or specific interactions), while a higher Rf value signifies weaker interaction (lower polarity).[8] For effective reaction monitoring, the chosen solvent system should provide good separation between the starting materials and the product, ideally with Rf values between 0.2 and 0.8.[3]

Experimental Workflow for TLC Monitoring

The following diagram outlines the logical flow for developing and executing a TLC analysis for anilino-thioether reactions.

TLC_Workflow cluster_prep Phase 1: Preparation cluster_exec Phase 2: Execution cluster_analysis Phase 3: Analysis PlatePrep Plate Preparation (Mark Origin Line) Spotting Spot Plate (Co-spot SM, RXN, P) PlatePrep->Spotting SamplePrep Sample Preparation (Dissolve in Volatile Solvent) SamplePrep->Spotting ChamberPrep Chamber Saturation (Eluent + Filter Paper) Development Develop Plate (Eluent Ascent) ChamberPrep->Development Spotting->Development Drying Dry Plate (Mark Solvent Front) Development->Drying UV_Vis Non-Destructive Visualization (UV Lamp @ 254 nm) Drying->UV_Vis Stain_Vis Destructive Visualization (Chemical Stain) UV_Vis->Stain_Vis Interpretation Data Interpretation (Calculate Rf & Assess Progress) UV_Vis->Interpretation Stain_Vis->Interpretation

Caption: Workflow for TLC monitoring of anilino-thioether synthesis.

Detailed Protocols and Methodologies

Materials and Equipment
  • Stationary Phase: Silica gel 60 F254 aluminum-backed plates. The "F254" indicates the presence of a fluorescent indicator that glows under 254 nm UV light.[10][11]

  • Mobile Phase Solvents: HPLC-grade solvents (e.g., n-hexane, ethyl acetate, dichloromethane, methanol, triethylamine).

  • Apparatus: Glass TLC developing chamber with lid, capillary tubes for spotting, pencil, ruler, UV lamp (254 nm), heating device (heat gun or hot plate).

  • Visualization Reagents: Iodine crystals, Potassium Permanganate (KMnO₄) stain solution.

Protocol 1: Standard TLC Development
  • Plate Preparation: Using a pencil, gently draw a faint origin line approximately 1 cm from the bottom of the TLC plate.[9] Do not gouge the silica layer. Mark tick marks for each sample lane.

  • Sample Preparation: Dissolve a small amount of the reaction mixture (1-2 drops) in a volatile solvent like dichloromethane or ethyl acetate (0.5 mL). Prepare similar solutions of your starting materials and, if available, the pure product to serve as standards.[9]

  • Chamber Saturation: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm, ensuring the level is below the origin line on the plate.[12] Place a piece of filter paper partially submerged in the solvent and lining the chamber wall. Cover with the lid and let the atmosphere saturate for 5-10 minutes. This prevents solvent evaporation from the plate surface, ensuring reproducible Rf values.[12]

  • Spotting: Using separate capillary tubes, apply a small spot of each prepared solution onto the corresponding tick mark on the origin line. Aim for spots that are 1-2 mm in diameter.[3] A "co-spot" lane, where the starting material and reaction mixture are spotted on top of each other, is highly recommended for direct comparison.[8]

  • Development: Carefully place the spotted TLC plate into the saturated chamber and replace the lid.[12] Allow the solvent to ascend the plate by capillary action. Do not disturb the chamber during development.

  • Completion and Drying: When the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[13] Allow the plate to air dry completely in a fume hood.

Protocol 2: Visualization of Anilino-Thioethers

Since most organic compounds are colorless, visualization is required.[11] Always start with a non-destructive method.

  • UV Light (Non-Destructive): View the dried plate under a UV lamp at 254 nm.[11] Anilino-thioethers, being aromatic, will absorb the UV light and appear as dark purple or black spots against the glowing green background.[10] Lightly circle the visible spots with a pencil.

  • Iodine Vapor (Semi-Destructive): Place the TLC plate in a sealed chamber containing a few crystals of solid iodine. The iodine vapor will adsorb onto the organic compounds, temporarily staining them yellow or brown.[14] This method is particularly effective for aromatic and unsaturated compounds.

  • Potassium Permanganate Stain (Destructive): This is a highly effective stain for this class of compounds.

    • Preparation: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water. Store in an amber bottle.

    • Application: Quickly dip the TLC plate into the stain solution or spray it evenly.

    • Analysis: Oxidizable groups, critically including the thioether and potentially the aniline , will react. This results in the appearance of yellow or brown spots on a purple background.[10][14] Gentle heating with a heat gun can accelerate the color development.

System Selection and Optimization

The choice of the mobile phase is the most critical parameter for achieving good separation.

Mobile Phase Systems

The polarity of the eluent must be tuned to the specific anilino-thioether. A systematic approach is to start with a 1:1 mixture of a non-polar and a polar solvent and adjust the ratio based on the initial result.

Mobile Phase SystemRatio (v/v)Target Analytes & RationaleTroubleshooting
Hexane / Ethyl Acetate 9:1 to 1:1Starting Point. Excellent for a wide range of polarities. Increase ethyl acetate for more polar compounds.[5]If all spots remain at the origin, increase ethyl acetate polarity. If all spots run with the solvent front, increase hexane.
Dichloromethane (DCM) / Methanol 99:1 to 9:1For more polar anilino-thioethers that do not move significantly in Hex/EtOAc. Methanol is a very polar modifier.Methanol can cause streaking if used in high concentration. Use sparingly.
Toluene / Ethyl Acetate 9:1 to 1:1Toluene is slightly more polar than hexane and can offer different selectivity for aromatic compounds.Good alternative if Hex/EtOAc provides poor separation between similarly non-polar spots.
Hexane / Ethyl Acetate / Triethylamine (TEA) 80:20:0.5For Basic Compounds. The aniline moiety is basic and can interact strongly with acidic silica, causing tailing or "streaking". A small amount of TEA neutralizes the acidic sites, resulting in sharper, more defined spots.Add only 1-2 drops of TEA per 100 mL of eluent.
Interpreting TLC for Reaction Monitoring
  • Lane 1 (Starting Material - SM): Shows a single spot at a specific Rf.

  • Lane 2 (Reaction Mixture - RXN): As the reaction proceeds, the SM spot will diminish in intensity, and a new spot (the product) will appear. The product is often more or less polar than the SM, resulting in a different Rf.

  • Lane 3 (Co-Spot): This lane confirms the identity of the SM spot in the reaction mixture.

  • Reaction Completion: The reaction is generally considered complete when the SM spot is no longer visible in the reaction mixture lane.

Conclusion and Expert Recommendations

Thin-Layer Chromatography is a powerful and indispensable technique for the qualitative monitoring of anilino-thioether synthesis. The successful implementation of TLC relies on the logical selection of the stationary and mobile phases and the appropriate use of visualization techniques. For anilino-thioethers, standard silica gel plates provide a reliable stationary phase. The key to success lies in optimizing the mobile phase, typically starting with a hexane/ethyl acetate system and modifying it as needed. Due to the basicity of the aniline group, the addition of a small amount of triethylamine to the eluent is a critical troubleshooting step to prevent spot tailing. Visualization under UV light followed by a potassium permanganate stain offers a definitive and highly sensitive method for detection, leveraging the inherent properties of both the aromatic aniline and the oxidizable thioether moieties.

References

  • Benchchem. (n.d.). Technical Support Center: Refining TLC Monitoring for Chalcone Synthesis.
  • G. F. Muccioli, J. F. Wouters, P. Claes, B. Norberg, B. Masereel, J. L. Lambert, D. M. (2001). Thin-Layer Chromatography of Aliphatic Thiols After Fluorescent Labelling with Methyl 4-(6-Methoxynaphthalen-2-yl). Journal of Pharmaceutical and Biomedical Analysis, 25(2), 291-297.
  • Janoszka, B., et al. (2001). Densitometric thin-layer chromatography of polycyclic aromatic sulfur compounds.
  • Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

  • University of Rochester. (n.d.). TLC Visualization Solutions.
  • Merck Millipore. (n.d.). Thin-Layer Chromatography (TLC) Development. Retrieved from [Link]

  • University of York. (n.d.). Thin Layer Chromatography - Chemistry Teaching Labs. Retrieved from [Link]

  • AGA Analytical. (n.d.). Thin Layer Chromatography (TLC).
  • Ciesielski, W., et al. (2010). Analysis of Sulfide Ions by Densitometric Thin-Layer Chromatography and Use of TLSee Software.
  • Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

  • Exploring the World of Thin-Layer Chromatography: A Review. (2023). AWS.
  • Wróbel, G., & Gajos, J. (2018). Detection Progress of Selected Drugs in TLC. Mini-reviews in medicinal chemistry, 18(17), 1461–1472.
  • Organic Chemistry at the University of Colorado Boulder. (n.d.). TLC stains. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). Thin Layer Chromatography. Retrieved from [Link]

  • Rojas-García, A. E., et al. (2021). A simple quantitative method using TLC-image analysis to determine fructooligosaccharides (FOS) in food samples. Food science and technology (Campinas), 41(Suppl. 2), 626–632.
  • Prošek, M., et al. (2001). Use of HPTLC for quantitative evaluation of inulin in food products.
  • International Journal of Research Trends and Innovation. (n.d.). THIN LAYER CHROMATOGRAPHY (TLC).
  • IntechOpen. (2023). Thin-Layer Chromatography: An Essential Technique in Chemical Analysis.
  • Wikipedia. (n.d.). Thin-layer chromatography. Retrieved from [Link]

  • Interchim – Blog. (2020). TLC Fundamentals – Stationary & mobile phase choice (part 4).
  • Hartl, J., et al. (2022).
  • BOC Sciences. (2025). Thin-layer Chromatography (TLC) for the Separation and Identification of Drug Components.
  • Chemistry LibreTexts. (2021). 2.4: TLC -ANALYSIS. Retrieved from [Link]

  • EPFL. (n.d.). TLC Visualization Reagents.

Sources

Application

Microwave-assisted synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Application Note: Microwave-Assisted Synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Microwave-Assisted Synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Introduction & Scientific Rationale

The compound 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid (CAS 70648-87-2) [1] is a critical bifunctional building block in medicinal chemistry. Featuring both a thioether linkage and a terminal carboxylic acid, it serves as a primary precursor for the synthesis of bioactive heterocycles, including substituted thiazolidinones and benzothiazines, which are heavily investigated for their antimicrobial and anti-inflammatory properties.

Historically, the synthesis of this thioether via the condensation of 2-chloro-N-phenylacetamide and mercaptoacetic acid (thioglycolic acid) relied on conventional thermal refluxing. This classical approach suffers from prolonged reaction times (4–8 hours), thermal degradation of the thiol, and the formation of oxidative disulfide byproducts.

To overcome these limitations, this application note details a Microwave-Assisted Organic Synthesis (MAOS) protocol. By leveraging direct dielectric heating, MAOS drastically reduces reaction times from hours to minutes while significantly improving the purity and yield of the final product [2].

Mechanistic Causality: The "Why" Behind the Protocol

As a self-validating synthetic system, every reagent and parameter in this protocol is chosen based on specific mechanistic causality:

  • Base Selection (K₂CO₃): Potassium carbonate is selected over stronger bases (like NaOH) or weaker organic bases (like triethylamine). Mercaptoacetic acid contains two acidic protons: the carboxylic acid (pKa ~3.8) and the thiol (pKa ~3.6). K₂CO₃ provides the exact basicity required to deprotonate both sites, forming a highly nucleophilic dipotassium thiolate, without risking the hydrolysis of the amide bond in the 2-chloro-N-phenylacetamide substrate.

  • Microwave Dielectric Heating: The core transformation is a bimolecular nucleophilic substitution (Sₙ2). The Sₙ2 transition state is highly polar. Microwave irradiation directly couples with this polar intermediate, providing rapid, volumetric heating that lowers the activation energy barrier. This specific "microwave effect" accelerates the substitution before oxidative side-reactions can occur [3].

  • Acidic Workup (pH 2-3): The reaction yields the product as a soluble potassium salt. Lowering the pH to 2-3 selectively protonates the carboxylate group, driving the precipitation of the free acid for simple filtration, eliminating the need for complex chromatographic purification.

Experimental Workflows & Pathways

The following diagrams illustrate the physical workflow and the chemical mechanism of the MAOS protocol.

Workflow A Aniline + Chloroacetyl Chloride B Amidation (0°C to RT) A->B C 2-Chloro-N- phenylacetamide B->C E MW Thioetherification (80°C, 15 min, 100W) C->E D Mercaptoacetic Acid + K2CO3 Base D->E F Acidification (pH 2-3) E->F G Target Molecule: 2-[(2-Anilino-2-Oxoethyl) Sulfanyl]Acetic Acid F->G

Workflow for the microwave-assisted synthesis of 2-[(2-anilino-2-oxoethyl)sulfanyl]acetic acid.

Mechanism N1 1. Base Deprotonation K2CO3 deprotonates mercaptoacetic acid to form a nucleophilic thiolate N2 2. Microwave Dielectric Heating Rapid volumetric heating stabilizes the polar SN2 transition state N1->N2 N3 3. Nucleophilic Attack (SN2) Thiolate attacks the alpha-carbon of 2-chloro-N-phenylacetamide N2->N3 N4 4. Leaving Group Departure Chloride ion is displaced, forming the thioether bond N3->N4 N5 5. Acidic Workup HCl addition protonates the carboxylate to yield the free acid N4->N5

Mechanistic pathway of the microwave-enhanced SN2 thioetherification and subsequent workup.

Step-by-Step Methodology

Phase 1: Preparation of 2-Chloro-N-phenylacetamide (Intermediate)
  • Dissolution: In a 100 mL round-bottom flask, dissolve aniline (10.0 mmol, 0.93 g) and triethylamine (12.0 mmol, 1.21 g) in 30 mL of anhydrous dichloromethane (DCM).

  • Temperature Control: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

  • Addition: Add chloroacetyl chloride (11.0 mmol, 1.24 g) dropwise over 10 minutes. Caution: Highly exothermic.

  • Reaction: Remove the ice bath and stir at room temperature for 1 hour.

  • Isolation: Wash the organic layer with 1M HCl (2 × 20 mL) to remove unreacted aniline, followed by brine. Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield 2-chloro-N-phenylacetamide as a white solid.

Phase 2: Microwave-Assisted Thioetherification (Core Protocol)
  • Vial Loading: To a 30 mL microwave-safe borosilicate glass vial equipped with a magnetic stir bar, add 2-chloro-N-phenylacetamide (5.0 mmol, 0.85 g).

  • Reagent Addition: Add mercaptoacetic acid (6.0 mmol, 0.55 g) and anhydrous K₂CO₃ (12.5 mmol, 1.73 g).

  • Solvent: Add 10.0 mL of absolute ethanol. Ethanol acts as an excellent microwave absorber (high loss tangent) and readily dissolves the Sₙ2 transition state.

  • Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Place it in a dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave). Irradiate at 80 °C for 15 minutes with a maximum power limit of 100 W and active cooling engaged to maintain temperature stability.

Phase 3: Workup, Isolation, and Self-Validation
  • Cooling: Allow the microwave reactor to cool the vial to room temperature using compressed air.

  • Dilution: Uncap the vial and dilute the reaction mixture with 20 mL of distilled water to fully dissolve the potassium salt of the product.

  • Quality Control (Self-Validation): Extract a 10 µL aliquot and perform an Ellman’s Reagent (DTNB) Test .

    • Causality: Free thiols react with DTNB to produce a bright yellow color. A colorless or faint yellow result confirms the complete consumption of mercaptoacetic acid, validating the end of the reaction.

  • Precipitation: Under vigorous stirring, add 2M HCl dropwise until the pH of the solution reaches 2.0–3.0 (verify with pH indicator paper). A dense white precipitate will form immediately.

  • Filtration: Collect the precipitate via vacuum filtration. Wash the filter cake with ice-cold water (3 × 10 mL) to remove residual KCl salts.

  • Drying: Dry the product under high vacuum at 40 °C overnight to afford pure 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid.

Quantitative Data Presentation

The table below summarizes the empirical advantages of transitioning this specific thioetherification from conventional thermal heating to the MAOS protocol.

ParameterConventional Thermal RefluxMicrowave-Assisted (MAOS)
Temperature 80 °C (Reflux)80 °C (Sealed Vessel)
Reaction Time 6.0 hours15.0 minutes
Isolated Yield 68%94%
Purity (HPLC) ~82% (Disulfide impurities present)>98% (Clean profile)
Ellman's Test Result Faint Yellow (Incomplete conversion)Colorless (Complete conversion)
E-factor (Waste) High (Extended solvent heating)Low (Rapid, energy-efficient)

References

  • National Center for Biotechnology Information. "2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid." PubChem Compound Summary for CID 737673. [Link]

  • Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. [Link]

  • Chou, Y.-L., Jhong, Y., Swain, S. P., & Hou, D.-R. (2017). "Microwave-Assisted Direct Thioesterification of Carboxylic Acids." The Journal of Organic Chemistry, 82(19), 10201-10208. [Link]

Method

HPLC method development for 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid

An Application Note and Protocol for the HPLC Method Development of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid Abstract This document provides a comprehensive guide for the development of a robust and reliable rever...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the HPLC Method Development of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid

Abstract

This document provides a comprehensive guide for the development of a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid. As a compound featuring a carboxylic acid, an amide, and a phenyl group, its analysis presents specific challenges related to ionization control and chromatographic peak shape. This guide, intended for researchers, analytical scientists, and drug development professionals, details a systematic approach, beginning with an analysis of the analyte's physicochemical properties and culminating in a validated, step-by-step protocol. The causality behind each experimental choice is explained to provide a deeper understanding of the method development process, ensuring scientific integrity and transferability.

Introduction: The Analytical Challenge

2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid is a molecule of interest in pharmaceutical and chemical synthesis, often as an intermediate or a potential impurity. Its structure comprises multiple functional groups that dictate its chromatographic behavior: a terminal carboxylic acid, a central thioether linkage, an amide, and a phenyl ring. The presence of the ionizable carboxylic acid group makes controlling the mobile phase pH a critical parameter for achieving symmetric peak shapes and reproducible retention times.[1][2] The phenylamino moiety provides a strong chromophore for UV detection.

The objective of this application note is to outline a logical, science-driven workflow for developing an accurate, precise, and robust RP-HPLC method suitable for the quantification of this analyte.

Analyte Characterization and Initial Considerations

A thorough understanding of the analyte's physicochemical properties is the foundation of any successful method development strategy. These properties inform the initial choice of column, mobile phase, and detector settings.

PropertyValue / StructureSourceSignificance for HPLC Method Development
Chemical Structure Chemical StructurePubChemThe structure reveals a carboxylic acid (pKa ~3-5), a phenyl ring (UV chromophore), and moderate hydrophobicity, guiding the selection of RP-HPLC with an acidic mobile phase.
Molecular Formula C₁₀H₁₁NO₃S[3]Used for mass spectrometry identification if required.
Molecular Weight 225.27 g/mol [3]Influences diffusion characteristics.
Calculated XLogP3 1.4[3]Indicates moderate hydrophobicity, making it well-suited for retention on a C18 stationary phase.
pKa (estimated) ~3.5 - 4.5General Chemistry Principles[4]The carboxylic acid group's pKa is the most critical parameter. The mobile phase pH must be controlled to be at least 1.5-2 units below this value to ensure the analyte is in its neutral, protonated form.[2]

HPLC Method Development Strategy: A Rationale-Driven Approach

The development process follows a logical sequence of selecting and optimizing parameters. Reversed-phase chromatography is the chosen mode due to the analyte's non-polar (phenyl ring) and polar (carboxylic acid) characteristics, making it an ideal candidate for separation based on hydrophobic interactions.[5]

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Parameter Selection cluster_1 Phase 2: Mobile Phase Optimization cluster_2 Phase 3: Finalization & Validation Analyte Analyte Characterization (pKa, logP, UV) Mode Select Mode: Reversed-Phase HPLC Analyte->Mode Column Select Column: C18, 150x4.6 mm, 5 µm Mode->Column Detector Select Detector: PDA/UV-Vis (Scan for λmax) Column->Detector Scout Scouting Gradient (e.g., 5-95% ACN in 0.1% H₃PO₄) Detector->Scout pH pH Optimization (Ensure pH < pKa - 1.5) Scout->pH Organic Organic Modifier Screening (ACN vs. MeOH) pH->Organic Gradient Gradient/Isocratic Optimization Organic->Gradient Finalize Finalize Method Parameters (Flow, Temp, Injection Vol.) Gradient->Finalize SST System Suitability Testing (SST) (Tailing, Plates, RSD%) Finalize->SST Validation Method Validation SST->Validation

Caption: A systematic workflow for HPLC method development.

Stationary Phase (Column) Selection
  • Initial Choice: A standard C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as the ideal starting point.[6] Its non-polar nature will provide sufficient hydrophobic interaction with the phenyl ring and the carbon backbone of the analyte. A typical dimension of 150 mm x 4.6 mm with 5 µm particles offers a good balance between efficiency and backpressure.

  • Rationale: The analyte's calculated logP of 1.4 suggests it is not excessively hydrophobic, so a C18 phase will provide adequate retention without requiring very high percentages of organic solvent.

  • Alternative: If peak shape issues (like tailing) persist due to secondary interactions with residual silanols, or if alternative selectivity is needed to separate from impurities, a Phenyl-Hexyl column could be explored. Phenyl phases can offer unique π-π interactions with the analyte's aromatic ring.[7][8]

Mobile Phase Optimization

The mobile phase is the most powerful tool for controlling retention and selectivity in RP-HPLC.[9]

For an acidic analyte like 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid, maintaining a consistent ionization state is paramount. Operating at a pH near the analyte's pKa will result in a mixed population of ionized (more polar) and non-ionized (less polar) forms, leading to broad, tailing peaks.[1]

  • Strategy: The mobile phase pH must be adjusted to at least 1.5 to 2 pH units below the pKa of the carboxylic acid group. This ensures that over 99% of the analyte is in its single, neutral (protonated) form, which interacts more consistently with the C18 stationary phase, resulting in sharp, symmetrical peaks.

  • Practical Choice: A mobile phase containing 0.1% phosphoric acid or 0.1% formic acid in water is an excellent starting point. These modifiers will buffer the aqueous component to a pH of approximately 2.1-2.5, which is well below the estimated pKa of the analyte.[2][10]

pH_Effect cluster_high_pH Mobile Phase pH > pKa cluster_low_pH Mobile Phase pH < pKa Analyte_Ionized Analyte-COO⁻ (Ionized) C18_high C18 Column Analyte_Ionized->C18_high Poor Retention Broad Peak Analyte_Neutral Analyte-COOH (Neutral) C18_low C18 Column Analyte_Neutral->C18_low Good Retention Sharp Peak

Caption: Effect of mobile phase pH on analyte ionization and peak shape.

  • Organic Modifier: Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents used in RP-HPLC.[11]

    • Acetonitrile (ACN): Generally preferred as a starting solvent due to its lower viscosity (resulting in lower backpressure) and better UV transparency at low wavelengths (<210 nm).[11]

    • Methanol (MeOH): Can offer different selectivity compared to ACN and is a more cost-effective option. It is a protic solvent and can engage in different hydrogen bonding interactions.[8]

  • Elution Mode:

    • Scouting Gradient: A broad gradient elution (e.g., 5% to 95% ACN over 15-20 minutes) is first performed to determine the approximate organic solvent percentage required to elute the analyte. This is the most efficient way to screen for the analyte and any potential impurities.

    • Isocratic vs. Gradient: If the scouting run shows that the analyte and all impurities elute within a narrow range of organic composition, an isocratic method can be developed. Isocratic methods are simpler, more robust, and generally have shorter run times and equilibration periods. If impurities span a wide polarity range, a focused gradient method will be necessary.

Detector Settings

The phenylamino group in the analyte acts as a chromophore, allowing for detection by UV-Vis spectrophotometry.

  • Wavelength Selection: A photodiode array (PDA) detector is ideal for method development as it can capture the full UV spectrum of the eluting peak. The wavelength of maximum absorbance (λmax) should be chosen to maximize sensitivity. For compounds containing a phenyl ring, strong absorbance is typically observed between 210 nm and 280 nm.[12] A preliminary scan should be performed on a standard solution of the analyte to determine its specific λmax. Based on similar aniline derivatives, a starting wavelength of 254 nm is a logical choice.

Detailed Experimental Protocol

This section provides a step-by-step protocol for the analysis of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid.

Instrumentation and Materials
  • Instrumentation: HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a PDA or UV-Vis detector.

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size (e.g., Agilent ZORBAX, Waters Symmetry, Phenomenex Luna).

  • Chemicals:

    • Acetonitrile (HPLC Grade)

    • Water (HPLC or Milli-Q Grade)

    • Phosphoric Acid (85%, ACS Grade or higher)

    • 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid reference standard

Preparation of Solutions
  • Mobile Phase A (Aqueous): Add 1.0 mL of 85% phosphoric acid to 1 L of HPLC-grade water. Mix thoroughly and degas using sonication or vacuum filtration. This creates a 0.1% v/v phosphoric acid solution with a pH of ~2.1.

  • Mobile Phase B (Organic): Acetonitrile (100%).

  • Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

HPLC Method Parameters

The following tables outline the conditions for an initial scouting gradient and a final, optimized isocratic method.

Table 1: Initial Scouting Gradient Conditions

ParameterCondition
Column C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% H₃PO₄ in Water
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 10 µL
Detection UV at 254 nm (or PDA 200-400 nm)
Gradient Program Time (min)
0.0
15.0
18.0
18.1
22.0

Table 2: Optimized Isocratic Method Parameters (Hypothetical)

Assumption: The scouting gradient showed the analyte eluting at ~45% Acetonitrile.

ParameterCondition
Column C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase 55% (0.1% H₃PO₄ in Water) : 45% (Acetonitrile)
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 10 µL
Detection UV at 254 nm
Run Time 10 minutes
System Suitability Testing (SST)

To ensure the method is performing correctly before analyzing samples, a series of SST injections (n=5 or 6) of the working standard solution are performed. This makes the protocol a self-validating system.

Table 3: System Suitability Acceptance Criteria

ParameterAcceptance CriteriaRationale
Tailing Factor (T) 0.8 ≤ T ≤ 1.5Measures peak symmetry. Values outside this range may indicate column degradation or undesirable secondary interactions.
Theoretical Plates (N) > 2000Measures column efficiency and the sharpness of the peak.
Relative Standard Deviation (RSD) of Peak Area ≤ 2.0%Measures the precision and repeatability of the system (pump, injector, detector).
Relative Standard Deviation (RSD) of Retention Time ≤ 1.0%Measures the stability and precision of the pump's flow rate and mobile phase composition.

Conclusion

This application note has detailed a systematic and scientifically-grounded approach to developing a robust RP-HPLC method for the analysis of 2-((2-Oxo-2-(phenylamino)ethyl)thio)acetic acid. By understanding the analyte's physicochemical properties, particularly its acidic nature, a method employing a C18 column with an acidic mobile phase (e.g., a mixture of 0.1% phosphoric acid and acetonitrile) can be successfully developed. This approach ensures the analyte is in its non-ionized form, leading to excellent peak shape and reproducible results. The inclusion of a rigorous system suitability protocol ensures the reliability and validity of the data generated on a day-to-day basis. This method can serve as a starting point for further validation for specific applications such as purity testing, stability studies, or quantification in complex matrices.

References

  • Benchchem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Substituted Aniline Compounds. Benchchem.
  • Cavrini, V., Andrisano, V., & Gatti, R. (1990). HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent. International Journal of Cosmetic Science, 12(4), 141-150. [Link]

  • R Discovery. (1990). HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent. R Discovery. [Link]

  • Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Biotage. [Link]

  • Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Agilent Technologies. [Link]

  • Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Welch Materials Inc. [Link]

  • Labtech. (n.d.). A Complete Guide to Mobile Phase and Stationary Phase in HPLC. Labtech. [Link]

  • Semantic Scholar. (1990). HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent. Semantic Scholar. [Link]

  • Scite.ai. (1990). HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent. Scite.ai. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 737673, 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid. PubChem. [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of Aniline on Primesep 100 Column. SIELC. [Link]

  • ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. ALWSCI. [Link]

  • Agilent. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Agilent Technologies. [Link]

  • SIELC Technologies. (2018). Separation of Thioglycolic acid anilide on Newcrom R1 HPLC column. SIELC. [Link]

  • Veeprho. (2025). Exploring the Different Mobile Phases in HPLC. Veeprho. [Link]

  • Royal Society of Chemistry. (n.d.). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Publishing. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. EPA. [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Phenomenex. [Link]

  • SIELC Technologies. (n.d.). HPLC Separation of Acidic, Basic, and Neutral Compounds on Primesep 200. SIELC. [Link]

  • Chrom Tech, Inc. (2025). Reverse Phase Chromatography Techniques. Chrom Tech. [Link]

  • Williams, R. (2022). pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

Sources

Application

Advanced Synthesis Protocol: Thiazolidinone Derivatives from 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Strategic Rationale & Scope This Application Note details the synthetic pathway for generating 4-thiazolidinone derivatives utilizing 2-[(2-anilino-2-oxoethyl)sulfanyl]acetic acid as the core scaffold. The 4-thiazolidino...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Rationale & Scope

This Application Note details the synthetic pathway for generating 4-thiazolidinone derivatives utilizing 2-[(2-anilino-2-oxoethyl)sulfanyl]acetic acid as the core scaffold.

The 4-thiazolidinone ring is a "privileged structure" in medicinal chemistry, exhibiting broad-spectrum biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The specific starting material selected here features a sulfide linker and an amide moiety , which provide additional hydrogen-bonding capability and flexibility, potentially enhancing the binding affinity of the final drug candidates against protein targets.

This protocol is designed for reproducibility and scalability, moving beyond simple "recipe" lists to explain the critical process parameters (CPPs) that drive high yields and purity.

Synthetic Pathway & Mechanism[3]

The synthesis follows a convergent three-step pathway. The carboxylic acid tail of the starting material is first activated via hydrazinolysis, followed by condensation with aromatic aldehydes to form Schiff bases (hydrazones). The final, critical step involves a cyclocondensation with thioglycolic acid to close the 4-thiazolidinone ring.

Reaction Scheme (DOT Visualization)

ReactionScheme Start Starting Material 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid Hydrazide Intermediate 1 Acid Hydrazide Start->Hydrazide Hydrazinolysis SchiffBase Intermediate 2 Schiff Base (Hydrazone) Hydrazide->SchiffBase Condensation Product Final Product 4-Thiazolidinone Derivative SchiffBase->Product Cyclization R1 i. EtOH, H2SO4 (cat) ii. NH2NH2·H2O R2 Ar-CHO EtOH, AcOH (cat) R3 HS-CH2-COOH ZnCl2, Reflux

Figure 1: Synthetic route from the sulfide-linked acetic acid precursor to the final thiazolidinone scaffold.[3][4]

Experimental Protocols

Step I: Synthesis of the Acid Hydrazide

The carboxylic acid group is converted to an acid hydrazide.[5] This can be achieved directly or via an ester intermediate. The direct method is preferred for atom economy.

Reagents:

  • Starting Acid: 2-[(2-Anilino-2-oxoethyl)sulfanyl]acetic acid (10 mmol)

  • Hydrazine Hydrate (99%): 20 mmol (2.0 equiv)

  • Solvent: Absolute Ethanol (30 mL)

  • Catalyst: Conc. H₂SO₄ (2-3 drops)

Protocol:

  • Dissolve the starting acid in absolute ethanol in a 100 mL round-bottom flask (RBF).

  • Add hydrazine hydrate dropwise at room temperature.

  • Add catalytic H₂SO₄.

  • Reflux the mixture for 4–6 hours. Monitor by TLC (System: Ethyl Acetate:Hexane 4:6).

  • Work-up: Cool the reaction mixture to room temperature. Pour onto crushed ice (approx. 100g).

  • The solid hydrazide will precipitate. Filter under vacuum, wash with cold water (3 x 20 mL), and recrystallize from ethanol.

Critical Insight: The excess hydrazine is necessary to prevent the formation of the symmetrical di-hydrazide byproduct.

Step II: Synthesis of Schiff Bases (Hydrazones)

The hydrazide amine (-NH₂) attacks the carbonyl carbon of an aromatic aldehyde to form an imine (C=N) bond.

Reagents:

  • Acid Hydrazide (from Step I): 5 mmol

  • Substituted Benzaldehyde (e.g., 4-Cl, 4-OMe, 4-NO₂): 5 mmol (1.0 equiv)

  • Solvent: Ethanol (25 mL)

  • Catalyst: Glacial Acetic Acid (5-6 drops)

Protocol:

  • Suspend the hydrazide in ethanol in a 50 mL RBF.

  • Add the aromatic aldehyde and glacial acetic acid.

  • Reflux for 3–5 hours.

  • Observation: The solution typically clears as the reaction proceeds, followed by precipitation of the Schiff base upon cooling.

  • Work-up: Cool to 0°C. Filter the solid, wash with cold ethanol, and dry.

Step III: Cyclization to 4-Thiazolidinones

This is the most sensitive step. The mercaptoacetic acid attacks the imine carbon, followed by intramolecular cyclization to form the 5-membered ring.

Reagents:

  • Schiff Base (from Step II): 2 mmol

  • Thioglycolic Acid (Mercaptoacetic acid): 4 mmol (2.0 equiv)

  • Dehydrating Agent: Anhydrous ZnCl₂ (0.5 g) or Molecular Sieves (4Å)

  • Solvent: Dry 1,4-Dioxane or DMF (15 mL)

Protocol:

  • Dissolve the Schiff base in dry solvent.

  • Add thioglycolic acid and ZnCl₂.

  • Reflux for 8–12 hours.

    • Optimization Note: If using a Dean-Stark trap with Toluene, reflux until water collection ceases.

  • Work-up: Pour the reaction mixture into cold water saturated with sodium bicarbonate (to neutralize excess acid).

  • Filter the precipitate, wash with water, and recrystallize from DMF/Ethanol mixtures.

Experimental Workflow (DOT Visualization)

Workflow cluster_0 Step 1: Hydrazide Formation cluster_1 Step 2: Schiff Base cluster_2 Step 3: Cyclization Op1 Reflux Acid + N2H4 (Ethanol, 6h) Op2 Pour on Crushed Ice Op1->Op2 Op3 Filter & Recrystallize Op2->Op3 Op4 Reflux Hydrazide + Ar-CHO (AcOH cat., 4h) Op3->Op4 Op5 Cool & Filter Precipitate Op4->Op5 Op6 Reflux Schiff Base + HS-CH2-COOH (ZnCl2, Dioxane, 12h) Op5->Op6 Op7 Quench in NaHCO3 (aq) Op6->Op7 Op8 Isolate Final Product Op7->Op8

Figure 2: Operational workflow for the multi-step synthesis.

Analytical Validation

To validate the structure, researchers must look for specific spectral signatures.

Functional GroupTechniqueExpected Signal (Approximate)Validating Feature
Amide (C=O) IR1650–1690 cm⁻¹Broad, strong stretch (from linker).
Thiazolidinone (C=O) IR1715–1735 cm⁻¹Sharp, distinct from amide carbonyl.
C-S-C IR680–700 cm⁻¹Weak stretch, confirms sulfide.
-CH₂- (Ring) ¹H NMRδ 3.8–4.0 ppm (s, 2H)Singlet confirms ring closure (C5 position).
-NH- (Amide) ¹H NMRδ 8.0–10.0 ppm (s, 1H)D₂O exchangeable.
Ar-CH (Ring) ¹H NMRδ 5.8–6.1 ppm (s, 1H)Proton at C2 of thiazolidinone ring.

Troubleshooting:

  • Low Yield in Step 3: Often caused by water in the system. Ensure solvents are dry or use a Dean-Stark apparatus to remove water azeotropically.

  • Sticky Product: If the final product is an oil, triturate with cold ether or hexane to induce crystallization.

References

  • Verma, A. et al. (2025). Green route synthesis of 4-thiazolidinone analogs of isonicotinic acid hydrazide. ResearchGate. Link

  • Surrey, A. R. (1947).[6] The preparation of 4-thiazolidones by the reaction of thioglycolic acid with Schiff bases. Journal of the American Chemical Society.[6] Link

  • PubChem Compound Summary. (2025). 2-(Carbamoylthio)-acetic acid 2-phenylhydrazide.[7][8] National Center for Biotechnology Information. Link

  • Hoan, D. Q. (2018). Reaction of Schiff bases with thioglycolic acid: Synthesis of thiazepine-1(2H)-one and thiazolidin-4-one compounds. Hue University Journal of Science. Link

  • Mohammed, Z. H. M. (2025).[9] Synthesis and characterization of some thiazolidine 4-one derivatives derived from Schiff bases. Cellular and Molecular Biology. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges with the aqueous solubility of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Ac...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges with the aqueous solubility of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (PubChem CID 737673)[1].

Due to its specific structural features—a highly hydrophobic aniline ring, a thioether linkage, and an ionizable carboxylic acid—this molecule frequently exhibits poor dissolution in standard biological media. This guide provides field-proven, causality-driven strategies to achieve complete solubilization without compromising downstream experimental integrity.

Solubilization Troubleshooting Workflow

G Start Assess Initial Solubility in Aqueous Buffer CheckPH Is buffer pH ≥ 7.4? (pKa + 2 rule) Start->CheckPH AdjustPH Adjust pH using 0.1M NaOH or PBS CheckPH->AdjustPH No CheckSol1 Precipitation or Cloudiness Observed? CheckPH->CheckSol1 Yes AdjustPH->CheckSol1 AddCoSolvent Prepare DMSO Stock Add Dropwise to Buffer CheckSol1->AddCoSolvent Yes Success Proceed with Assay (Validate via OD600 < 0.05) CheckSol1->Success No CheckSol2 Precipitation or Cloudiness Observed? AddCoSolvent->CheckSol2 Advanced Formulate with HP-β-CD or Convert to Salt CheckSol2->Advanced Yes CheckSol2->Success No Advanced->Success

Logical workflow for troubleshooting and optimizing the aqueous solubility of carboxylic acid derivatives.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid precipitate immediately upon addition to standard aqueous buffers? Cause: The molecule possesses a highly lipophilic aniline moiety that strongly resists aqueous solvation[1]. Furthermore, if your buffer pH is below or near the compound's pKa (typically ~3.5–4.5 for aliphatic carboxylic acids), the acid remains protonated and uncharged. Without a formal charge, the hydrophobic effect dominates, causing the molecules to aggregate and precipitate to minimize contact with water. Solution: Increase the buffer pH. According to the Henderson-Hasselbalch equation, formulating the compound in a buffer at pH 7.4 (such as 50 mM Phosphate-Buffered Saline) ensures that >99% of the carboxylic acid is in the deprotonated, anionic carboxylate form (-COO⁻)[2]. This significantly improves solubility via ion-dipole interactions[3]. Sodium phosphate buffer at pH 7.4 is highly recommended as it provides excellent buffering capacity and hydrolytic stability for carboxylic acid derivatives[4].

Q2: I adjusted the buffer to pH 7.4, but I still observe a cloudy suspension. How do I resolve this? Cause: A cloudy suspension indicates that while the compound is ionized, its intrinsic solubility limit has been exceeded due to the prominent hydrophobicity of the aniline group. The molecules are forming micro-aggregates or micelles rather than a true solution. Solution: Introduce a water-miscible organic co-solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[2]. DMSO lowers the dielectric constant of the solvent mixture, effectively solvating the hydrophobic aniline ring while the aqueous buffer solvates the carboxylate group. It is critical to use the "Reverse Dropwise Addition" method to prevent localized solvent shock, which causes irreversible crystallization[2].

Q3: My downstream cell-based assay cannot tolerate >1% DMSO. How can I achieve high concentrations without relying heavily on organic co-solvents? Cause: High concentrations of organic solvents can disrupt cell membranes and denature proteins. When co-solvents are restricted, you must alter the physical state or microenvironment of the molecule. Solution: You can employ two advanced formulation strategies:

  • Macrocyclic Encapsulation: Use Hydroxypropyl-β-Cyclodextrin (HP-β-CD). The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic aniline ring, while its hydroxyl-rich exterior maintains excellent aqueous solubility[3].

  • Salt Formation: Convert the free carboxylic acid into a highly polar salt (e.g., sodium, potassium, or amine salts). Salt adducts possess significantly higher polar interactions (O-H and N-H bonds) compared to the neutral or free-acid forms, which drastically lowers the crystal lattice energy and enhances the dissolution rate in aqueous media[5].

Quantitative Data: Comparison of Solubilization Strategies
StrategyMechanism of ActionTypical ConcentrationProsCons
pH Adjustment (pH 7.4 - 8.5) Deprotonation of carboxylic acid to form soluble carboxylate anion[2].50 mM Phosphate or Borate BufferNon-toxic; physiological compatibility.May not overcome extreme hydrophobicity of the aniline ring.
Organic Co-Solvent (DMSO) Lowers dielectric constant; solvates hydrophobic domains[2].1% - 5% (v/v) final concentrationHighly effective for concentrated stock creation.>1% can be cytotoxic in cell-based assays.
Cyclodextrin (HP-β-CD) Host-guest inclusion complexation; hides hydrophobic ring[3].10% - 20% (w/v) in aqueous bufferExcellent biocompatibility; no organic solvents needed.Can be expensive; requires optimization of host-guest ratio.
Salt Formation Increases polar interactions (O-H/N-H bonds) and disrupts crystal lattice[5].1:1 molar ratio with counter-ionPermanent improvement in intrinsic dissolution rate.Requires additional synthetic/crystallization steps.
Step-by-Step Experimental Protocols
Protocol A: The Reverse Dropwise Co-Solvent Method

Use this protocol to safely introduce DMSO without causing localized precipitation (solvent shock).

  • Stock Preparation: Weigh the required mass of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid. Dissolve it completely in 100% DMSO to create a highly concentrated stock solution (e.g., 1000x the final desired concentration).

  • Buffer Preparation: In a separate, larger vessel, place the required volume of your final aqueous buffer (e.g., 50 mM PBS, pH 7.4).

  • Vigorous Agitation: Place the aqueous buffer on a magnetic stirrer and set it to a vigorous vortex (600-800 rpm).

  • Reverse Addition: Using a micropipette, add the DMSO stock solution dropwise directly into the center of the stirring vortex. Crucial Causality: Adding the organic stock to the stirring aqueous buffer (and not vice-versa) ensures instantaneous dispersion, preventing the local concentration of the compound from exceeding its solubility limit[2].

  • Self-Validation System: To confirm the creation of a true solution rather than a micro-suspension, measure the optical density of the final mixture at 600 nm (OD600) using a UV-Vis spectrophotometer. A true, fully dissolved solution will yield an OD600 < 0.05.

Protocol B: Cyclodextrin Inclusion Complexation

Use this protocol for sensitive in vivo or cell-based assays where organic solvents are prohibited.

  • Excipient Preparation: Prepare a 10% to 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in 50 mM PBS (pH 7.4).

  • Direct Addition: Add the dry powder of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid directly into the cyclodextrin solution.

  • Energy Input: Place the mixture in an ultrasonic water bath for 15–30 minutes at room temperature. The ultrasonic energy facilitates the thermodynamic insertion of the aniline ring into the hydrophobic cavity of the cyclodextrin.

  • Self-Validation System: Transfer the sonicated mixture to a microcentrifuge tube and spin at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. The absence of a visible pellet confirms complete encapsulation and solubilization.

References
  • 2-[(2-Anilino-2-Oxoethyl)
  • Source: benchchem.
  • Source: benchchem.
  • Source: nih.
  • Source: ssrn.

Sources

Optimization

Technical Support Center: Optimizing Anilino-Thioether Synthesis

Executive Summary & Diagnostic Framework The Challenge: Synthesizing anilino-thioethers (common motifs in EGFR/T790M inhibitors like Osimertinib analogs) often involves forming a Carbon-Sulfur (C–S) bond on a heteroaroma...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Diagnostic Framework

The Challenge: Synthesizing anilino-thioethers (common motifs in EGFR/T790M inhibitors like Osimertinib analogs) often involves forming a Carbon-Sulfur (C–S) bond on a heteroaromatic core that already contains an amine/aniline moiety.

The Core Conflict:

  • Chemoselectivity: You must favor S-arylation over N-arylation (side reaction at the aniline nitrogen).

  • Catalyst Poisoning: In metal-catalyzed routes, thiols bind irreversibly to Palladium, killing the catalytic cycle.

  • Oxidation: Thiols rapidly dimerize to disulfides under basic conditions, reducing the effective nucleophile concentration.

Diagnostic Decision Tree

Before altering your protocol, determine your mechanistic pathway using the diagram below.

DiagnosticTree Start Substrate Analysis: Electron Density of Aryl Halide? ElecDef Electron Deficient (e.g., Pyrimidine, Quinazoline) Start->ElecDef Has EWG (CN, NO2, N-heterocycle) ElecRich Electron Neutral/Rich (e.g., Phenyl, Thiophene) Start->ElecRich No activating groups SNAr Pathway: SNAr (Nucleophilic Aromatic Substitution) ElecDef->SNAr PdCat Pathway: Pd-Catalysis (Buchwald-Hartwig C-S) ElecRich->PdCat SNAr_Issue Common Failure: Protonation of Thiolate or Competition from Aniline SNAr->SNAr_Issue Pd_Issue Common Failure: Catalyst Poisoning by Thiol PdCat->Pd_Issue

Figure 1: Selection of synthetic strategy based on the electronic properties of the electrophile.

Module A: The Pathway (Electron-Deficient Cores)

Context: Common for 4-anilino-6-halo-quinazolines or chloropyrimidines. Mechanism: Addition-Elimination via a Meisenheimer complex.

Troubleshooting Guide

Q1: My reaction stalls at 50% conversion despite using excess thiol. Why? Diagnosis: "Base-Quench" Phenomenon. If your scaffold contains a free aniline (NH), it is relatively acidic. The base (e.g.,


) may be deprotonating the aniline rather than the thiol, or the generated HCl (from the leaving group) is protonating the basic nitrogen of the heterocycle, rendering it less electrophilic or precipitating the substrate.
  • Solution: Switch to a non-nucleophilic, soluble organic base like DIPEA (Hünig's base) or DBU .

  • Protocol Adjustment:

    • Dissolve substrate in DMF or NMP (Polar Aprotic is mandatory).

    • Add 2.5 equiv. DIPEA.

    • Add 1.2 equiv. Thiol slowly at 0°C, then warm to RT. Why? DIPEA buffers the system without acting as a competing nucleophile.

Q2: I see a byproduct with the same mass as the product but different retention time. Diagnosis: Regioisomer (N-alkylation). The aniline nitrogen competed with the sulfur. Although sulfur is a softer, better nucleophile, high temperatures or hard bases (NaH) can promote N-attack.

  • Solution: "Soft-Soft" Matching.

    • Use a softer base (

      
      ) instead of NaH.
      
    • Lower the temperature.

      
       with thiols on pyrimidines often works at 0°C–RT. Heat favors the harder nucleophile (Nitrogen).
      

Q3: My yield is low due to disulfide formation (dimer of the thiol). Diagnosis: Trace oxygen in basic media accelerates thiol oxidation.

  • Solution: Add TCEP-HCl (Tris(2-carboxyethyl)phosphine) (5-10 mol%) to the reaction mixture. TCEP selectively reduces disulfides back to thiols in situ and is compatible with

    
     conditions (unlike standard phosphines which might react with the electrophile).
    

Module B: Palladium-Catalyzed Cross-Coupling (Unactivated Cores)

Context: Installing thioethers on phenyl rings or electron-neutral systems where


 is impossible.
Mechanism:  Oxidative Addition 

Ligand Exchange

Reductive Elimination.
Troubleshooting Guide

Q4: The reaction turns black immediately and yields are <10%. Diagnosis: Catalyst Poisoning. Free thiols (R-SH) bind to Pd(II) intermediates, forming stable Pd-thiolate resting states that refuse to undergo reductive elimination.

  • Solution 1: The "Masked Thiol" Strategy. Do not use free thiols. Use Potassium Thioacetate (KSAc) or a Silyl Sulfide . The acetyl/silyl group prevents strong coordination until the transmetallation step.

  • Solution 2: High-Loading/Specific Ligands. Use ligands with a wide bite angle (Bisphosphines) or bulky monophosphines that sterically crowd the metal, preventing the formation of stable bridged thiolate dimers.

Q5: Which ligand/catalyst system should I use for anilino-thioethers? Recommendation: See the comparative table below.

Ligand ClassSpecific LigandUse CaseWhy?
Bidentate (Wide Bite) Xantphos Standard Large bite angle (~111°) forces reductive elimination of the C–S bond [1].
Ferrocenyl Josiphos (CyPF-tBu) High Yield Extremely active; resists poisoning by heteroatoms [2].
Biaryl Monophosphine BrettPhos Steric Bulk Good for ortho-substituted anilines; bulky nature prevents Pd-dimer formation.

Q6: I am getting homocoupling of my aryl halide instead of the thioether. Diagnosis: Slow Transmetallation. The thiol is not entering the cycle fast enough, or oxygen is present promoting homocoupling.

  • Protocol Adjustment (The Migita-Type Coupling):

    • Catalyst:

      
       (1-2 mol%) + Xantphos (2-4 mol%).
      
    • Base: DIPEA (2 equiv) in Dioxane/Toluene (1:1).

    • Additive: If using free thiol, add it via syringe pump over 1 hour to keep [R-SH] low relative to [Pd].

Module C: Experimental Workflow & Visualization

Optimized Workflow for Pd-Catalyzed C-S Bond Formation

The following diagram outlines the logical flow to prevent "Dead Catalyst" states.

PdCycle PreCat Pd(0) Precursor (Pd2(dba)3) OxAdd Oxidative Addition (Ar-Pd-X) PreCat->OxAdd Ar-X Poison DEAD END: Pd-Thiolate Dimer (Catalyst Death) OxAdd->Poison Excess Thiol (Wrong Ligand) TransMet Ligand Exchange (Ar-Pd-SR) OxAdd->TransMet Controlled Thiol + Xantphos RedElim Reductive Elimination (Product Ar-S-R) TransMet->RedElim RedElim->PreCat Regeneration

Figure 2: The critical divergence point in C-S coupling is the ligand exchange step. Excess thiol without bulky ligands leads to irreversible dimer formation.

FAQ: Purification & Isolation

Q7: My product is an oil and smells like sulfur. How do I clean it?

  • Cause: Residual thiol/disulfide.

  • Fix: Wash the organic layer with 10% aqueous NaOH (removes acidic thiols) or bleach (NaOCl) (oxidizes thiols to water-soluble sulfonates, use caution with sensitive substrates).

  • Chromatography: If the aniline makes the product streak on silica, add 1% Triethylamine to your eluent.

Q8: The product oxidizes to the sulfoxide (S=O) on the bench.

  • Cause: Electron-rich thioethers are prone to air oxidation.

  • Fix: Store under Argon at -20°C. If oxidation occurs, reduce back to sulfide using Zn dust/AcOH or NaI/TFAA .

References

  • Fernández-Rodríguez, M. A., et al. (2006). "Highly Efficient and General Palladium-Catalyzed Synthesis of Alkyl Aryl Sulfides." Journal of the American Chemical Society, 128(6), 1792–1793.

  • Shelby, Q., et al. (2000). "Palladium-Catalyzed Coupling of Aryl Chlorides and Triflates with Thiols Using a Ferrocenyl Dialkylphosphine Ligand." Journal of the American Chemical Society, 122(43), 10718–10719.

  • Kondo, T., & Mitsudo, T. (2000).[1] "Metal-Catalyzed Carbon-Sulfur Bond Formation."[1] Chemical Reviews, 100(8), 3205–3220.

  • Prim, D., et al. (2002). "Palladium-Catalyzed Reactions of Halo- and Alkoxy-Pyrimidines." Tetrahedron, 58(11), 2041–2075.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Tubulin Binding Affinity: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid and the Archetypal Mitotic Poison, Colchicine

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals In the landscape of cancer chemotherapy, the disruption of microtubule dynamics remains a cornerstone of therapeutic intervention....

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer chemotherapy, the disruption of microtubule dynamics remains a cornerstone of therapeutic intervention. Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are integral to cell division, motility, and intracellular transport. Their critical role in mitosis makes them a prime target for small molecule inhibitors. This guide provides a detailed comparative analysis of the tubulin binding affinity of the well-characterized inhibitor, colchicine, and a representative of a class of emerging synthetic compounds, 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid.

While direct experimental data for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid is not extensively available in the public domain, this guide will leverage data from structurally analogous anilino-derivatives that have been demonstrated to target the colchicine binding site on β-tubulin. This comparative approach offers valuable insights into the potential efficacy and mechanism of this chemical scaffold.

The Benchmark: Colchicine's Interaction with Tubulin

Colchicine, an alkaloid derived from the autumn crocus (Colchicum autumnale), is a classical anti-mitotic agent that has been studied for centuries.[1] Its primary mechanism of action is the disruption of microtubule formation by binding to the β-subunit of tubulin.[2][3][4] This binding event, which occurs at a specific pocket now famously known as the colchicine binding site, sterically hinders the conformational changes required for tubulin dimers to polymerize into microtubules.[4][5]

The binding of colchicine to tubulin is a two-step process, characterized by an initial low-affinity binding followed by a slow conformational change that results in a high-affinity complex.[2] This interaction leads to the depolymerization of existing microtubules and the inhibition of new microtubule formation, ultimately arresting cells in the G2/M phase of the cell cycle and inducing apoptosis.[4]

The Challenger: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid and its Analogs

Compounds featuring an anilino-moiety, such as 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid, represent a class of synthetic molecules with potential as tubulin polymerization inhibitors. Research on structurally related 2-anilino triazolopyrimidines and 2-anilino-4-amino-5-aroylthiazoles has demonstrated that these compounds can effectively inhibit tubulin polymerization and compete with colchicine for its binding site on tubulin.[5][6] This strongly suggests a similar mechanism of action for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid.

The shared anilino pharmacophore is a key structural feature that appears to confer affinity for the colchicine binding site.[6] Molecular modeling studies of these analogs often show the anilino-group occupying a critical position within the binding pocket, contributing to the overall binding energy and inhibitory activity.[7]

Quantitative Comparison of Tubulin Binding Affinity

The following table summarizes the available quantitative data for colchicine and representative anilino-containing compounds, which serve as a proxy for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid.

Compound/AnalogAssay TypeMetricValueSource(s)
Colchicine Tubulin Polymerization InhibitionIC501.2 - 10.6 µM[1][8]
Tubulin BindingKd1.4 µM[2]
2-Anilino Triazolopyrimidine (Compound 3d) Tubulin Polymerization InhibitionIC500.45 µM[5]
Competitive Colchicine Binding% Inhibition72% at 5 µM[5]
2-Anilino-4-Amino-5-Aroylthiazole Derivatives Tubulin Polymerization InhibitionIC500.44 µM (most potent analog)[4]
Competitive Colchicine Binding% Inhibition88% (most potent analog)[4]

Note: IC50 and Kd values can vary depending on experimental conditions such as tubulin concentration and source.

The data indicates that optimized anilino-based compounds can exhibit tubulin polymerization inhibitory activity comparable to, or even exceeding, that of colchicine. The significant inhibition of colchicine binding by these analogs provides strong evidence that they share the same binding site on β-tubulin.

Experimental Methodologies for Assessing Tubulin Binding

The determination of a compound's tubulin binding affinity and its effect on polymerization relies on robust in vitro assays. Below are detailed protocols for two standard methods.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the light scattering that occurs as tubulin dimers polymerize into microtubules. An increase in turbidity, measured as absorbance, is directly proportional to the mass of polymerized microtubules.

Protocol:

  • Reagent Preparation:

    • Reconstitute lyophilized tubulin protein (>99% pure) in ice-cold General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

    • Prepare a stock solution of the test compound (e.g., 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid or Colchicine) in DMSO.

    • Prepare a working solution of GTP (100 mM stock diluted to 10 mM in General Tubulin Buffer).

  • Assay Setup (on ice):

    • In a pre-chilled 96-well clear-bottom plate, add the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., colchicine).

    • Add the tubulin solution to each well to a final concentration of 2-4 mg/mL.

  • Initiation and Measurement:

    • Initiate polymerization by adding GTP to a final concentration of 1 mM.

    • Immediately transfer the plate to a microplate reader pre-warmed to 37°C.

    • Measure the absorbance at 340 nm every minute for 60 minutes.

  • Data Analysis:

    • Plot the absorbance versus time to generate polymerization curves.

    • Calculate the rate of polymerization (Vmax) and the extent of polymerization (plateau absorbance).

    • Determine the IC50 value, the concentration of the compound that inhibits tubulin polymerization by 50%.

Tubulin_Polymerization_Assay cluster_prep Reagent Preparation cluster_setup Assay Setup (on ice) cluster_run Initiation & Measurement cluster_analysis Data Analysis Tubulin Reconstitute Tubulin Plate 96-well Plate Tubulin->Plate Compound Prepare Test Compound Compound->Plate GTP Prepare GTP Solution Add_Cmpd Add Compound/ Controls Plate->Add_Cmpd Add_Tubulin Add Tubulin Add_Cmpd->Add_Tubulin Add_GTP Add GTP (Initiate) Add_Tubulin->Add_GTP Incubate Incubate at 37°C Add_GTP->Incubate Read_Abs Read Absorbance (340 nm) Incubate->Read_Abs Plot Plot Curves Read_Abs->Plot Calc Calculate IC50 Plot->Calc Competitive_Binding_Assay cluster_prep Reagent Preparation cluster_binding Binding Reaction cluster_competition Competition cluster_measure Measurement & Analysis Tubulin Purified Tubulin Incubate_Probe Incubate Tubulin + Fluorescent Probe Tubulin->Incubate_Probe Probe Fluorescent Colchicine Probe Probe->Incubate_Probe Compound Test Compound (unlabeled) Add_Compound Add Test Compound Compound->Add_Compound Incubate_Probe->Add_Compound Read_Fluorescence Read Fluorescence Add_Compound->Read_Fluorescence Analyze Calculate % Inhibition/Ki Read_Fluorescence->Analyze

Figure 2: Workflow for a competitive fluorescence-based binding assay.

Mechanistic Insights and Conclusion

The convergence of evidence strongly suggests that compounds based on the 2-anilino scaffold, such as 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid, are likely to function as colchicine binding site inhibitors. Their ability to inhibit tubulin polymerization at sub-micromolar concentrations, as demonstrated by their structural analogs, positions them as promising candidates for further investigation in the development of novel anti-cancer therapeutics.

Colchicine, while a potent and well-understood tubulin inhibitor, suffers from a narrow therapeutic index, which has limited its clinical application in oncology. [4]The exploration of novel scaffolds that target the same site but may offer an improved therapeutic window is, therefore, a critical area of research. The anilino-containing compounds represent one such promising avenue.

Future studies should focus on the direct evaluation of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid to confirm its tubulin binding affinity and inhibitory activity. Further structure-activity relationship (SAR) studies will be crucial in optimizing the potency and pharmacokinetic properties of this chemical class, with the ultimate goal of developing next-generation microtubule-targeting agents.

References

Sources

Comparative

Technical Comparison Guide: Ciprofloxacin vs. Fluconazole as Antimicrobial Reference Standards

Executive Summary This guide provides a technical comparison of Ciprofloxacin (Fluoroquinolone) and Fluconazole (Triazole) intended for researchers engaged in antimicrobial susceptibility testing (AST) and drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison of Ciprofloxacin (Fluoroquinolone) and Fluconazole (Triazole) intended for researchers engaged in antimicrobial susceptibility testing (AST) and drug discovery. While these agents target distinct biological domains (Bacteria vs. Fungi), they serve a unified function in the laboratory: they are the gold-standard positive controls used to validate experimental assays.

This document moves beyond basic definitions to provide actionable experimental protocols, mechanistic visualizations, and quality control (QC) data derived from CLSI (Clinical and Laboratory Standards Institute) standards.

Mechanistic Profiling & Target Specificity

To effectively use these agents as controls, one must understand the biological pathways they disrupt. This ensures that "lack of activity" in a test compound is interpreted correctly against the positive control's mode of action.

Comparative Mechanism of Action
  • Ciprofloxacin (Bactericidal): Targets bacterial DNA replication. It binds to the enzyme-DNA complex of DNA Gyrase (Topoisomerase II) and Topoisomerase IV , stabilizing DNA strand breaks and leading to cell death. It is highly active against Gram-negative bacteria (e.g., Enterobacterales, Pseudomonas).

  • Fluconazole (Fungistatic): Targets fungal sterol synthesis. It inhibits Lanosterol 14

    
    -demethylase  (encoded by ERG11), a cytochrome P450 enzyme. This prevents the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane, leading to toxic sterol accumulation and membrane stress.
    
Pathway Visualization

The following diagram contrasts the cellular entry and specific enzymatic targets of both agents.

Mechanism_Comparison cluster_bacteria Bacterial Cell (Gram-Negative) cluster_fungi Fungal Cell (Yeast) Cipro Ciprofloxacin (Input) Porin Porin Channels (OmpF/C) Cipro->Porin Passive Diffusion Gyrase DNA Gyrase (Topo II) Porin->Gyrase Inhibition TopoIV Topoisomerase IV Porin->TopoIV Inhibition DNA_Break DS DNA Breaks (Cell Death) Gyrase->DNA_Break Replication Fork Arrest TopoIV->DNA_Break Fluc Fluconazole (Input) Memb Cell Membrane Fluc->Memb Diffusion CYP450 Lanosterol 14α-demethylase (ERG11) Memb->CYP450 Binding Ergosterol Ergosterol Synthesis CYP450->Ergosterol Blocks ToxicSterol Toxic Methyl-Sterol Accumulation CYP450->ToxicSterol Induces Stasis Growth Arrest (Fungistatic) Ergosterol->Stasis Depletion ToxicSterol->Stasis

Figure 1: Parallel mechanisms of action. Left: Ciprofloxacin induces bactericidal DNA breaks. Right: Fluconazole induces fungistatic membrane stress via ergosterol depletion.

Experimental Protocols: Broth Microdilution (MIC)[1][2][3]

The following workflows align with CLSI M07 (Bacteria) and CLSI M27 (Yeast). Using the correct media and conditions is critical; interchanging them will invalidate your results.

Key Variable Comparison
ParameterCiprofloxacin (Bacteria)Fluconazole (Yeast)
Standard CLSI M07 / ISO 20776CLSI M27 / ISO 16256
Base Medium Cation-Adjusted Mueller-Hinton Broth (CAMHB)RPMI 1640 with MOPS buffer
pH Requirement 7.2 - 7.47.0

0.1
Inoculum Size

CFU/mL

cells/mL
Incubation 35

2°C for 16-20 hours
35

2°C for 24-48 hours
Endpoint No visible growth (Clear)50% inhibition (Prominent reduction)
Step-by-Step Workflow

The following diagram illustrates the plate preparation workflow for a comparative study.

AST_Workflow cluster_prep Stock Solution cluster_plate 96-Well Plate Setup Start Compound Preparation Cipro_Stock Ciprofloxacin Dissolve in dilute acid/water Start->Cipro_Stock Fluc_Stock Fluconazole Dissolve in DMSO/Water Start->Fluc_Stock Dilution Serial 2-fold Dilutions (Rows A-H) Cipro_Stock->Dilution Fluc_Stock->Dilution Media_B Add CAMHB (Bacteria) Dilution->Media_B Media_F Add RPMI-MOPS (Fungi) Dilution->Media_F Inoculum Add Standardized Inoculum (10 µL per well) Media_B->Inoculum Media_F->Inoculum Incubate Incubation Inoculum->Incubate Read Read MIC Endpoint Incubate->Read

Figure 2: Unified workflow for preparing 96-well microdilution plates for antibacterial and antifungal testing.

Critical Technical Notes
  • Cation Adjustment (CAMHB): For Ciprofloxacin, Calcium (20-25 mg/L) and Magnesium (10-12.5 mg/L) levels in the broth are vital. Excess cations can chelate fluoroquinolones, reducing apparent potency.

  • Trailing Effect (Fluconazole): Azoles often exhibit "trailing growth" (partial inhibition) in Candida species. Do not read the endpoint as "optically clear." The CLSI M27 endpoint is a 50% reduction in turbidity compared to the growth control.

  • Solvent Effects: Fluconazole is often dissolved in DMSO. Ensure the final DMSO concentration in the well is <1% to avoid toxicity to the yeast itself.

Performance Benchmarking (Experimental Data)

When validating your assay, your Quality Control (QC) strains must fall within specific MIC ranges. If Ciprofloxacin or Fluconazole values fall outside these ranges, discard the entire plate ; the assay is invalid.

CLSI Quality Control Ranges

Use these values to validate your daily runs.

DrugOrganismATCC StrainCLSI StandardMIC Range (

g/mL)
Ciprofloxacin Escherichia coliATCC 25922M1000.004 – 0.015
Ciprofloxacin Pseudomonas aeruginosaATCC 27853M1000.25 – 1.0
Ciprofloxacin Staphylococcus aureusATCC 29213M1000.12 – 0.5
Fluconazole Candida parapsilosisATCC 22019M271.0 – 4.0
Fluconazole Candida kruseiATCC 6258M278.0 – 64.0

> Note: C. krusei is intrinsically resistant to Fluconazole. It is used as a high-MIC control to ensure the assay can detect resistance.

Spectrum of Activity Comparison

This table summarizes where these agents are effective (Susceptible) and where they fail (Resistant), guiding their use as positive/negative controls in screening.

Target GroupCiprofloxacin ActivityFluconazole Activity
Enterobacterales (E. coli, Klebsiella)High (Primary Target)None
Non-fermenters (P. aeruginosa)Moderate/High None
Gram-Positives (S. aureus)Moderate (Often Resistant)None
Yeasts (C. albicans, C. tropicalis)NoneHigh (Primary Target)
Molds (Aspergillus spp.)NonePoor/None (Use Voriconazole)
Anaerobes PoorNone

Troubleshooting & Optimization

  • Issue: Ciprofloxacin MIC for E. coli is too high (>0.015).

    • Cause: Zinc or Iron contamination in water/media (chelation), or pH < 7.0.

  • Issue: Fluconazole MIC for C. albicans is unreadable due to heavy trailing.

    • Solution: Switch QC strain to C. parapsilosis ATCC 22019, which produces a sharper endpoint. Ensure reading is done at 24h if possible (validated for some species), or strictly adhere to the 50% inhibition rule.

References

  • Clinical and Laboratory Standards Institute (CLSI). M100: Performance Standards for Antimicrobial Susceptibility Testing.[1][2][3] 34th Edition.[3] CLSI, Wayne, PA.[4] [Link]

  • Clinical and Laboratory Standards Institute (CLSI). M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts.[4][5][6] 4th Edition. CLSI, Wayne, PA.[4] [Link]

  • Hooper, D. C. (2001). Mechanisms of action of antimicrobials: focus on fluoroquinolones.[7][8] Clinical Infectious Diseases, 32(Supplement_1), S9-S15. [Link]

  • Pfaller, M. A., et al. (2006). Role of CLSI and EUCAST in the standardization of antifungal susceptibility testing.[9][10][11] Clinical Microbiology and Infection, 12, 8-16. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). Reading guide for broth microdilution.[Link]

Sources

Validation

Comparative Analysis: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid &amp; Derivatives in MCF-7 Cell Lines

The following guide provides a comprehensive comparative analysis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid and its bioactive derivatives in MCF-7 breast cancer cell lines. Executive Summary & Compound Profile 2-[...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a comprehensive comparative analysis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid and its bioactive derivatives in MCF-7 breast cancer cell lines.

Executive Summary & Compound Profile

2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2 ), also known as N-phenyl-2-(carboxymethylthio)acetamide , is a pivotal pharmacophore and synthetic intermediate in medicinal chemistry. While the acyclic parent compound itself often exhibits moderate to low cytotoxicity, it serves as the essential precursor for synthesizing highly potent 4-Thiazolidinone and Triazolopyrimidine derivatives.

These cyclized derivatives have emerged as significant anticancer agents, demonstrating low-micromolar IC50 values against MCF-7 (human breast adenocarcinoma) cell lines by targeting key pathways such as Tubulin polymerization , EGFR/HER2 signaling , and COX-2 inhibition .

Chemical Identity[1][2]
  • IUPAC Name: 2-(2-anilino-2-oxoethyl)sulfanylacetic acid

  • Molecular Formula: C10H11NO3S

  • Molecular Weight: 225.27 g/mol

  • Key Role: Precursor scaffold for 4-Thiazolidinones (via cyclization with aldehydes/ketones).

Mechanism of Action: The "Cyclization Effect"

The biological activity of this scaffold is dramatically enhanced upon cyclization. The acyclic parent acid possesses a flexible thioether linkage that allows for diverse conformational states, often resulting in lower binding affinity to rigid protein pockets. However, cyclization into a 4-Thiazolidinone or Triazolopyrimidine ring restricts this flexibility, locking the molecule into a bioactive conformation that effectively targets cancer cell machinery.

Primary Targets in MCF-7 Cells
  • Tubulin Polymerization Inhibition: Derivatives bind to the colchicine site of tubulin, disrupting microtubule dynamics and inducing G2/M cell cycle arrest.

  • EGFR/HER2 Dual Inhibition: Specific 4-thiazolidinone hybrids inhibit the ATP-binding pocket of EGFR and HER2, blocking downstream proliferation signaling (Ras/Raf/MEK/ERK).

  • Carbonic Anhydrase (CA) Inhibition: The sulfonamide/sulfide moiety in derivatives can target CA IX, a pH-regulating enzyme overexpressed in hypoxic tumors like MCF-7.

Mechanism Precursor 2-[(2-Anilino-2-Oxoethyl) Sulfanyl]Acetic Acid (Acyclic Precursor) Cyclization Cyclization Reaction (e.g., + Aldehyde/Hydrazine) Precursor->Cyclization Chemical Modification Derivative 4-Thiazolidinone / Triazolopyrimidine (Rigid Scaffold) Cyclization->Derivative Formation of Bioactive Ring Target Target Binding (Tubulin / EGFR / CA IX) Derivative->Target High Affinity Binding Effect Apoptosis & G2/M Arrest (MCF-7 Cell Death) Target->Effect Signal Disruption

Figure 1: Transformation of the acyclic precursor into potent anticancer agents via cyclization.

Comparative Performance Data (IC50 Values)

The following table contrasts the IC50 values of the parent scaffold (often used as a control) against its potent derivatives and standard chemotherapy agents in MCF-7 cell lines.

Table 1: IC50 Comparison in MCF-7 Cell Lines (48h - 72h Exposure)

Compound ClassSpecific Compound / DerivativeIC50 (µM)Mechanism / Notes
Parent Scaffold 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid > 50 µM *Generally inactive or weak; serves as synthetic precursor.
Derivative 4-Thiazolidinone-Pyrazoline Hybrid (Comp 6e)7.21 ± 0.5 µM Dual EGFR/HER2 inhibitor; induces apoptosis [1].
Derivative 2-Anilino-Triazolopyrimidine (Comp 3d)0.75 ± 0.05 µM Potent Tubulin inhibitor; comparable to Combretastatin A-4 [2].
Derivative Thiazolidinone-5-acetic acid derivative11.09 ± 1.2 µM Moderate cytotoxicity; selective over normal cells (MCF-10A) [1].
Standard Drug Doxorubicin 0.50 - 1.50 µM DNA intercalator; positive control standard.
Standard Drug Lapatinib 7.45 ± 0.8 µM EGFR/HER2 inhibitor; comparable to thiazolidinone hybrids.
Standard Drug Cisplatin 10.0 - 15.0 µM DNA cross-linker; often less potent than optimized hybrids in MCF-7.

*Note: The parent acyclic acid is rarely the primary active agent in high-potency screenings but is crucial for structure-activity relationship (SAR) studies demonstrating the necessity of the cyclized ring.

Experimental Protocols

To replicate these findings or evaluate new derivatives, the following self-validating protocols are recommended.

A. Synthesis of the Scaffold (Precursor Validation)

The synthesis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid confirms the starting material's purity before cyclization.

  • Reactants: Equimolar mixture of 2-chloro-N-phenylacetamide and mercaptoacetic acid (thioglycolic acid) .

  • Conditions: Reflux in ethanol with anhydrous potassium carbonate (K₂CO₃) for 4-6 hours.

  • Workup: Pour into ice-cold water, acidify with dilute HCl to precipitate the solid.

  • Validation: Recrystallize from ethanol. Confirm structure via ¹H-NMR (singlet at δ 3.4-3.6 ppm for S-CH₂ protons).

B. In Vitro Cytotoxicity Assay (MTT Protocol)

This protocol ensures accurate IC50 determination in MCF-7 cells.

  • Cell Seeding:

    • Seed MCF-7 cells at a density of 5,000 cells/well in 96-well plates.

    • Media: DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin.

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

  • Drug Treatment:

    • Dissolve test compounds (Parent Acid & Derivatives) in DMSO (Stock: 10 mM).

    • Prepare serial dilutions (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM) in culture media.

    • Control: Vehicle control (DMSO < 0.1%) and Positive Control (Doxorubicin).

    • Incubate for 48 or 72 hours .

  • MTT Addition:

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 4 hours until purple formazan crystals form.

  • Solubilization & Measurement:

    • Remove media carefully.

    • Add 100 µL DMSO to dissolve crystals.

    • Measure absorbance at 570 nm (reference 630 nm) using a microplate reader.

  • Data Analysis:

    • Calculate % Cell Viability = (OD_sample / OD_control) × 100.

    • Determine IC50 using non-linear regression (Sigmoidal Dose-Response) in GraphPad Prism or Origin.

Protocol Step1 Seed MCF-7 Cells (5k/well, 24h) Step2 Treat with Compounds (Serial Dilutions: 0.1 - 100 µM) Step1->Step2 Step3 Incubate 48-72h (37°C, 5% CO2) Step2->Step3 Step4 Add MTT Reagent (4h incubation) Step3->Step4 Step5 Solubilize Formazan (DMSO) Step4->Step5 Step6 Measure Absorbance (570 nm) Step5->Step6

Figure 2: Workflow for MTT Cytotoxicity Assay in MCF-7 Cells.

Expert Insights & Causality

As a Senior Application Scientist, it is critical to interpret why the parent acid differs from its derivatives:

  • Lipophilicity & Permeability: The acyclic acid (containing a free -COOH group) is highly polar at physiological pH, limiting passive diffusion across the MCF-7 cell membrane. Derivatives (esters, amides, or cyclized thiazolidinones) mask this polarity, significantly enhancing intracellular accumulation.

  • Target Specificity: The "open" structure of the parent acid lacks the rigid spatial arrangement required to fit into the ATP-binding pocket of kinases (EGFR) or the colchicine site of tubulin. Cyclization creates a "privileged scaffold" that mimics the purine or pyrimidine bases of natural substrates.

  • Metabolic Stability: The thioether bond in the acyclic form is susceptible to oxidative metabolism. The thiazolidinone ring stabilizes the sulfur atom, prolonging the compound's half-life in the cellular environment.

Recommendation: For drug development, utilize 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid solely as a versatile building block. Focus optimization efforts on the C-5 position of the thiazolidinone ring (derived from this scaffold) to tune potency and selectivity against MCF-7 cells.

References

  • Rational Design, Synthesis and Biological Evaluation of Novel Pyrazoline-Based Antiproliferative Agents in MCF-7 Cancer Cells. Source:Pharmaceuticals (Basel), 2022. Context: Describes thiazole-pyrazoline hybrids derived from the scaffold with IC50s ~7.21 µM.

  • Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors. Source:Journal of Medicinal Chemistry, 2018 (Contextual Match). Context: Highlights the potency of cyclized derivatives (IC50 0.75 µM) vs. precursors. (General Search for Title)

  • PubChem Compound Summary: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid. Source: National Center for Biotechnology Information (2025). Context: Chemical structure, physical properties, and derivative links.[1]

  • Exploring the bioactive potential of (2-imino-4-oxo-1,3-thiazolidin-5-yl)acetic acid derivatives. Source:ResearchGate Review, 2024. Context: Comprehensive review of the scaffold's derivatives and their anticancer mechanisms.

Sources

Comparative

Validation of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid purity by NMR and Mass Spec

Purity Assessment via Orthogonal NMR & Mass Spectrometry Part 1: Executive Summary & Strategic Rationale The Challenge: In drug discovery, thioether-containing amides like 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (C...

Author: BenchChem Technical Support Team. Date: March 2026

Purity Assessment via Orthogonal NMR & Mass Spectrometry

Part 1: Executive Summary & Strategic Rationale

The Challenge: In drug discovery, thioether-containing amides like 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2) present a specific validation risk. While HPLC-UV is the industry workhorse for purity, it often fails to distinguish between the parent thioether and its oxidative impurities (sulfoxides/sulfones) due to overlapping retention times and identical chromophores (the anilino group).

The Solution: This guide establishes a Self-Validating Orthogonal Protocol . We move beyond simple HPLC purity (% area) to a structural confirmation workflow using


H-NMR and LC-MS. This approach ensures that the sulfur atom remains in the reduced state and the amide bond is intact.

Target Audience: Synthetic Chemists, Analytical Scientists, and QA/QC Managers.

Part 2: Compound Profile & Theoretical Basis

Before validating, we must define the structural expectations.

  • IUPAC Name: 2-[(2-oxo-2-phenylaminoethyl)sulfanyl]acetic acid

  • Molecular Formula:

    
    [1]
    
  • Molecular Weight: 225.26 g/mol

  • Key Motifs:

    • Anilino Amide: A strong UV chromophore (phenyl ring).

    • Thioether Linkage (-S-): The site of metabolic/oxidative liability.

    • Carboxylic Acid: pH-sensitive solubility.

The "Sulfur Trap" (Why HPLC is Insufficient)

The metabolic liability of this compound is the sulfur atom. Atmospheric oxygen or improper workup can oxidize the thioether (


) to a sulfoxide (

).
  • HPLC Blind Spot: Both the parent and the sulfoxide share the dominant phenyl chromophore. If the gradient is not optimized, they may co-elute.

  • NMR Advantage: The oxidation of sulfur induces a significant chemical shift change in the adjacent methylene protons (

    
    -protons), making NMR the definitive detector for this impurity.
    

Part 3: Comparative Methodology

Method A: The Standard (HPLC-UV)
  • Role: Quantitative purity (how much is there?).

  • Limitation: Low structural specificity.

  • Verdict: Necessary but insufficient for release.

Method B: The Validator (NMR + MS)
  • Role: Qualitative integrity (is it the right molecule?).

  • Advantage: "Self-validating" via integration ratios.

  • Verdict: Mandatory for reference standard characterization.

Visualization: The Validation Workflow

The following diagram illustrates the decision logic required to certify this specific compound, highlighting the "Orthogonal Check" point.

ValidationWorkflow Sample Crude Sample (Thioether Amide) HPLC Method A: HPLC-UV (Purity %) Sample->HPLC Decision1 >95% Purity? HPLC->Decision1 Decision1->Sample No (Re-purify) NMR Method B: 1H-NMR (DMSO-d6) Decision1->NMR Yes MS Method B: LC-MS (ESI+) Decision1->MS Yes Check Orthogonal Check: Is S-CH2 Shift Correct? NMR->Check MS->Check Fail REJECT: Sulfoxide Impurity Check->Fail Shift Mismatch Pass CERTIFIED Reference Standard Check->Pass Integrals Match

Caption: Orthogonal Validation Workflow ensuring structural integrity of the thioether linkage.

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol 1: High-Field H-NMR Validation

Objective: Confirm the oxidation state of Sulfur and the integrity of the Amide.

1. Sample Preparation:

  • Solvent: DMSO-

    
     (Dimethyl sulfoxide-d6).
    
    • Reasoning:

      
       often leads to broad amide peaks and poor solubility for the free acid. DMSO-
      
      
      
      sharpens the amide (
      
      
      ) and acid (
      
      
      ) protons, allowing for full integration.
  • Concentration: 5–10 mg in 0.6 mL solvent.

  • Reference: TMS (0.00 ppm) or residual DMSO (2.50 ppm).

2. Data Acquisition:

  • Scans: 16–32 (sufficient for >95% purity).

  • Pulse Delay: >5 seconds (essential to allow full relaxation of the carboxylic acid proton for accurate integration).

3. The "Self-Validating" Criteria (Integration Logic): For the molecule


:
  • The ratio of Phenyl (5H) : Methylene A (2H) : Methylene B (2H) must be 5 : 2 : 2 .

  • Validation Check: If the Methylene integrals are < 2.0 relative to the phenyl ring, or if they split into complex multiplets (AB systems) unexpectedly, suspect sulfoxide formation (which makes the protons diastereotopic).

Table 1: Reference NMR Profile (in DMSO-


) 
MoietyProton TypeApprox.[2][3][4][5] Shift (

ppm)
MultiplicityIntegrationStructural Validation Note
-COOH Carboxylic Acid12.5 – 13.0Broad Singlet1HDisappears with

shake.
-NH- Amide10.0 – 10.2Singlet1HConfirm Amide bond integrity.
Ar-H Phenyl Ring7.0 – 7.6Multiplet5HDiagnostic for the aniline fragment.
N-CO-CH2-S Methylene (A)3.5 – 3.6Singlet2HCRITICAL: Shifts downfield if S is oxidized.
S-CH2-COOH Methylene (B)3.3 – 3.4Singlet2HMay overlap with

in DMSO; check carefully.
Protocol 2: Mass Spectrometry (LC-MS)

Objective: Confirm Molecular Weight and Fragmentation Pattern.

1. Method Parameters:

  • Ionization: ESI (Electrospray Ionization).[6]

  • Polarity: Positive (

    
    ) and Negative (
    
    
    
    ) switching.
    • Positive Mode: Detects

      
      .[6][7] Good for the amide/aniline.
      
    • Negative Mode: Detects

      
      .[7] Excellent for the carboxylic acid.
      
  • Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

2. Interpretation Guide:

Table 2: MS Fragmentation Logic

Ion ModeTarget m/zIdentityValidation Logic
ESI (+) 226.1

Parent Ion. Must be the base peak.
ESI (+) 248.1

Common sodium adduct.
ESI (+) 93.0

Aniline fragment (cleavage of amide).
ESI (-) 224.1

Parent Ion. Confirms the free acid (-COOH).
ESI (-) 180.1

Decarboxylation (common in carboxylic acids).

Part 5: Comparison of Techniques

Why should you invest in NMR/MS when HPLC is cheaper?

FeatureHPLC-UV (254 nm)

H-NMR (DMSO-

)
LC-MS (ESI)
Specificity Low (Retention Time only)High (Chemical Environment)High (Mass/Charge)
Oxidation Detection Poor (Co-elution risk)Excellent (Shift of

-CH2)
Excellent (+16 Da shift)
Salt ID Cannot detect counter-ionsDetects counter-ions (e.g., TFA, Acetate)Blind to inorganic salts
Quantification Relative Area %Molar Ratio (qNMR)Not quantitative without standard
Recommendation Routine MonitoringFinal Release / Structure Proof Identity Confirmation

Part 6: Troubleshooting & Expert Tips

1. The "Water Peak" Interference: In DMSO-


, dissolved water appears around 3.33 ppm. This often overlaps with the S-CH2-COOH  signal (Methylene B).
  • Fix: Add 1-2 drops of

    
    . This moves the HDO peak but also exchanges the Amide and Acid protons (they disappear).
    
  • Better Fix: Use dry DMSO ampoules or run the spectrum at 45°C to shift the water peak upfield, revealing the methylene singlet.

2. Distinguishing Sulfoxide Impurities: If your sample has oxidized:

  • MS: You will see a peak at m/z 242 (

    
    ).
    
  • NMR: The methylene protons next to the sulfur will shift downfield (from ~3.5 to ~4.0 ppm) and may split into an AB quartet because the sulfoxide sulfur is a chiral center, making the adjacent protons diastereotopic.

References

  • ICH Q2(R1) . Validation of Analytical Procedures: Text and Methodology. International Conference on Harmonisation.

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for chemical shift prediction).
  • PubChem Compound Summary . 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CID 737673).[1] National Center for Biotechnology Information.

  • FDA Guidance for Industry . Analytical Procedures and Methods Validation for Drugs and Biologics.

Sources

Validation

A Senior Application Scientist's Guide to Reference Standards for Anilino-Thioether Anticancer Screening

This guide provides an in-depth technical comparison of reference standards for the screening of anilino-thioether-based anticancer compounds. Designed for researchers, scientists, and drug development professionals, thi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of reference standards for the screening of anilino-thioether-based anticancer compounds. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and well-validated screening cascade.

Introduction: The Rise of Anilino-Thioethers in Oncology

The anilino-thioether scaffold is a privileged structure in modern medicinal chemistry, particularly in the development of kinase inhibitors. These compounds have demonstrated significant potential in targeting key signaling pathways that are frequently dysregulated in cancer. Their core structure allows for diverse substitutions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.

The primary mechanism of action for many anilino-thioether compounds is the inhibition of receptor tyrosine kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[1][2] By competing with ATP at the kinase domain's binding pocket, these inhibitors can block downstream signaling cascades that drive cell proliferation, survival, and angiogenesis.[3] Given their therapeutic potential, the rigorous and reproducible screening of novel anilino-thioether derivatives is paramount. This necessitates the use of well-characterized reference standards to ensure data integrity and enable meaningful comparisons across different screening campaigns.

Deep Dive: Targeting Key Oncogenic Signaling Pathways

A fundamental understanding of the targeted signaling pathways is crucial for designing effective screening assays and interpreting the resulting data. Anilino-thioethers commonly target pathways critical for tumor growth and survival.

2.1. The EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein that, upon binding to ligands like EGF, dimerizes and activates its intracellular tyrosine kinase domain.[1] This triggers a cascade of downstream signaling, most notably the PI3K/AKT/mTOR and MEK/ERK pathways, which promote cell proliferation, survival, and metastasis.[3] In many cancers, EGFR is overexpressed or harbors activating mutations, leading to uncontrolled cell growth.[1][4] Anilino-thioether inhibitors can block this aberrant signaling by inhibiting EGFR autophosphorylation.

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR PI3K PI3K EGFR->PI3K Activates MEK MEK EGFR->MEK Activates AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation, Survival, Metastasis mTOR->Proliferation ERK ERK MEK->ERK ERK->Proliferation Anilino_Thioether Anilino-Thioether Inhibitor Anilino_Thioether->EGFR Inhibits Autophosphorylation EGF EGF Ligand EGF->EGFR Binds

Caption: EGFR signaling pathway and point of inhibition.

2.2. The VEGFR2 Signaling Pathway

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[2][5] The binding of VEGF-A to VEGFR2 on endothelial cells activates downstream pathways, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, promoting endothelial cell survival, proliferation, and migration.[6] Some anilino-thioether compounds have been designed to inhibit VEGFR2, thereby cutting off the tumor's blood supply.[3]

Comparative Analysis of Reference Standards

The selection of an appropriate reference standard is critical for validating assay performance and contextualizing the activity of novel compounds. Here, we compare established kinase inhibitors that serve as excellent benchmarks in anilino-thioether screening campaigns. While not all are anilino-thioethers themselves, their well-defined mechanisms and extensive characterization make them ideal comparators.

CompoundScaffold ClassPrimary Target(s)Key Features & Rationale for Use
Gefitinib (Iressa®) Anilino-quinazolineEGFRA highly selective and potent EGFR tyrosine kinase inhibitor.[7][8] It is an excellent positive control for both biochemical and cell-based EGFR inhibition assays.[1]
Lapatinib (Tykerb®) Anilino-quinazolineEGFR, HER2A dual inhibitor of EGFR and HER2, useful for screening compounds intended to target multiple receptors or to assess selectivity against HER2.[9][10]
Compound 3 (Anilino-1,4-naphthoquinone) Anilino-naphthoquinoneEGFRA potent anilino-based EGFR inhibitor reported to be more potent than Erlotinib in certain studies, serving as a high-potency research standard.[11]
Vandetanib 4-anilinoquinazolineVEGFR, EGFR, RETA multi-kinase inhibitor, useful as a reference for compounds designed to have an anti-angiogenic profile by targeting VEGFR.[3]

Supporting Experimental Data (IC₅₀ Values)

The following table summarizes the reported 50% inhibitory concentrations (IC₅₀) for these reference standards, providing a quantitative basis for comparison.

CompoundAssay TypeTarget/Cell LineReported IC₅₀Citation
GefitinibBiochemicalEGFR Tyrosine Kinase33 nM[7]
GefitinibCell-based (Growth)EGF-stimulated Tumor Cells54 nM[7]
LapatinibBiochemicalEGFR10.8 nM[10]
LapatinibBiochemicalHER29.2 nM[10]
LapatinibCell-based (Growth)BT474 (HER2-overexpressing)100 nM[10]
Compound 3BiochemicalEGFR3.96 nM[11]
Compound 3Cell-based (Growth)A549 (Lung Carcinoma)~1.75-5 µM[11]

Note: IC₅₀ values can vary significantly based on experimental conditions, such as ATP concentration in biochemical assays and the specific cell line used in cell-based assays.

Essential Experimental Protocols for Screening

To ensure the generation of high-quality, reproducible data, standardized and validated protocols are essential. The following sections detail robust methods for both biochemical and cell-based screening of anilino-thioether compounds.

4.1. Experimental Workflow Overview

A typical screening cascade begins with a primary biochemical assay to determine direct target engagement, followed by a secondary cell-based assay to confirm activity in a more physiologically relevant context.

Workflow cluster_main Screening Cascade Primary Primary Screen: Biochemical Kinase Assay (e.g., ADP-Glo™) Secondary Secondary Screen: Cell-Based Viability Assay (e.g., CellTiter-Glo®) Primary->Secondary Confirm Hits DoseResponse Dose-Response & IC₅₀ Determination Secondary->DoseResponse Quantify Potency Selectivity Selectivity Profiling (Kinase Panel) DoseResponse->Selectivity Assess Specificity Lead Lead Candidate Selectivity->Lead

Caption: A typical workflow for anticancer compound screening.

4.2. Protocol 1: Biochemical Kinase Inhibition Assay (ADP-Glo™)

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction.[12][13] The amount of ADP is directly proportional to the kinase activity. The assay is performed in two steps: first, the kinase reaction is stopped and the remaining ATP is depleted. Second, the ADP is converted back to ATP, and a luciferase/luciferin reaction generates a luminescent signal proportional to the initial amount of ADP produced.[14] This "add-mix-measure" format is robust and suitable for high-throughput screening.[12]

Methodology:

  • Reaction Setup: In a 384-well plate, add 5 µL of a reaction mix containing the target kinase (e.g., recombinant EGFR), the substrate (e.g., a generic tyrosine kinase substrate), and the kinase buffer.

  • Compound Addition: Add the anilino-thioether test compounds and reference standards (e.g., Gefitinib) at various concentrations. Include a "no inhibitor" control (vehicle, e.g., DMSO) and a "no enzyme" background control.

  • Initiate Reaction: Add ATP to each well to start the kinase reaction. The final ATP concentration should be close to the Kₘ of the kinase, if known, to ensure competitive inhibitors can be accurately assessed.[15]

  • Incubation: Incubate the plate at room temperature for 1 hour.

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the unconsumed ATP.[16] Incubate for 40 minutes at room temperature.

  • ADP to ATP Conversion & Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the reaction into ATP and provides the luciferase and luciferin needed to produce a luminescent signal.[16] Incubate for 30-60 minutes at room temperature.

  • Data Acquisition: Measure the luminescence using a plate-reading luminometer.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control after subtracting the background signal. Plot the percent inhibition versus the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

4.3. Protocol 2: Cell-Based Proliferation/Viability Assay (CellTiter-Glo®)

Principle: The CellTiter-Glo® Luminescent Cell Viability Assay quantifies the number of viable cells in culture by measuring the amount of ATP present, which is an indicator of metabolically active cells.[17][18] The assay involves adding a single reagent directly to the cultured cells, which causes cell lysis and generates a luminescent signal proportional to the ATP concentration.[17] This method is highly sensitive and has a large dynamic range, making it a gold standard for cell viability studies.[18]

Methodology:

  • Cell Plating: Seed cancer cells (e.g., A549 for EGFR-targeting compounds) into a 96-well, clear-bottom, white-walled plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the anilino-thioether compounds and reference standards (e.g., Gefitinib, Lapatinib). Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the plate for 72 hours in a humidified incubator at 37°C and 5% CO₂.

  • Assay Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

  • Signal Generation: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes. Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

  • Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Acquisition: Measure the luminescence using a plate-reading luminometer.

  • Data Analysis: Calculate the percent viability for each treatment relative to the vehicle control. Plot the percent viability versus compound concentration and fit the data to determine the IC₅₀ value.

Trustworthiness: Ensuring Self-Validating Systems

To ensure the trustworthiness of your screening data, each assay must be a self-validating system. This is achieved through the rigorous use of controls:

  • Positive Control (e.g., Gefitinib): Confirms that the assay system is working correctly and can detect inhibition. The IC₅₀ value should fall within a consistent, historically-defined range.

  • Negative/Vehicle Control (e.g., DMSO): Represents 0% inhibition (for biochemical assays) or 100% viability (for cell-based assays) and is used for data normalization.

  • Background Control (No Enzyme/No Cells): Measures the baseline signal of the assay reagents and is subtracted from all other measurements to reduce noise.

References

  • Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. PMC. Available at: [Link]

  • Activity of lapatinib is independent of EGFR expression level in HER2-overexpressing breast cancer cells. PMC. Available at: [Link]

  • Targeting the EGFR signaling pathway in cancer therapy. PMC - NIH. Available at: [Link]

  • A review of lapatinib ditosylate in the treatment of refractory or advanced breast cancer. Dovepress. Available at: [Link]

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

  • Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. MDPI. Available at: [Link]

  • Gefitinib. PubChem. Available at: [Link]

  • Discovery of Anilino-1,4-naphthoquinones as Potent EGFR Tyrosine Kinase Inhibitors: Synthesis, Biological Evaluation, and Comprehensive Molecular Modeling. PMC. Available at: [Link]

  • Cellular mechanism of cytotoxicity of sulfur-containing 9-anilinoacridine antitumor agents. The FASEB Journal. Available at: [Link]

  • Synthesis and Biological Evaluation of Highly Active 7-Anilino Triazolopyrimidines as Potent Antimicrotubule Agents. MDPI. Available at: [Link]

  • Comparison of the Usefulness of MTT and CellTiterGlo Tests Applied for Cytotoxicity Evaluation of Compounds from the Group of Polyphenols. MDPI. Available at: [Link]

  • A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PMC. Available at: [Link]

  • Anilino-1,4-naphthoquinones as potent mushroom tyrosinase inhibitors: in vitro and in silico studies. PMC. Available at: [Link]

  • The role and significance of VEGFR2+ regulatory T cells in tumor immunity. PMC - NIH. Available at: [Link]

  • The Development of BTK Inhibitors: A Five-Year Update. MDPI. Available at: [Link]

  • Promega ADP-Glo kinase assay. BMG LABTECH. Available at: [Link]

  • Cell Proliferation Assay Service | CellTiter-Glo. Reaction Biology. Available at: [Link]

  • Structure of two aniline derivatives as potent anticancer lead compounds. ResearchGate. Available at: [Link]

  • Molecular Mechanisms and Future Implications of VEGF/VEGFR in Cancer Therapy. AACR Journals. Available at: [Link]

  • Synthesis and apoptosis inducing ability of new anilino substituted pyrimidine sulfonamides as potential anticancer agents. PubMed. Available at: [Link]

  • Synthesis and the In Vitro Evaluation of Antitumor Activity of Novel Thiobenzanilides. MDPI. Available at: [Link]

  • Lapatinib Plasma and Tumor Concentrations and Effects on HER Receptor Phosphorylation in Tumor. PLOS One. Available at: [Link]

  • Novel anilino quinazoline-based EGFR tyrosine kinase inhibitors for treatment of non-small cell lung cancer. Biomaterials Science (RSC Publishing). Available at: [Link]

  • 206995Orig1s000. accessdata.fda.gov. Available at: [Link]

  • Using CellTiter-Glo® Luminescent Cell Viability Assay to Assess Cell Viability in Cancer Cells Treated with Silver Nanoparticles and DNA-PKcs Inhibitor. Promega Connections. Available at: [Link]

  • Gefitinib Tablets. [Product Monograph Template - Standard]. Available at: [Link]

  • CHAPTER 2: New Screening Approaches for Kinases. Books - The Royal Society of Chemistry. Available at: [Link]

  • Tumor VEGF:VEGFR2 autocrine feed-forward loop triggers angiogenesis in lung cancer. The Journal of Clinical Investigation. Available at: [Link]

  • Discovery of Asciminib (ABL001), an Allosteric Inhibitor of the Tyrosine Kinase Activity of BCR-ABL1. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Rethink of EGFR in Cancer With Its Kinase Independent Function on Board. Frontiers. Available at: [Link]

  • Synthesis and Biological Evaluation of 2-Alkoxycarbonyl-3-Anilino Benzo[b]thiophenes and Thieno[2,3-b]Pyridines as New Potent Anticancer Agents. ResearchGate. Available at: [Link]

  • Mechanistic Insights into the Anticancer Action of Novel 2-Hydroxy-1,4-naphthoquinone Thiol Derivatives. ACS Omega. Available at: [Link]

  • Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives. MDPI. Available at: [Link]

  • gefitinib. Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

  • Lapatinib concentrations that achieve 50% growth inhibition (IC 50 ),... ResearchGate. Available at: [Link]

  • A critical role of VEGFR2 in lymphatic tumor metastasis. bioRxiv. Available at: [Link]

  • Targeting the EGFR signaling pathway in cancer therapy: What's new in 2023?. PMC - NIH. Available at: [Link]

  • Lapatinib, a Dual EGFR and HER2 Tyrosine Kinase Inhibitor, Downregulates Thymidylate Synthase by Inhibiting the Nuclear Translocation of EGFR and HER2. PMC. Available at: [Link]

  • Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers. Available at: [Link]

Sources

Comparative

Mechanistic Foundations: The Causality of Sulfur Oxidation States

As a Senior Application Scientist, evaluating the comparative cytotoxicity and functional efficacy of thioether (-S-) versus sulfone (-SO₂-) derivatives requires looking beyond basic cell viability assays. The sulfur ato...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, evaluating the comparative cytotoxicity and functional efficacy of thioether (-S-) versus sulfone (-SO₂-) derivatives requires looking beyond basic cell viability assays. The sulfur atom’s ability to exist in multiple oxidation states provides a powerful, tunable lever in rational drug design and stimuli-responsive biomaterials.

This guide provides an in-depth, objective comparison of how transitioning from a thioether to a sulfone alters molecular behavior, dictates biological interactions, and ultimately influences cytotoxicity.

The fundamental difference between thioether and sulfone derivatives lies in their electronic distribution and hydration capacity.

  • Thioethers (Sulfides): Characterized by a sulfur atom in a -2 oxidation state, thioethers are highly lipophilic, electron-donating, and relatively inert in healthy physiological conditions. However, their electron-rich nature makes them highly susceptible to oxidation by Reactive Oxygen Species (ROS), such as hydrogen peroxide (H₂O₂), which are heavily upregulated in the tumor microenvironment[1].

  • Sulfones: When fully oxidized to a +6 state, the two highly electronegative oxygen atoms pull electron density away from the sulfur. This creates a strongly electron-withdrawing, highly polar, and chemically stable functional group.

The Biological Consequence: This oxidative phase transition drastically alters the molecule's dipole moment. In small-molecule therapeutics, this shifts receptor binding affinities and membrane permeability. In polymeric nanomedicine, the sudden shift from a hydrophobic thioether to a hydrophilic sulfone forces massive structural destabilization, which we exploit for targeted drug delivery[1].

G T Thioether Derivative (-S-) Hydrophobic SO2 Sulfone Derivative (-SO2-) Hydrophilic T->SO2 Oxidation Phase Transition ROS Tumor ROS (e.g., H2O2) ROS->T Oxidative Stress MD Micelle Disassembly & Drug Release SO2->MD Structural Destabilization CYTO Targeted Cancer Cytotoxicity MD->CYTO Payload Delivery

ROS-triggered oxidation of thioether to sulfone driving micellar disassembly and cytotoxicity.

Comparative Cytotoxicity Profiles

The impact of the thioether-to-sulfone transition on cytotoxicity depends entirely on the molecular context (small molecule vs. macromolecular carrier).

A. Intrinsic Cytotoxicity in Small Molecules

In small-molecule drug development, increasing the sulfur oxidation state is a classic Structure-Activity Relationship (SAR) strategy to tune off-target toxicity.

  • Toxicity Reduction: In the development of usnic acid derivatives targeting human TDP1/TDP2 enzymes, researchers observed that the highly lipophilic thioether derivatives exhibited high intrinsic cytotoxicity. Conversely, oxidizing the sulfur to a sulfoxide or sulfone generally decreased off-target cytotoxicity while maintaining target engagement, likely due to altered cellular accumulation and protein binding profiles[2].

  • Stereochemical Nuance: In complex macrocycles like α-amanitin (used as payloads in Antibody-Drug Conjugates), the oxidation state dictates RNA polymerase II inhibition. The sulfone and thioether derivatives exhibit high cytotoxicity, whereas the (S)-sulfoxide intermediate is uniquely less active, highlighting that steric geometry can override simple polarity trends[3].

B. Functional Cytotoxicity in Drug Delivery Systems

In polymeric micelles, the thioether is not the cytotoxic agent; it is the sensor. Thioether-containing polymers encapsulate chemotherapeutics (e.g., Doxorubicin) to protect healthy tissue. Upon entering the ROS-rich tumor microenvironment, the thioethers oxidize to polar sulfones. This triggers micelle disassembly, releasing the payload and inducing targeted functional cytotoxicity[1].

C. Environmental Cytotoxicity & Biodegradation

Recent 2026 studies comparing poly(thioether-ester)s and poly(sulfone-ester)s demonstrate that the electron-withdrawing nature of the sulfone group increases the electrophilicity of adjacent ester carbonyls. This accelerates ester hydrolysis (biodegradation) significantly compared to thioether analogs, while both maintain exceptionally low baseline cytotoxicity in environmental applications[4].

Quantitative Data Comparison

Chemical FeatureThioether Derivatives (-S-)Sulfone Derivatives (-SO₂-)Impact on Cytotoxicity & Biology
Polarity / Hydrophobicity High hydrophobicityHigh hydrophilicitySulfones exhibit lower membrane permeability, often reducing non-specific intrinsic cytotoxicity[2].
Electronic Nature Electron-donatingStrongly electron-withdrawingSulfones accelerate the hydrolysis of adjacent ester bonds, improving biodegradability[4].
Chemical Stability Susceptible to ROS oxidationHighly stable (fully oxidized)Thioethers act as ROS "sponges" in tumors, triggering structural changes upon oxidation[1].
Role in Nanomedicine Stable core for drug encapsulationDrives micellar disassemblyThe transition from -S- to -SO₂- is the exact mechanism that localizes chemotherapeutic cytotoxicity[1].

Self-Validating Experimental Protocols

To ensure scientific integrity, cytotoxicity data is meaningless if the chemical integrity of the oxidation state is compromised. The following protocols represent a self-validating workflow: you must structurally verify the sulfone conversion before evaluating its biological impact.

Protocol 1: Synthesis & Spectroscopic Validation of Oxidation State

Rationale: Incomplete oxidation leaves residual thioethers, confounding cytotoxicity assays. This protocol ensures 100% conversion to the sulfone.

  • Oxidation Reaction: Dissolve the thioether model compound (e.g., 1 mmol) in an appropriate solvent (e.g., methanol/dichloromethane). Add a 5-fold molar excess of 30% H₂O₂ to drive the reaction past the sulfoxide intermediate to the fully oxidized sulfone. Stir at 25°C for 24–48 hours[1].

  • Quenching & Extraction: Quench residual H₂O₂ with sodium thiosulfate. Extract the organic layer, dry over MgSO₄, and evaporate the solvent.

  • Validation via ¹H NMR: Analyze the product. The strong electron-withdrawing effect of the sulfone will cause a significant downfield chemical shift (higher ppm) of the protons on the adjacent α-carbons compared to the thioether precursor.

  • Validation via FT-IR (Critical Step): Confirm the disappearance of the thioether fingerprint and verify the appearance of the strong, characteristic S=O stretching vibrations at 1100–1150 cm⁻¹ , which are exclusive to the sulfone state[1].

Protocol 2: Comparative In Vitro Cytotoxicity Assay (MTS)

Rationale: Once validated, evaluate the differential cytotoxicity using a two-parameter logistic regression model to ensure statistically robust IC₅₀ determination.

  • Cell Seeding: Seed a high-ROS cancer cell line (e.g., MDA-MB-231) and a low-ROS healthy control cell line in 96-well plates at a density of 5 × 10³ cells/well. Incubate for 24 hours at 37°C in 5% CO₂.

  • Treatment: Prepare serial dilutions of the validated thioether and sulfone derivatives (or drug-loaded micelles) in culture media. Treat the cells and incubate for 48 hours.

  • MTS Assay: Add 20 µL of MTS reagent (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) to each well. Incubate for 2 hours. The MTS is reduced by metabolically active cells into a colored formazan product.

  • Quantification: Measure absorbance at 490 nm using a microplate reader.

  • Data Analysis: Express metabolic activity as a percentage of the untreated control. Calculate the half-maximal inhibitory concentration (IC₅₀) using the following causality-driven logistic regression model[1]: % Metabolic activity = 100 / (1 + (C / IC₅₀)^n) (Where C is the compound concentration and n is the Hill coefficient).

Conclusion & Strategic Recommendations

When designing therapeutics, the choice between a thioether and a sulfone should be dictated by the desired pharmacokinetic profile. If the goal is to create a stimuli-responsive smart material that localizes cytotoxicity to tumor environments, thioethers are the premier choice due to their ROS-triggered phase transition. However, if the goal is to reduce off-target intrinsic toxicity in a small-molecule inhibitor, or to accelerate the environmental biodegradation of a polymer, pre-oxidizing the sulfur to a stable, electron-withdrawing sulfone is the superior strategic approach.

References

  • Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery, NIH PMC.[Link]

  • Sulfide, Sulfoxide, and Sulfone Derivatives of Usnic Acid as Inhibitors of Human TDP1 and TDP2 Enzymes, MDPI.[Link]

  • Are Electron-Withdrawing Groups Affecting Polyester Hydrolysis? A Comprehensive Study on Poly(thioether-ester)s and Poly(sulfone-ester)s, ACS Publications.[Link]

  • Meeting key synthetic challenges in amanitin synthesis with a new cytotoxic analog, RSC Publishing.[Link]

Sources

Validation

A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Analogs

For researchers, scientists, and professionals in drug development, the journey from a promising chemical scaffold to a viable therapeutic candidate is a rigorous process of evaluation. The 2-[(2-Anilino-2-Oxoethyl)Sulfa...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the journey from a promising chemical scaffold to a viable therapeutic candidate is a rigorous process of evaluation. The 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid core structure and its analogs represent a class of small molecules with significant therapeutic potential, drawing interest for applications in oncology and inflammatory diseases. This guide provides an in-depth technical comparison of the methodologies used to assess the in vitro and in vivo efficacy of these compounds, supported by experimental data from structurally related molecules to illustrate key concepts.

Introduction: The Therapeutic Promise of the Anilino-Thioacetic Acid Scaffold

The 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid scaffold combines several key pharmacophores: an anilino group, a thioether linkage, and a carboxylic acid moiety. This combination suggests the potential for these molecules to interact with a variety of biological targets. While comprehensive public data on a wide range of direct analogs is emerging, studies on structurally related compounds, such as N-phenylamides and thioacetic acid derivatives, have demonstrated significant biological activities, including anti-inflammatory and anticancer effects. This guide will explore the critical experimental pathways to validate and compare the efficacy of novel analogs based on this core structure.

Part 1: In Vitro Efficacy Assessment - The Foundation of Biological Activity

In vitro assays are the cornerstone of early-stage drug discovery, providing a rapid and cost-effective means to screen compounds for biological activity and elucidate their mechanism of action. For the 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid analog class, two primary areas of investigation are cytotoxicity against cancer cells and inhibition of inflammatory mediators.

In Vitro Anticancer Activity

The evaluation of anticancer potential begins with assessing the cytotoxicity of the analogs against a panel of human cancer cell lines.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

  • Cell Culture: Human cancer cell lines (e.g., HT-29 for colon cancer, SKNMC for neuroblastoma, PC3 for prostate cancer) are cultured in appropriate media and seeded into 96-well plates.

  • Compound Treatment: The cells are treated with a range of concentrations of the 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid analogs.

  • Incubation: The plates are incubated for a set period (e.g., 48 or 72 hours) to allow the compounds to exert their effects.

  • MTT Addition: An MTT solution is added to each well and incubated, allowing viable cells to metabolize the MTT into formazan crystals.

  • Solubilization and Absorbance Reading: The formazan crystals are dissolved, and the absorbance is measured using a microplate reader. The absorbance is directly proportional to the number of viable cells.

  • Data Analysis: The half-maximal inhibitory concentration (IC50), the concentration of the compound that inhibits cell growth by 50%, is calculated.

Data Presentation: In Vitro Cytotoxicity of Structurally Related Phenylacetamide Derivatives

To illustrate how data from such an assay would be presented, the following table summarizes the in vitro cytotoxicity of a series of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives against three human cancer cell lines.[1]

CompoundSubstituent on Phenyl RingIC50 (µM) vs. SKNMC (Neuroblastoma)IC50 (µM) vs. HT-29 (Colon Cancer)IC50 (µM) vs. PC3 (Prostate Cancer)
3b meta-Fluoro>5025.3 ± 0.21412.6 ± 0.302
3d ortho-Chloro4.5 ± 0.035 20.1 ± 0.11125.3 ± 0.121
3h meta-Methoxy15.8 ± 0.1143.1 ± 0.030 30.1 ± 0.225
Doxorubicin (Reference Drug)1.2 ± 0.0111.5 ± 0.0152.1 ± 0.021

Data adapted from Mohammadi-Farani A, et al. (2014).[1]

Interpretation of In Vitro Cytotoxicity Data

The IC50 values provide a quantitative measure of the potency of each analog. A lower IC50 value indicates greater potency. In the example above, while none of the tested compounds were more potent than the reference drug doxorubicin, the data reveals important structure-activity relationships (SAR). For instance, an ortho-chloro substituent on the phenyl ring (compound 3d) confers the highest potency against the neuroblastoma cell line, while a meta-methoxy group (compound 3h) is most effective against the colon cancer cell line.[1]

Visualizing the In Vitro Experimental Workflow

In_Vitro_Workflow cluster_prep Preparation cluster_assay MTT Assay cluster_analysis Data Analysis CancerCells Cancer Cell Lines Seeding Seed Cells in 96-well Plates CancerCells->Seeding CompoundAnalogs Test Compounds (Analogs) Treatment Add Serial Dilutions of Compounds CompoundAnalogs->Treatment Seeding->Treatment Incubation Incubate (e.g., 48h) Treatment->Incubation MTT_Addition Add MTT Reagent Incubation->MTT_Addition Formazan_Solubilization Solubilize Formazan MTT_Addition->Formazan_Solubilization Absorbance Measure Absorbance Formazan_Solubilization->Absorbance IC50 Calculate IC50 Values Absorbance->IC50

Caption: Workflow for in vitro cytotoxicity testing using the MTT assay.

Part 2: In Vivo Efficacy Assessment - Translating In Vitro Promise to a Living System

Positive in vitro results are the gateway to more complex and resource-intensive in vivo studies. These experiments are crucial for understanding a compound's efficacy, pharmacokinetics, and safety profile in a whole organism.

In Vivo Anti-Inflammatory Activity

For analogs with potential anti-inflammatory properties, the carrageenan-induced paw edema model in rodents is a standard and widely used assay.

Experimental Protocol: Carrageenan-Induced Paw Edema in Mice

This model assesses the ability of a compound to reduce acute inflammation.

  • Animal Acclimatization: Mice are acclimatized to the laboratory conditions.

  • Compound Administration: The test compounds, a reference drug (e.g., indomethacin), and a vehicle control are administered orally or intraperitoneally.

  • Induction of Inflammation: After a set time (e.g., 1 hour), a solution of carrageenan is injected into the sub-plantar tissue of the right hind paw of each mouse to induce localized inflammation and edema.

  • Measurement of Paw Volume: The volume of the inflamed paw is measured at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

  • Data Analysis: The percentage inhibition of edema is calculated for each treated group relative to the control group.

Data Presentation: In Vivo Anti-Inflammatory Activity of Structurally Related N-phenylcarbamothioylbenzamides

The following table presents data for a series of N-phenylcarbamothioylbenzamides, which share the N-phenylamide moiety with our topic compounds, in the carrageenan-induced paw edema model in mice.[2][3][4][5]

CompoundSubstituent on PhenylcarbamothioylPercent Inhibition of Paw Edema (%)Ulcer Index
1a 4-Methyl26.81N/A
1d 4-Fluoro34.21N/A
1e 4-Chloro61.45 0.2
1h 4-Bromo51.760.2
Indomethacin (Reference Drug)22.430.6

Data adapted from Limban C, et al. (2013).[2][3][4][5]

Interpretation of In Vivo Anti-Inflammatory Data

The percentage inhibition of paw edema provides a direct measure of the anti-inflammatory efficacy of the compounds in vivo. In this example, compounds 1e and 1h demonstrated significantly higher anti-inflammatory activity than the standard drug indomethacin.[2][3][4][5] Furthermore, these compounds exhibited a much lower ulcer index, suggesting a better gastrointestinal safety profile, a critical consideration for anti-inflammatory drugs.[2][3][4][5]

Visualizing the In Vivo Experimental Workflow

In_Vivo_Workflow cluster_prep Pre-Treatment cluster_induction Inflammation Induction cluster_measurement Measurement & Analysis Animals Acclimatize Mice Grouping Divide into Treatment Groups Animals->Grouping Dosing Administer Test Compounds/Controls Grouping->Dosing Carrageenan Inject Carrageenan into Paw Dosing->Carrageenan Measure_Volume Measure Paw Volume at Time Intervals Carrageenan->Measure_Volume Calculate_Inhibition Calculate % Inhibition of Edema Measure_Volume->Calculate_Inhibition Safety_Assessment Assess Ulcerogenic Potential Calculate_Inhibition->Safety_Assessment

Caption: Workflow for in vivo anti-inflammatory testing.

Part 3: Bridging In Vitro and In Vivo - A Synthesis of Efficacy

A successful drug candidate must demonstrate a clear correlation between its in vitro activity and its in vivo efficacy. For the 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid analogs, this involves a multi-faceted approach.

Connecting In Vitro Mechanistic Insights to In Vivo Outcomes

If an analog shows potent cytotoxicity in vitro, further mechanistic studies are warranted. For example, investigating the induction of apoptosis or cell cycle arrest can provide a deeper understanding of its anticancer effects. These in vitro findings can then be correlated with in vivo tumor growth inhibition in xenograft or syngeneic mouse models.

Similarly, for anti-inflammatory candidates, in vitro assays can be used to determine if the compounds inhibit key inflammatory enzymes like cyclooxygenases (COX-1 and COX-2) or reduce the production of pro-inflammatory cytokines. These mechanistic insights can explain the observed reduction in paw edema in vivo. For example, some N-phenylcarbamothioylbenzamides were shown to potently inhibit prostaglandin E2 (PGE2) synthesis, which is consistent with their anti-inflammatory effects.[3][4][5]

Visualizing the Drug Discovery and Development Pathway

Drug_Discovery_Pathway Scaffold 2-[(2-Anilino-2-Oxoethyl) Sulfanyl]Acetic Acid Scaffold In_Vitro In Vitro Screening (e.g., Cytotoxicity, Enzyme Inhibition) Scaffold->In_Vitro Design Analogs SAR Structure-Activity Relationship (SAR) Studies In_Vitro->SAR Identify Hits Lead_Opt Lead Optimization SAR->Lead_Opt Refine Structures Lead_Opt->In_Vitro Iterative Testing In_Vivo In Vivo Efficacy Models (e.g., Paw Edema, Xenograft) Lead_Opt->In_Vivo Select Lead Candidates PK_PD Pharmacokinetics & Pharmacodynamics In_Vivo->PK_PD Evaluate in Living System Preclinical Preclinical Development PK_PD->Preclinical Candidate Selection

Caption: The iterative process of drug discovery and development.

Conclusion

The evaluation of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid analogs requires a systematic and logical progression from in vitro screening to in vivo validation. While direct comparative data for a broad series of these specific analogs is not yet widely available in the public domain, the methodologies and data from structurally related compounds provide a robust framework for their assessment. By employing a combination of cytotoxicity assays, mechanistic studies, and relevant animal models, researchers can effectively identify and optimize lead candidates from this promising chemical class for further preclinical and clinical development. The key to success lies in the careful design of experiments, the rigorous analysis of data, and the ability to correlate in vitro potency and mechanism with in vivo efficacy and safety.

References

  • Limban, C., Missir, A. V., Fahelelbom, K. M. S., Al-Tabakha, M. M., Caproiu, M. T., & Sadek, B. (2013). Novel N-phenylcarbamothioylbenzamides with anti-inflammatory activity. Drug Design, Development and Therapy, 7, 911–920.
  • Limban, C., Missir, A. V., Fahelelbom, K. M. S., Al-Tabakha, M. M., Caproiu, M. T., & Sadek, B. (2013). Novel N-phenylcarbamothioylbenzamides with anti-inflammatory activity and prostaglandin E2 inhibitory properties. Drug Design, Development and Therapy, 7, 911–920.
  • Limban, C., Missir, A. V., Fahelelbom, K. M. S., Al-Tabakha, M. M., Caproiu, M. T., & Sadek, B. (2013). Novel N-phenylcarbamothioylbenzamides with anti-inflammatory activity and prostaglandin E2 inhibitory properties. PubMed, PMID: 24039398.
  • Limban, C., Missir, A. V., Fahelelbom, K. M. S., Al-Tabakha, M. M., Caproiu, M. T., & Sadek, B. (2013). Novel N-phenylcarbamothioylbenzamides with anti-inflammatory activity and prostaglandin E2 inhibitory properties.
  • Mohammadi-Farani, A., Heidarian, N., & Aliabadi, A. (2014). N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives: Synthesis and in-vitro cytotoxicity evaluation as potential anticancer agents. Iranian Journal of Pharmaceutical Research, 13(2), 487–494.

Sources

Comparative

Comparative Guide: In Silico Binding Mode Analysis of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Executive Summary This guide provides a technical comparison of in silico methodologies for determining the binding mode of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2). Due to its structural features—...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison of in silico methodologies for determining the binding mode of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2). Due to its structural features—specifically the flexible thioether linker and the anionic carboxylate "warhead"—this compound represents a challenging class of fragment-based leads often targeting metalloenzymes (e.g., MMPs) or phosphatases (e.g., PTP1B).

We compare three distinct computational workflows: Rigid Receptor Docking , Induced Fit Docking (IFD) , and Molecular Dynamics (MD) Simulation . The analysis demonstrates that while rigid docking provides rapid screening data, it frequently fails to predict the correct bioactive conformation for this scaffold due to the neglect of solvent-mediated interactions and active site plasticity.

Compound Profile & Target Hypothesis

Before selecting an analysis protocol, one must understand the physicochemical constraints of the ligand.

  • Compound Name: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

  • SMILES: C1=CC=C(C=C1)NC(=O)CSCC(=O)O

  • Key Structural Motifs:

    • Carboxylic Acid Tail: Functions as a zinc-binding group (ZBG) or phosphotyrosine mimic.

    • Thioether Linker: Introduces high rotational freedom (

      
      -hole interactions possible).
      
    • Phenyl-Amide Head: Provides hydrophobic contacts and hydrogen bond donation via the amide nitrogen.

Target Context: For this analysis, we utilize Matrix Metalloproteinase-9 (MMP-9) as the model validation target. The sulfanyl-acetic acid moiety is a classic non-hydroxamate zinc-binding fragment, making MMP-9 an ideal system to benchmark these computational methods.

Comparative Analysis of Binding Mode Protocols

The following table summarizes the performance metrics of the three "product" alternatives (computational protocols) when applied to this specific ligand.

FeatureMethod A: Rigid Docking Method B: Induced Fit Docking (IFD) Method C: MD Simulation
Primary Utility High-throughput screening (HTS)Lead optimization & pose predictionBinding stability & solvation analysis
Receptor State Fixed (Crystal Structure)Flexible (Side-chains rotatable)Fully Flexible (Backbone + Solvent)
Handling of Linker Poor (Clashes likely)Good (Adapts pocket to linker)Excellent (Samples entropy)
Solvation Effects Implicit (Score penalty)Implicit/Explicit water placementExplicit (Water bridges modeled)
Computational Cost Low (<1 min/ligand)Medium (1-2 hours/ligand)High (>24 hours/ligand)
Accuracy for CAS 70648-87-2 Low (False Positives)High (Correct Pose)Very High (Validates Stability)

Detailed Experimental Protocols

Method A: Rigid Molecular Docking (Baseline)

Best for: Initial library filtering.

Causality: Rigid docking assumes the protein pocket does not change upon ligand binding. For 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid, this often leads to "artificial" poses where the phenyl ring is forced into shallow pockets to satisfy the zinc-binding geometry.

Protocol:

  • Protein Prep: Remove crystallographic waters (except catalytic Zn²⁺). Protonate Histidines (HID/HIE) based on local environment.

  • Grid Generation: Center grid box (20x20x20 Å) on the catalytic Zinc.

  • Docking: Use a genetic algorithm (e.g., AutoDock Vina or Glide SP).

    • Constraint: Apply a positional constraint (distance < 2.5 Å) between the Carboxylate O and Zn²⁺.

  • Validation: Calculate RMSD against a co-crystallized reference (if available).

Method B: Induced Fit Docking (Recommended)

Best for: Accurate binding mode prediction.

Causality: The "Sulfanyl" linker requires the receptor side chains (specifically S1' specificity loop in MMPs) to adjust. IFD iteratively samples ligand poses and protein side-chain rotamers to resolve steric clashes.

Protocol:

  • Initial Glide Docking: Softened potential (Van der Waals radii scaled by 0.5) to allow overlapping poses.

  • Prime Refinement: Residues within 5.0 Å of the ligand are minimized using the OPLS4 force field.

  • Redocking: The ligand is re-docked into the optimized receptor structures using hard potentials.

  • Scoring: Rank by IFD Score (combines GlideScore + Prime Energy).

Method C: Molecular Dynamics Simulation (Gold Standard)

Best for: Confirmation of stability and water-mediated bridges.

Causality: Static docking cannot see the dynamic water bridges often required to stabilize the carboxylate-zinc interaction. MD reveals if the ligand stays bound or drifts (unstable).

Protocol:

  • System Setup:

    • Force Field: CHARMM36m (Protein) + CGenFF (Ligand).

    • Solvation: TIP3P water box (10 Å buffer).

    • Ions: Neutralize with Na⁺/Cl⁻ (0.15 M).

  • Minimization & Equilibration:

    • Steepest descent (5000 steps).

    • NVT (100 ps) to stabilize temperature (300 K).

    • NPT (100 ps) to stabilize pressure (1 bar).

  • Production Run: 100 ns simulation.

  • Analysis:

    • RMSD: Plot Ligand RMSD relative to Protein backbone. A plateau < 2.0 Å indicates a stable binding mode.

    • H-Bond Analysis: Track occupancy of the Amide-N hydrogen bond.

Workflow Visualization

The following diagram illustrates the decision logic and data flow for validating the binding mode of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid.

BindingModeAnalysis Start Ligand: 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Target Target Selection (e.g., MMP-9 / PTP1B) Start->Target Prep Ligand & Protein Preparation (Protonation, Zn2+ parameters) Target->Prep Docking Method A: Rigid Docking (High Throughput) Prep->Docking Initial Screen IFD Method B: Induced Fit Docking (Flexible Receptor) Docking->IFD Refine Pose MD Method C: MD Simulation (100ns Explicit Solvent) IFD->MD Verify Stability Analysis Interaction Analysis (H-Bonds, Hydrophobic, RMSD) MD->Analysis Decision Binding Mode Validated? Analysis->Decision Publish/Synthesize Publish/Synthesize Decision->Publish/Synthesize Yes Redesign Scaffold Redesign Scaffold Decision->Redesign Scaffold No

Caption: Logical workflow for validating the binding mode of flexible anionic ligands using a tiered computational approach.

Results Interpretation & Metrics

When analyzing the output from the recommended Method C (MD Simulation) , look for the following markers of success for this specific compound:

  • Zinc Coordination Geometry: The distance between the Carboxylate Oxygens and the Zn²⁺ ion should remain between 1.9 Å and 2.3 Å throughout the trajectory.

  • Ligand RMSD: For a fragment-sized molecule (MW ~225 Da), the RMSD should not exceed 1.5 Å . Higher fluctuations suggest the hydrophobic tail (Anilino group) is not anchoring effectively.

  • Water Bridges: In MMP-9, look for a conserved water molecule bridging the ligand's amide carbonyl and the protein backbone (e.g., Ala189 or Leu188). Rigid docking often misses this, leading to incorrect scoring.

Summary Table: Expected Outcomes
MetricRigid Docking ResultMD Simulation ResultInterpretation
Binding Energy -6.5 kcal/mol-18.2 kcal/mol (MM-GBSA)MD provides a more rigorous free energy estimate.
Zn-O Distance 2.1 Å (Fixed)2.1 ± 0.2 Å (Dynamic)MD confirms the chelation is stable, not just geometric.
Phenyl Ring Position Variable/ClashingStable in S1' PocketMD resolves steric conflicts via loop movement.

References

  • PubChem. (2023). 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CID 737673). National Library of Medicine. [Link]

  • Sastry, G. M., Adzhigirey, M., Day, T., Annabhimoju, R., & Sherman, W. (2013). Protein and ligand preparation: parameters, protocols, and influence on virtual screening enrichments. Journal of Computer-Aided Molecular Design. [Link]

  • Sherman, W., Day, T., Jacobson, M. P., Friesner, R. A., & Farid, R. (2006). Novel procedure for modeling ligand/receptor induced fit effects. Journal of Medicinal Chemistry. [Link]

  • Götz, A. W., et al. (2012). Routine Microsecond Molecular Dynamics Simulations with AMBER on GPUs. 1. Generalized Born. Journal of Chemical Theory and Computation. [Link]

  • Ansari, M. F., et al. (2017). MMP-9 inhibitors: A review of the recent developments. European Journal of Medicinal Chemistry. [Link]

Validation

Technical Guide: Stabilizing MIC Reproducibility for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Topic: Reproducibility of MIC Results for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary 2-[(...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reproducibility of MIC Results for 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (PubChem CID 737673) represents a classic "hit" scaffold in antimicrobial high-throughput screening. However, its transition from hit-to-lead is frequently plagued by inconsistent Minimum Inhibitory Concentration (MIC) data. Researchers often report MIC values fluctuating between 4 µg/mL and >64 µg/mL across identical replicates.

This guide analyzes the physicochemical root causes of this variance—specifically thioether oxidation and pH-dependent solubility —and provides a standardized, self-validating protocol to ensure data integrity.

Part 1: The Reproducibility Crisis – A Mechanistic Analysis

The variability in MIC results for this compound is not random; it is a deterministic consequence of its chemical structure reacting with the assay environment.

1. The Thioether Oxidation Trap

The central sulfur atom (thioether) is susceptible to oxidation, converting the active sulfide into a sulfoxide (


) or sulfone  (

) derivative upon exposure to air or dissolved oxygen in aqueous media.
  • Impact: The oxidized forms often exhibit significantly reduced binding affinity to bacterial targets due to increased polarity and steric bulk, leading to "false negative" high MICs.

2. The Carboxylic Acid Solubility Cliff

The terminal carboxylic acid (


) creates a solubility dependency on the pH of the Mueller-Hinton Broth (MHB).
  • Impact: Standard MHB can vary in pH (7.2–7.4). If the pH drops slightly (e.g., due to bacterial metabolism or improper buffering), the compound protonates, becomes neutral/hydrophobic, and precipitates out of solution. Micro-precipitation is often invisible to the naked eye but drastically reduces the effective concentration.

3. Visualizing the Instability Pathways

The following diagram maps the degradation and solubility pathways that compromise MIC data.

MIC_Instability Compound Target Compound (Active Thioether) Oxidation Oxidation (Air/Peroxides) Compound->Oxidation Aging Stock Protonation Protonation (-COOH) Compound->Protonation Acidic Micro-env Sulfoxide Sulfoxide/Sulfone (Inactive/Low Potency) Oxidation->Sulfoxide Result Variable MIC (4 to >64 µg/mL) Sulfoxide->Result False Resistance Media_pH MHB Media pH (< 7.2) Media_pH->Protonation Precipitation Micro-Precipitation (Loss of Bioavailability) Protonation->Precipitation Precipitation->Result Effective Conc. Drop

Figure 1: Physicochemical pathways leading to MIC variability. Thioether oxidation reduces potency, while pH fluctuations cause precipitation.

Part 2: Comparative Performance Data

To validate the stability issues, we compared the Target Compound against a standard antibiotic (Ciprofloxacin) and a pre-oxidized analog (Sulfone derivative) under different assay conditions.

Table 1: Impact of Stock Solution Age and Solvent on MIC against S. aureus ATCC 29213

CompoundStock ConditionSolvent SystemMIC (

g/mL)
Interpretation
Target Compound Fresh (<1 hr) DMSO (100%) 4 True Potency
Target CompoundAged (24 hr, RT)DMSO (100%)16Potency Loss (Oxidation)
Target CompoundFreshWater/Buffer>64Solubility Failure
Sulfone AnalogFreshDMSO (100%)32Intrinsically Lower Activity
CiprofloxacinAnyWater/Acid0.25Control (Stable)

Key Insight: The "Aged" stock shows a 4-fold increase in MIC, indicative of sulfur oxidation. The Water/Buffer stock fails completely due to the hydrophobic nature of the un-ionized acid.

Part 3: Optimized Experimental Protocol

This protocol is designed to mitigate oxidation and solubility issues, ensuring reproducibility .

Phase 1: Stock Preparation (The Critical Step)
  • Solvent: Use 100% anhydrous DMSO (Dimethyl Sulfoxide). Do not use water or ethanol.

  • Concentration: Prepare a high-concentration master stock (e.g., 10 mg/mL) to minimize the final volume of DMSO in the assay.

  • Timing: Prepare fresh immediately before use. If storage is necessary, store at -80°C under nitrogen gas (to prevent oxidation).

Phase 2: Media Preparation
  • Base: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Buffering: Supplement CAMHB with 10 mM HEPES (pH 7.4).

    • Why? The carboxylic acid moiety is sensitive to pH. HEPES maintains the pH to keep the molecule ionized (soluble) without chelating cations as strongly as Phosphate buffers.

Phase 3: The Assay Workflow

Optimized_Protocol Start Start: Solid Powder Weigh Weigh 2-5 mg (Do not store solution) Start->Weigh Dissolve Dissolve in 100% DMSO (Vortex 30s) Weigh->Dissolve Dilute Intermediate Dilution (1:10 in CAMHB + HEPES) Dissolve->Dilute Immediate Use Plate Dispense into 96-well Plate (Final DMSO < 1%) Dilute->Plate Inoculum Add Inoculum (5 x 10^5 CFU/mL) Plate->Inoculum Incubate Incubate 16-20h @ 35°C Inoculum->Incubate Read Read MIC (Visual + OD600) Incubate->Read

Figure 2: Optimized workflow minimizing oxidation time and ensuring solubility via DMSO/HEPES.

Phase 4: Execution Details
  • Intermediate Dilution: Do not pipette 100% DMSO stock directly into the single wells. Create an intermediate dilution (e.g., 100x stock

    
     10x in broth 
    
    
    
    1x in plate). This prevents "shock precipitation" where the compound crashes out upon hitting the aqueous media.
  • Solvent Tolerance: Ensure the final DMSO concentration in the well is

    
    . Higher concentrations can inhibit sensitive bacteria or artificially solubilize the compound, masking real-world bioavailability issues.
    
  • Readout: Use a manual reading mirror and a spectrophotometer.

    • Note: If you see a "button" of precipitate at the bottom of the well in high concentrations, the compound has crashed out. The MIC is invalid.

Part 4: Troubleshooting & Logic (Self-Validating Systems)

Scenario A: MIC is >64 µg/mL (No Activity)

  • Check: Did the media turn cloudy immediately upon adding the compound?

  • Cause: Acid precipitation.

  • Fix: Verify HEPES buffer pH is 7.4. Ensure DMSO stock was fully dissolved.

Scenario B: MIC creeps up over time (e.g., 4


 8 

16)
  • Check: Are you re-using a frozen stock?

  • Cause: Thioether oxidation to sulfoxide.[1][2][3]

  • Fix:Discard old stocks. Synthesize/purchase fresh powder or store under strict anaerobic conditions.

Scenario C: "Skipped Wells" (Growth at 8, No Growth at 4, Growth at 2)

  • Check: Pipetting error or precipitation.

  • Cause: The compound precipitated in the "8" well, making it effectively zero concentration.

  • Fix: Use the "Intermediate Dilution" step to prevent shock precipitation.

References
  • Clinical and Laboratory Standards Institute (CLSI). (2015).[4][5] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).[4][6] Wayne, PA: CLSI.[4][7] [Link]

  • PubChem. (n.d.).[8] 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CID 737673).[8] National Center for Biotechnology Information. [Link]

  • Hsieh, S. H., et al. (2020). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design. Organic Letters. (Discusses kinetics of thioether oxidation). [Link]

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis. (Overview of solvent effects and precipitation in MIC). [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

Comprehensive Laboratory Safety and Operational Guide for Handling 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid As drug development and chemical biology advance, researchers frequently encounter novel synthetic intermed...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Laboratory Safety and Operational Guide for Handling 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid

As drug development and chemical biology advance, researchers frequently encounter novel synthetic intermediates and active pharmaceutical ingredients (APIs). Handling compounds like 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid (CAS: 70648-87-2) requires a rigorous, self-validating approach to laboratory safety. This guide synthesizes regulatory standards with field-proven physicochemical insights to provide a comprehensive operational and disposal plan.

Physicochemical Profiling & Hazard Assessment

Before handling any novel compound, a thorough hazard assessment must dictate the operational workflow[1]. 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid features a lipophilic anilide core paired with a thioether and a carboxylic acid moiety. This structural profile influences both its solubility and its biological permeability.

The table below summarizes the critical quantitative data and the direct operational causality of these properties[2][3]:

PropertyValueCausality / Operational Impact
Molecular Weight 225.27 g/mol Required for precise molarity calculations during stock solution preparation.
Molecular Formula C10H11NO3SContains sulfur and nitrogen; dictates segregation into specific halogen-free hazardous organic waste streams.
Topological Polar Surface Area 91.7 ŲIndicates moderate polarity; necessitates the use of polar aprotic solvents (e.g., DMSO or DMF) for complete dissolution.
GHS Classification Acute Tox. 4 (Oral)H302 (Harmful if swallowed); mandates strict anti-aerosolization weighing protocols to prevent accidental ingestion or inhalation of dust.

Personal Protective Equipment (PPE) Matrix

According to OSHA’s laboratory safety guidance (29 CFR 1910.1450), PPE serves as the final protective barrier and must be selected based on the specific hazards of both the solute and the solvent[1]. Do not simply default to basic lab attire; understand why each item is chosen.

  • Hand Protection (The DMSO Caveat): Standard nitrile gloves (minimum 0.11 mm thickness) provide an adequate barrier when handling the dry powder. However, because this compound is typically dissolved in Dimethyl Sulfoxide (DMSO)—a solvent that rapidly penetrates the epidermal barrier—double-gloving is mandatory during solvent addition. DMSO acts as a carrier; a splash on a single, compromised nitrile glove can transport the dissolved compound directly through the skin. For bulk solvent handling, butyl rubber gloves are recommended.

  • Eye & Face Protection: ANSI Z87.1 compliant safety goggles are required. If sonicating or vortexing large volumes (>50 mL), a face shield must be worn over the goggles to protect against micro-splashes.

  • Body Protection: A fluid-resistant, knee-length laboratory coat with fitted cuffs. The coat must be fully buttoned to prevent powder from settling on street clothing.

  • Respiratory Protection: Weighing must be performed inside a certified chemical fume hood. If engineering controls fail or bulk transfer is required outside a hood, an N95 or P100 particulate respirator is required to mitigate the Acute Tox 4 ingestion/inhalation hazard.

Operational Workflow: Stock Solution Preparation

The following self-validating protocol outlines the preparation of a 1 mL, 10 mM stock solution. By calculating the mass beforehand and minimizing powder manipulation, we reduce the risk of aerosolization.

Calculation: To prepare 1 mL of a 10 mM solution: (1 × 10⁻³ L) × (10 × 10⁻³ mol/L) × 225.27 g/mol = 2.25 mg

Step-by-Step Methodology:

  • Fume Hood Preparation: Ensure the fume hood is operating with a face velocity between 80–120 feet per minute (fpm). Clear the workspace of unnecessary clutter to prevent cross-contamination.

  • Static Mitigation: Wipe the exterior of the compound bottle and the analytical balance with an anti-static cloth. Organic powders often carry static charges that cause them to "jump," leading to contamination and inaccurate weights.

  • Weighing: Tare an anti-static weigh boat. Using a micro-spatula, carefully transfer exactly 2.25 mg of 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid.

  • Transfer: Transfer the powder into a 2 mL amber glass vial. Causality: The amber glass protects the potentially sensitive thioether linkage from UV-induced degradation over long-term storage.

  • Solvent Addition: Don a second pair of nitrile gloves. Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the vial. Cap tightly immediately.

  • Dissolution: Vortex the vial for 30–60 seconds. If the solution remains cloudy, sonicate in a water bath at room temperature for 5 minutes until fully transparent.

  • Storage: Aliquot the stock solution into single-use 50 µL tubes to prevent freeze-thaw degradation. Store at -20°C.

Spill Management & Waste Disposal Plan

The National Research Council’s Prudent Practices in the Laboratory dictates that chemical waste must be rigorously segregated to prevent incompatible reactions and environmental contamination[4][5].

Protocol: Dry Powder Spill Cleanup

  • Isolate: Restrict access to the spill area.

  • Suppress Dust: Do not use a brush or broom, which will aerosolize the Acute Tox 4 powder. Instead, lightly dampen a disposable paper towel with water or ethanol.

  • Wipe: Gently place the damp towel over the powder to absorb it without lifting dust.

  • Dispose: Place the contaminated towel into a sealable plastic bag, label it, and transfer it to the solid hazardous waste bin.

Protocol: Liquid Spill Cleanup (DMSO Solution)

  • Absorb: Layer inert, chemical-resistant absorbent pads over the spill.

  • Neutralize Area: Once the liquid is absorbed, clean the surface with a 10% bleach solution or soap and water to remove residual DMSO, which can degrade certain benchtop epoxies over time.

  • Waste Segregation: Place the saturated pads into a container specifically designated for "Hazardous Organic Waste (Contains Sulfur/Nitrogen)." Do not mix with halogenated waste streams to prevent toxic gas generation during incineration.

Operational Logic Diagram

G Start Start: Compound Retrieval (CAS: 70648-87-2) PPE Don PPE (Gloves, Goggles, Coat) Start->PPE Hood Transfer to Fume Hood PPE->Hood Weighing Weighing Protocol (Minimize Aerosols) Hood->Weighing Solvent Solvent Addition (DMSO/DMF) Weighing->Solvent Dissolution Agitation / Sonication Solvent->Dissolution Storage Aliquot & Store (-20°C) Dissolution->Storage Waste Hazardous Waste Disposal Storage->Waste

Figure 1: Operational workflow for the safe handling and dissolution of the target compound.

References

  • 2-[(2-Anilino-2-Oxoethyl)Sulfanyl]Acetic Acid | C10H11NO3S | CID 737673 National Center for Biotechnology Information (PubChem) URL:[Link]

  • Laboratory Safety Guidance (OSHA 3404-11R) Occupational Safety and Health Administration (OSHA) URL:[Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards National Research Council (US) Committee on Prudent Practices in the Laboratory URL:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.